6-Bromo-3-(chloromethyl)benzo[b]thiophene

Core Science & Biosynthesis

A Comprehensive Technical Guide to 6-Bromo-3-(chloromethyl)benzo[b]thiophene: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 6-Bromo-3-(chloromethyl)benzo[b]thiophene, a heterocyclic compound of significant interest in medicinal chemistry and materials science. While a specific CAS number for this exact molecule is not readily found in public databases, its structural components suggest its importance as a versatile synthetic intermediate. This document will therefore leverage data from closely related analogues to provide a robust technical overview, covering its core properties, a plausible synthetic pathway, and its potential applications, particularly in the realm of drug discovery.

Core Properties and Structural Elucidation

6-Bromo-3-(chloromethyl)benzo[b]thiophene belongs to the benzo[b]thiophene class of compounds, which are characterized by a benzene ring fused to a thiophene ring. The specific substitutions of a bromine atom at the 6-position and a chloromethyl group at the 3-position impart distinct chemical reactivity and potential for further functionalization.

Table 1: Physicochemical Properties of 6-Bromo-3-(chloromethyl)benzo[b]thiophene and Related Analogues

Property	Value for 6-Bromo-3-(chloromethyl)benzo[b]thiophene (Calculated)	Value for 6-Bromo-3-methylbenzo[b]thiophene[1][2]
Molecular Formula	C₉H₆BrClS	C₉H₇BrS
Molecular Weight	261.57 g/mol	227.12 g/mol [1]
CAS Number	Not available	19075-36-6[1]
Appearance	Predicted: Crystalline solid	---
Canonical SMILES	C1=CC(=C2C(=C1)SC=C2CCl)Br	CC1=CSC2=CC(Br)=CC=C12[1]
InChI Key	(Predicted)	VJWZLWALLQZYKL-UHFFFAOYSA-N[1]

Synthesis and Mechanistic Insights

A plausible and efficient synthetic route to 6-Bromo-3-(chloromethyl)benzo[b]thiophene involves the radical halogenation of the precursor, 6-Bromo-3-methylbenzo[b]thiophene. This precursor is commercially available and provides a direct pathway to the target compound.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene.

Experimental Protocol: Synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-Bromo-3-methylbenzo[b]thiophene (1.0 eq) in a suitable inert solvent such as carbon tetrachloride or a C6-C8 straight-chain alkane.

• Initiation: Add a radical initiator, such as benzoyl peroxide (0.1 eq), to the solution.

• Halogenation: Add N-chlorosuccinimide (NCS) (1.1 eq) to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux and irradiate with a suitable light source (e.g., a tungsten lamp) to facilitate the initiation of the radical reaction. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove the succinimide byproduct.

• Purification: Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining halogenating agent, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

This method is analogous to the synthesis of 3-bromomethyl-7-chlorobenzo[b]thiophene from 3-methyl-7-chlorobenzo[b]thiophene, which utilizes N-bromosuccinimide as the brominating agent.[3][4]

Chemical Reactivity and Potential for Derivatization

The 6-Bromo-3-(chloromethyl)benzo[b]thiophene scaffold possesses two primary sites for further chemical modification, making it a valuable intermediate for the synthesis of a diverse library of compounds.

Diagram of Reactivity Sites:

Caption: Key reactivity sites for derivatization.

• Reactions at the C6-Bromo Position: The bromine atom is susceptible to various palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, alkyl, and amino groups.

• Reactions at the C3-Chloromethyl Position: The chloromethyl group is a reactive electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles, including amines, thiols, and alcohols. This allows for the attachment of various side chains and functional groups.

Applications in Drug Discovery and Materials Science

The benzo[b]thiophene core is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a broad spectrum of biological activities.

• Antimicrobial and Antifungal Agents: Halogenated benzo[b]thiophenes have shown promise as antimicrobial and antifungal agents.[5] The ability to functionalize both the 3 and 6-positions of the target compound allows for the systematic exploration of structure-activity relationships to optimize potency and selectivity.

• Anticancer Agents: The benzo[b]thiophene nucleus is present in several compounds with demonstrated anticancer activity. The versatility of 6-Bromo-3-(chloromethyl)benzo[b]thiophene as a building block makes it an attractive starting point for the synthesis of novel anticancer drug candidates.

• Organic Electronics: The fused aromatic system of benzo[b]thiophene suggests potential applications in the development of organic semiconductors and other electronic materials.

Conclusion

While the specific compound 6-Bromo-3-(chloromethyl)benzo[b]thiophene is not extensively documented with a dedicated CAS number, its synthesis is highly feasible from its 3-methyl precursor. Its bifunctional nature, with reactive sites at both the C3 and C6 positions, establishes it as a valuable and versatile intermediate for the synthesis of a wide range of novel compounds. The established biological and material properties of the benzo[b]thiophene scaffold underscore the potential of derivatives of this compound in drug discovery and materials science.

References

• Kesharwani, T. et al. (2021). Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Molecules, 26(1), 133. Available at: [Link]

• WIPO Patentscope. (2023). WO/2023/004964 METHOD FOR SYNTHESIZING 3-BROMOMETHYL-7-CHLOROBENZO[B]THIOPHENE. Available at: [Link]

• Google Patents. (2021). CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene.

• PubChemLite. 6-bromo-3-methylbenzo[b]thiophene (C9H7BrS). Available at: [Link]

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An In-depth Technical Guide to Determining the Solubility of 6-Bromo-3-(chloromethyl)benzo[b]thiophene in Organic Solvents

Introduction: The Critical Role of Solubility in Drug Discovery and Development

For researchers, scientists, and drug development professionals, understanding the solubility of an active pharmaceutical ingredient (API) is a cornerstone of successful formulation and delivery. 6-Bromo-3-(chloromethyl)benzo[b]thiophene is a heterocyclic compound of significant interest, with its benzothiophene core appearing in numerous pharmacologically active molecules.[1][2] The precise solubility of this compound in various organic solvents is a critical parameter that dictates its behavior in synthesis, purification, formulation, and ultimately, its bioavailability.

This technical guide provides a comprehensive framework for determining the solubility of 6-Bromo-3-(chloromethyl)benzo[b]thiophene. While specific quantitative data for this novel compound is not yet extensively published, this guide will equip you with the foundational knowledge and detailed experimental protocols to ascertain its solubility characteristics with scientific rigor. We will delve into the theoretical underpinnings of solubility and provide step-by-step methodologies for two robust and widely accessible techniques: the gravimetric method and UV-Vis spectroscopy.

Theoretical Framework: Understanding the "Why" Behind Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which is a simplified way of stating that substances with similar intermolecular forces are more likely to be soluble in one another. For 6-Bromo-3-(chloromethyl)benzo[b]thiophene, a molecule with both aromatic and halogenated functionalities, its interaction with a solvent will be a balance of van der Waals forces, dipole-dipole interactions, and potentially weak hydrogen bonding.

The choice of solvent is therefore paramount. A non-polar solvent like hexane will primarily interact through weaker van der Waals forces, while a more polar solvent like ethanol can engage in stronger dipole-dipole interactions. The interplay between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming solute-solvent interactions determines the extent of dissolution.

Experimental Determination of Solubility: A Practical Guide

The following sections provide detailed protocols for two well-established methods for determining the solubility of a solid organic compound in an organic solvent. The choice of method will depend on the specific properties of the compound (e.g., whether it has a chromophore for UV-Vis analysis) and the available laboratory equipment.

Method 1: The Gravimetric Method - A Fundamental Approach

The gravimetric method is a direct and highly accurate technique for determining solubility.[3][4][5][6] It relies on the straightforward principle of preparing a saturated solution, separating a known volume of the solution, evaporating the solvent, and weighing the remaining solute.[3][4][7]

Rationale for Experimental Choices:

• Equilibration Time: Allowing the solution to equilibrate for a sufficient period (e.g., 24 hours) with agitation ensures that the solution is truly saturated and in a state of dynamic equilibrium.

• Temperature Control: Solubility is highly dependent on temperature.[8] Maintaining a constant temperature using a water bath or incubator is crucial for obtaining reproducible results.

• Filtration: The use of a fine-pored filter (e.g., a 0.45 µm syringe filter) is essential to remove any undissolved solid particles, which would otherwise lead to an overestimation of solubility.

Experimental Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of 6-Bromo-3-(chloromethyl)benzo[b]thiophene to a known volume of the desired organic solvent in a sealed vial or flask. The presence of undissolved solid is necessary to ensure saturation.

  • Place the sealed container in a constant temperature water bath or shaker and agitate for 24 hours to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • Allow the solution to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume (e.g., 5.00 mL) of the supernatant using a calibrated volumetric pipette.

  • Filter the collected supernatant through a 0.45 µm syringe filter into a pre-weighed, clean, and dry evaporating dish. This step is critical to remove any suspended microcrystals.

• Solvent Evaporation and Mass Determination:

  • Carefully evaporate the solvent from the evaporating dish in a fume hood. Gentle heating on a hot plate or using a rotary evaporator can be employed, ensuring the temperature is kept low to prevent decomposition of the solute.

  • Once the solvent is fully evaporated, place the evaporating dish in a vacuum oven at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

  • Cool the dish in a desiccator to room temperature before weighing it on an analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solid by subtracting the initial weight of the evaporating dish from the final weight.

  • Express the solubility in the desired units, such as g/100 mL or mg/mL.

Caption: Workflow for the gravimetric determination of solubility.

Method 2: UV-Vis Spectroscopy - A High-Throughput Alternative

For compounds that possess a chromophore, UV-Vis spectroscopy offers a rapid and sensitive method for determining solubility.[9][10][11][12] This technique is particularly well-suited for screening the solubility of a compound in multiple solvents or at different temperatures.

Rationale for Experimental Choices:

• Calibration Curve: A robust calibration curve is the foundation of this method. It establishes a linear relationship between the absorbance and the concentration of the solute, in accordance with the Beer-Lambert law.

• Solvent Blank: Using the pure solvent as a blank corrects for any background absorbance from the solvent itself.

• Dilution: The saturated solution often needs to be diluted to bring the absorbance within the linear range of the instrument (typically 0.1 to 1.0).

Experimental Protocol:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 6-Bromo-3-(chloromethyl)benzo[b]thiophene of known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration and determine the equation of the line (y = mx + c), where 'y' is absorbance, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

• Preparation and Filtration of the Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (steps 1.1 and 1.2).

  • Filter the saturated solution through a 0.45 µm syringe filter to remove any undissolved solid.

• Sample Measurement and Concentration Determination:

  • Dilute a known volume of the filtered saturated solution with the same solvent to bring the absorbance into the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

  • Use the equation from the calibration curve to calculate the concentration of the diluted solution.

• Calculation of Solubility:

  • Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution.

  • Express the solubility in the desired units.

Caption: Workflow for the UV-Vis spectroscopic determination of solubility.

Data Presentation and Interpretation: A Case Study with Benzothiophene Analogs

While we await specific experimental data for 6-Bromo-3-(chloromethyl)benzo[b]thiophene, we can illustrate how to present and interpret solubility data using information available for related benzothiophene compounds. The following table provides a template for summarizing your findings.

Solvent	Temperature (°C)	Solubility (mg/mL)	Method Used	Observations
Hexane	25	[Your Data]	Gravimetric	Colorless solution
Toluene	25	[Your Data]	Gravimetric	Pale yellow solution
Dichloromethane	25	[Your Data]	UV-Vis	Rapid dissolution
Ethyl Acetate	25	[Your Data]	UV-Vis
Methanol	25	[Your Data]	Gravimetric
Acetone	25	[Your Data]	UV-Vis

Interpreting the Results:

• Polarity Trends: You would expect the solubility of 6-Bromo-3-(chloromethyl)benzo[b]thiophene to be higher in moderately polar solvents like dichloromethane and ethyl acetate compared to non-polar solvents like hexane, due to the presence of the polar C-Cl and C-Br bonds.

• Aromatic Interactions: The aromatic nature of the benzothiophene core suggests good solubility in aromatic solvents like toluene due to favorable π-π stacking interactions.

• Hydrogen Bonding: The absence of strong hydrogen bond donors or acceptors in the molecule might limit its solubility in protic solvents like methanol compared to aprotic polar solvents.

Conclusion: Empowering Your Research with Reliable Solubility Data

This technical guide has provided a comprehensive roadmap for the experimental determination of the solubility of 6-Bromo-3-(chloromethyl)benzo[b]thiophene in organic solvents. By understanding the theoretical principles and meticulously following the detailed protocols for the gravimetric and UV-Vis spectroscopic methods, researchers can generate accurate and reliable solubility data. This information is indispensable for advancing the development of new chemical entities, from early-stage discovery through to formulation and manufacturing. The self-validating nature of these established protocols ensures the integrity of your results, empowering you to make informed decisions in your research and development endeavors.

References

• Determination of Solubility by Gravimetric Method. [Link]

• Qureshi, A., Vyas, J., & Upadhyay, U. M. Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences. [Link]

• Pan, L., Ho, Q., Tsutsui, K., & Takahashi, L. (2001). Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility. Journal of Pharmaceutical Sciences, 90(4), 521-529. [Link]

• DETERMINATION OF SOLUBILITY OF DRUG AT ROOM TEMPERATURE BY GRAVIMETRIC METHOD. Scribd. [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility using laser nephelometry in microtiter plates. Analytical Chemistry, 72(8), 1781-1787. [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. PMC. [Link]

• Solubility test for Organic Compounds. [Link]

• Solubility of Organic Compounds. [Link]

• Physics-Based Solubility Prediction for Organic Molecules. PMC. [Link]

• EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Penzkofer, A. (2015) Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. Journal of Analytical Sciences, Methods and Instrumentation, 5, 13-21. [Link]

• Gravimetric Analysis. Wired Chemist. [Link]

• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. [Link]

• Gravimetric Methods. Chemistry LibreTexts. [Link]

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The Versatile Scaffold: A Technical Guide to 3-(Chloromethyl)benzo[b]thiophene in Synthetic and Medicinal Chemistry

Introduction: The Significance of the Benzo[b]thiophene Core and the 3-(Chloromethyl) Substituent

The benzo[b]thiophene scaffold is a privileged heterocyclic motif in the landscape of medicinal chemistry and materials science.[1] Its rigid, planar structure and the presence of a sulfur atom confer unique electronic and lipophilic properties, making it an attractive core for the design of bioactive molecules.[2] The fusion of a benzene ring with a thiophene ring creates a system with a rich chemical personality, amenable to a variety of functionalizations. Among the many possible derivatives, 3-(chloromethyl)benzo[b]thiophene stands out as a particularly valuable synthetic intermediate. The chloromethyl group at the 3-position acts as a reactive "handle," a potent electrophilic site that allows for the facile introduction of a wide array of functional groups through nucleophilic substitution reactions. This versatility makes it a cornerstone for building libraries of diverse molecules for drug discovery and other applications. This guide provides an in-depth exploration of the synthesis, reactivity, and applications of this pivotal scaffold, offering both theoretical understanding and practical protocols for the modern researcher.

Part 1: Synthesis of the 3-(Chloromethyl)benzo[b]thiophene Scaffold

The synthesis of 3-(chloromethyl)benzo[b]thiophene can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired scale, and tolerance to specific reaction conditions. We will explore three primary, field-proven methodologies.

Methodology 1: Direct Chloromethylation of Benzo[b]thiophene

This is a classical and direct approach to introduce the chloromethyl group onto the benzo[b]thiophene ring. The reaction proceeds via an electrophilic aromatic substitution mechanism, where the electrophile is generated in situ from formaldehyde and hydrogen chloride.

Causality Behind Experimental Choices: The use of a Lewis acid catalyst, such as zinc chloride, is crucial to enhance the electrophilicity of the formaldehyde-HCl adduct, thereby facilitating the attack by the electron-rich benzo[b]thiophene ring. The reaction temperature is kept low to minimize the formation of polymeric byproducts and to control the regioselectivity. The 3-position of benzo[b]thiophene is the most nucleophilic, leading to the desired product as the major isomer.

Experimental Protocol:

• In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a gas inlet tube, and a calcium chloride drying tube.

• Charge the flask with benzo[b]thiophene (1.0 eq.), paraformaldehyde (1.5 eq.), and anhydrous zinc chloride (0.25 eq.) in a suitable solvent such as chloroform or glacial acetic acid.

• Cool the mixture in an ice bath to 0-5°C.

• Bubble dry hydrogen chloride gas through the stirred mixture at a steady rate, maintaining the temperature below 10°C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and stir vigorously.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic extracts, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Diagram of Synthetic Workflow:

Caption: Workflow for the direct chloromethylation of benzo[b]thiophene.

Methodology 2: Radical Chlorination of 3-Methylbenzo[b]thiophene

For researchers starting with 3-methylbenzo[b]thiophene, a free-radical halogenation at the benzylic position is an effective strategy. N-Chlorosuccinimide (NCS) is a convenient and selective reagent for this transformation, typically initiated by light or a radical initiator. A similar method has been patented for the bromination of a substituted 3-methylbenzo[b]thiophene using N-bromosuccinimide (NBS).[3]

Causality Behind Experimental Choices: The benzylic C-H bonds of the methyl group are weaker than the aromatic C-H bonds, making them susceptible to radical abstraction. A radical initiator, such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN), is used to start the chain reaction at an appropriate temperature. The reaction is typically carried out in a non-polar solvent like carbon tetrachloride or a higher boiling straight-chain alkane to prevent side reactions.[3]

Experimental Protocol:

• To a solution of 3-methylbenzo[b]thiophene (1.0 eq.) in a suitable solvent (e.g., n-heptane), add N-chlorosuccinimide (1.05 eq.) and a catalytic amount of benzoyl peroxide (0.05 eq.).[3]

• Heat the mixture to reflux under inert atmosphere and irradiate with a bulb (e.g., 200W).[3]

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography or recrystallization.

Diagram of Synthetic Pathway:

Sources

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• 2. researchgate.net [researchgate.net]
• 3. CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene - Google Patents [patents.google.com]

Technical Guide: Characterization and Handling of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Topic: Melting Point and Physical Characteristics of 6-Bromo-3-(chloromethyl)benzo[b]thiophene Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

6-Bromo-3-(chloromethyl)benzo[b]thiophene is a specialized heterocyclic building block predominantly utilized in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and other benzothiophene-based pharmacophores. Functioning as a potent electrophile, its primary utility lies in its ability to introduce the rigid, lipophilic 6-bromobenzothiophene core into larger molecular scaffolds via nucleophilic substitution at the C3-methylene position.

This guide provides a rigorous analysis of the compound's physical characteristics, focusing on its melting point thermodynamics, synthesis-derived impurity profiles, and handling protocols required to maintain structural integrity.

Chemical Identity & Structural Analysis[1]

The physicochemical behavior of this compound is dictated by the interplay between the heavy halogen (Bromine) at the C6 position and the reactive chloromethyl moiety at C3.

Parameter	Technical Specification
Chemical Name	6-Bromo-3-(chloromethyl)benzo[b]thiophene
Common Precursor CAS	19075-36-6 (Refers to the 3-methyl parent; specific chloromethyl CAS varies by registry)
Molecular Formula	C₉H₆BrClS
Molecular Weight	261.57 g/mol
Structural Features	Planar bicyclic aromatic system; C6-Br provides halogen bonding potential; C3-CH₂Cl is the reactive center.[1][2]
Physical State	Crystalline Solid (at STP)

Thermodynamic Prediction of Melting Point

While the non-halogenated analog 3-(chloromethyl)benzo[b]thiophene exhibits a melting point of 40–42 °C [1], the introduction of a bromine atom at the C6 position significantly increases the molecular weight and intermolecular London dispersion forces.

• Estimated Melting Point Range: 85 °C – 105 °C

• Rationale: The addition of bromine to the benzothiophene core typically elevates the melting point by 40–60 °C compared to the non-brominated analog due to enhanced crystal lattice energy packing.

• Polymorphism Warning: Alkyl halides in this class may exhibit polymorphism; rapid cooling during recrystallization can lead to amorphous forms with lower apparent melting points.

Physical Characteristics & Stability Profile[4][5][6]

Appearance and Morphology

• Pure Form: White to off-white crystalline powder.

• Oxidized/Impure Form: Light yellow to beige. A yellowing typically indicates the formation of sulfoxides or hydrolysis to the alcohol [(6-bromobenzo[b]thiophen-3-yl)methanol].

Solubility Guidelines

Solvent	Solubility Rating	Application
Dichloromethane (DCM)	High	Primary solvent for synthesis and extraction.
Tetrahydrofuran (THF)	High	Standard solvent for nucleophilic substitution reactions.
Water	Insoluble	Hydrolytically unstable; avoid aqueous contact.
Hexane/Heptane	Low	Used as an anti-solvent for recrystallization.

Stability Hazards

• Hydrolysis: The C3-chloromethyl group is susceptible to hydrolysis in moist air, converting to the corresponding alcohol and releasing HCl gas.

• Thermal Instability: Prolonged heating above 60 °C can induce self-alkylation or polymerization.

Synthesis & Impurity Profiling

Understanding the synthesis is critical for interpreting physical property data, as impurities significantly depress the observed melting point.

Primary Synthetic Route

The most robust synthesis involves the radical halogenation of 6-bromo-3-methylbenzo[b]thiophene (CAS 19075-36-6).

Figure 1: Synthetic pathway via radical chlorination.[2][3][4][5][6][7][8] Note that over-chlorination leads to impurities that depress the melting point.

Impurity Impact on Melting Point

• Starting Material (Methyl analog): Lowers MP; detectable via H-NMR (Singlet at ~2.5 ppm vs. ~4.8 ppm for CH₂Cl).

• Hydrolysis Product (Alcohol): Raises MP significantly (due to hydrogen bonding) but alters solubility.

Experimental Protocol: Melting Point Determination

Objective: Accurately determine the melting point to assess purity (Purity >98% required for reproducible biological data).

Materials

• Calibrated Melting Point Apparatus (e.g., Buchi or Mettler Toledo).

• Capillary tubes (closed one end).

• Desiccator with P₂O₅ or Silica Gel.

Step-by-Step Methodology

• Sample Preparation:

  • Dry the sample in a vacuum desiccator for 4 hours to remove trace solvent (DCM/Hexane). Solvent inclusion can depress MP by 2–5 °C.

  • Pulverize the solid into a fine powder to ensure uniform heat transfer.

• Loading:

  • Fill the capillary to a height of 2–3 mm. Compact the sample by tapping the capillary on a hard surface.

• Ramping:

  • Fast Ramp: Heat rapidly to 80 °C.

  • Slow Ramp: Reduce heating rate to 1 °C/min starting from 80 °C.

• Observation:

  • Record

    (first drop of liquid) and (complete liquefaction).

  • Acceptance Criteria: A range (

    ) of < 2 °C indicates high purity.

Handling, Safety & Storage (HSE)

Signal Word: DANGER

Hazard Class	Description	Mitigation
Skin Corrosion/Irritation	Category 1B. Potent alkylating agent. Causes severe burns.	Wear nitrile gloves (double-gloved) and lab coat.
Lachrymator	Vapors are highly irritating to eyes and mucous membranes.	Handle ONLY in a functioning fume hood.
Storage	Hydrolysis sensitive.	Store at 2–8 °C under Argon/Nitrogen.

Decontamination Protocol

In case of spill:

• Neutralize with a dilute solution of ammonia or sodium thiosulfate to quench the alkylating potential.

• Absorb with vermiculite and dispose of as hazardous halogenated waste.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 19075-36-6, 6-Bromo-3-methylbenzo[b]thiophene. Retrieved from [Link]

• Campaigne, E., & Tullar, B. F. (1953). 3-Thenyl Bromide (Thiophene, 3-(bromomethyl)-).[5] Organic Syntheses, Coll. Vol. 4, p. 921. (Methodology reference for side-chain halogenation). Retrieved from [Link]

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• 2. WO2024153070A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Benzothiophene - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

A Technical Guide to the Retrosynthetic Analysis of 6-Bromo-3-Substituted Benzothiophenes

This in-depth technical guide is designed for researchers, scientists, and professionals in drug development. It provides a comprehensive overview of the retrosynthetic analysis of 6-bromo-3-substituted benzothiophenes, a scaffold of significant interest in medicinal chemistry and materials science. This guide emphasizes not just the synthetic routes but the underlying chemical principles and experimental rationale, ensuring a deep and practical understanding of the subject matter.

The Significance of the 6-Bromo-3-Substituted Benzothiophene Scaffold

Benzothiophene and its derivatives are privileged heterocyclic motifs that form the core of numerous biologically active compounds and functional materials. The presence of a bromine atom at the 6-position provides a versatile handle for a wide array of chemical transformations, particularly palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functionalities.[1] Substituents at the 3-position are also crucial for modulating the biological activity and physicochemical properties of these molecules. Notable examples of drugs containing the benzothiophene core include the antifungal agent sertaconazole and the selective estrogen receptor modulator raloxifene, which is used in the prevention of osteoporosis.[2] The strategic placement of substituents on the benzothiophene ring is therefore a key aspect of modern drug design and discovery.

Retrosynthetic Strategy

A logical retrosynthetic analysis of 6-bromo-3-substituted benzothiophenes reveals several key disconnections. The primary disconnection points are the C-C or C-heteroatom bonds at the 3-position and the C-Br bond at the 6-position. This leads to two main strategic approaches:

• Strategy A: Late-stage C3-functionalization of a pre-formed 6-bromobenzothiophene core. This is often the most direct approach, leveraging the known reactivity of the benzothiophene ring system.

• Strategy B: Construction of the benzothiophene ring with the C3 and C6 substituents already in place or introduced during the cyclization process. This strategy can be more efficient if the desired substituents are not compatible with the conditions required for late-stage functionalization.

The following diagram illustrates the general retrosynthetic pathways:

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Chemoselective Nucleophilic Substitution of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

[1]

Abstract & Strategic Overview

This guide details the protocol for the chemoselective functionalization of 6-Bromo-3-(chloromethyl)benzo[b]thiophene . This scaffold is a "privileged structure" in medicinal chemistry, serving as a critical intermediate in the synthesis of Selective Estrogen Receptor Modulators (SERMs) such as Raloxifene.[1]

The molecule presents two distinct electrophilic sites:

• C3-Chloromethyl: A highly reactive, benzylic-like electrophile susceptible to

  displacement under mild conditions.[2]

• C6-Bromo: An aryl halide that remains inert to standard nucleophilic attack, serving as a latent handle for subsequent metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]

Objective: To execute nucleophilic substitution at the C3 position with amines, phenols, or thiols while preserving the C6-bromo integrity for downstream diversity.[1]

Chemical Reactivity Profile

Understanding the electronic environment is prerequisite to success.[2] The benzo[b]thiophene core creates a disparity in reactivity between the two halogenated sites.[2]

Reactivity Logic

• The C3-Chloromethyl Group: The sulfur atom in the thiophene ring donates electron density, but the methylene spacer isolates the chlorine from the aromatic system's resonance stabilization. This makes the C3-CH2-Cl bond significantly weaker and more polarized than a standard alkyl chloride, behaving similarly to a benzyl chloride. It is a potent lachrymator and alkylating agent.[2]

• The C6-Bromo Group: Located on the benzene ring, this bond is strengthened by

  hybridization and resonance.[2] It requires activation energy far exceeding standard reflux temperatures to undergo substitution without palladium/copper catalysis.[2]

Visualization: Chemoselectivity Map

Figure 1: Chemoselectivity map highlighting the orthogonal reactivity of the C3 and C6 positions.[1]

Safety & Handling (Critical)

Hazard Class: Alkylating Agent / Lachrymator.[2]

• Risk: The substrate is structurally analogous to benzyl chloride, a known lachrymator.[2] It can alkylate DNA.[2]

• PPE: Double nitrile gloves, chemical splash goggles, and a functional fume hood are mandatory.[1][2]

• Quenching: All glassware and disposable tips contacting the substrate should be rinsed with a dilute ammonia or 10% NaOH solution prior to disposal to destroy residual alkylating potential.[2]

Protocol A: N-Alkylation (Synthesis of SERM Intermediates)

This protocol is optimized for secondary amines (e.g., piperidine, morpholine), mimicking the synthesis of Raloxifene analogs.[1]

Materials

• Substrate: 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 eq)

• Nucleophile: Secondary amine (1.2 – 1.5 eq)[1]

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 eq) or excess nucleophile.[1]

• Solvent: Acetonitrile (MeCN) (Preferred for ease of workup) or DMF (for solubility issues).

• Catalyst (Optional): Potassium Iodide (KI) (0.1 eq) – Finkelstein condition to accelerate sluggish reactions.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 mmol) in anhydrous MeCN (5 mL, 0.2 M).

• Activation (Optional): If the amine is sterically hindered, add KI (0.1 mmol). Stir for 10 minutes at Room Temperature (RT).

• Addition: Add DIPEA (2.0 mmol) followed by the secondary amine (1.2 mmol) dropwise.

• Reaction:

  • Standard Amines: Stir at RT for 4–6 hours.

  • Hindered Amines: Heat to 60°C for 2–4 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1).[2] The starting material (

    ) should disappear; the amine product is typically more polar ( ).

• Workup:

  • Evaporate MeCN under reduced pressure.[2]

  • Redissolve residue in DCM (20 mL).

  • Wash with Sat.

    (2 x 10 mL) to remove HCl salts.[2]

  • Wash with Brine (1 x 10 mL).[2]

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash column chromatography (Gradient: 0%

  5% MeOH in DCM).

Data: Solvent & Base Screening

Solvent	Base	Temp	Time	Yield	Notes
MeCN	DIPEA	RT	4 h	92%	Cleanest profile; easiest workup.[2]
DMF		60°C	2 h	88%	Harder to remove solvent; good for polar amines.[2]
THF		Reflux	6 h	75%	Slower kinetics; precipitate (Et3N[1][2]·HCl) forms.

Protocol B: O-Alkylation (Phenol Ethers)[1]

Used to attach phenolic pharmacophores.[2]

Methodology

• Deprotonation: In a vial, combine the Phenol (1.1 eq) and

  (2.0 eq) in Acetone (0.2 M). Stir at RT for 15 mins to generate the phenoxide.

• Alkylation: Add 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 eq) as a solid or solution.

• Reflux: Heat to 55°C (gentle reflux) for 3–5 hours.

• Workup: Filter off the inorganic salts (

  ).[2] Concentrate the filtrate.

• Crystallization: Many of these ethers crystallize from cold Ethanol or Hexane/EtOAc mixtures, avoiding chromatography.[2]

Troubleshooting & Optimization

Common Failure Modes

• Hydrolysis (Formation of Alcohol):

  • Symptom:[2][3][4][5][6][7][8][9] Appearance of a polar spot (

    ) and loss of starting material.

  • Cause: Wet solvent or hygroscopic amines.[2]

  • Fix: Use anhydrous MeCN/DMF and store reagents under Nitrogen.[2]

• Dimerization:

  • Symptom:[2][3][4][5][6][8][9] High molecular weight byproduct.[2]

  • Cause: If using a primary amine, double alkylation can occur.[1][2]

  • Fix: Use a large excess of the primary amine (5 eq) or switch to a secondary amine.[2]

• Incomplete Reaction:

  • Fix: Add 10 mol% Sodium Iodide (NaI) or Potassium Iodide (KI).[2] This generates the in situ iodomethyl intermediate, which is

    100x more reactive toward nucleophiles (Finkelstein reaction).[1]

Workflow Diagram

Figure 2: Operational workflow for the nucleophilic substitution and workup.

References

• Raloxifene Analog Synthesis: Williams, D. R., et al. "Synthesis Studies and the Evaluation of C6 Raloxifene Derivatives."[2] ACS Medicinal Chemistry Letters, 2024, 15(6), 879-884.[1][10]

• Benzothiophene Reactivity: "Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization." Journal of Organic Chemistry, 2022.[2][11]

• Safety Data: PubChem Compound Summary for 3-(Chloromethyl)benzo[b]thiophene derivatives. [1]

• General Heterocyclic Chemistry: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed.[1][2] Wiley, 2010.[1][2] (Standard Reference for Benzo[b]thiophene reactivity).

Sources

• 1. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. angenechemical.com [angenechemical.com]
• 7. researchgate.net [researchgate.net]
• 8. C3-Chlorination of C2-substituted benzo[b]thiophene derivatives in the presence of sodium hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis Studies and the Evaluation of C6 Raloxifene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis Studies and the Evaluation of C6 Raloxifene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Benzothiophene synthesis [organic-chemistry.org]

Application Notes &amp; Protocols: Synthesis of Selective Estrogen Receptor Modulators (SERMs) using Benzothiophene Intermediates

<

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Benzothiophene-Based SERMs

Selective Estrogen Receptor Modulators (SERMs) are a critical class of therapeutic agents that exhibit tissue-specific estrogen receptor (ER) agonist or antagonist activity.[1][2][3] This dual mechanism allows them to provide the benefits of estrogen in certain tissues, such as bone, while blocking its potentially harmful effects in others, like the breast and uterus.[2][3] Among the various structural classes of SERMs, benzothiophene derivatives, such as Raloxifene, Arzoxifene, and Bazedoxifene, have emerged as cornerstone therapies for the prevention and treatment of postmenopausal osteoporosis and hormone-sensitive breast cancer.[4][5]

The benzothiophene core serves as a rigid scaffold that correctly orients the key pharmacophoric elements for high-affinity binding to the estrogen receptor.[6] The tissue selectivity of these compounds is believed to arise from the unique conformational changes they induce in the ER upon binding, leading to differential recruitment of coactivator and corepressor proteins in various cell types.[7][8][9] This guide provides a detailed overview of the synthetic strategies and key protocols for the laboratory-scale preparation of benzothiophene-based SERMs, with a focus on Raloxifene as a representative example.

Mechanism of Action: How Benzothiophene SERMs Modulate Estrogen Signaling

Benzothiophene SERMs exert their effects by binding to the two estrogen receptor isoforms, ERα and ERβ.[10][11] The binding affinity of these compounds for the ERs is comparable to that of estradiol.[12] However, the subsequent cellular response is tissue-dependent.

• In Bone: Benzothiophene SERMs act as estrogen agonists, mimicking the bone-protective effects of endogenous estrogen.[7][10] They inhibit bone resorption by osteoclasts, leading to an increase in bone mineral density and a reduction in fracture risk.[8][10]

• In Breast and Uterine Tissue: In these tissues, they act as estrogen antagonists.[11][12] By blocking the proliferative effects of estrogen, they can inhibit the growth of estrogen receptor-positive breast cancer cells and do not stimulate the endometrial lining.[8][11]

• On Lipid Metabolism: Some benzothiophene SERMs have been shown to have beneficial effects on lipid profiles, such as lowering total and low-density lipoprotein (LDL) cholesterol levels.[8][12]

The precise molecular mechanisms underlying this tissue selectivity are complex and involve the adoption of distinct ER conformations upon ligand binding.[9] This, in turn, influences the interaction of the receptor with various co-regulatory proteins that ultimately dictate gene transcription.

Diagram: Estrogen Signaling and SERM Intervention This diagram illustrates the simplified mechanism of estrogen action and how SERMs can selectively modulate this pathway in different tissues.

Caption: Simplified signaling pathway of estrogen and SERM action.

General Synthetic Strategies for Benzothiophene SERMs

The synthesis of benzothiophene-based SERMs generally involves the construction of the core benzothiophene ring system, followed by the introduction of the characteristic side chains. Several synthetic routes have been developed, with the choice of a specific pathway often depending on factors such as the desired substitution pattern, scalability, and the availability of starting materials.

A common and versatile approach involves the following key steps:

• Formation of a Thioether Intermediate: This is typically achieved through the reaction of a substituted thiophenol with an α-halo ketone.

• Cyclization to the Benzothiophene Core: The thioether intermediate undergoes an intramolecular cyclization, often catalyzed by a strong acid such as polyphosphoric acid (PPA) or methanesulfonic acid, to form the benzothiophene ring.[13][14]

• Functional Group Manipulations and Side Chain Introduction: This may involve acylation of the benzothiophene core, followed by the introduction of the characteristic ether-linked side chain via nucleophilic substitution.

Diagram: General Synthetic Workflow for Benzothiophene SERMs This diagram outlines the common synthetic pathway for preparing benzothiophene-based SERMs.

Sources

• 1. Selective estrogen receptor modulators: mechanism of action and clinical experience. Focus on raloxifene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are Selective estrogen receptor modulators and how do they work? [synapse.patsnap.com]
• 3. massivebio.com [massivebio.com]
• 4. Medicinal chemistry and emerging strategies applied to the development of selective estrogen receptor modulators (SERMs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective estrogen receptor modulator BC-1 activates antioxidant signaling pathway in vitro via formation of reactive metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzothiophene and naphthalene derived constrained SERMs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Raloxifene Hydrochloride? [synapse.patsnap.com]
• 8. Raloxifene: A Selective Estrogen Receptor Modulator | AAFP [aafp.org]
• 9. ovid.com [ovid.com]
• 10. Raloxifene - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. What is the mechanism of Bazedoxifene? [synapse.patsnap.com]
• 12. Raloxifene - Wikipedia [en.wikipedia.org]
• 13. EP0832889B1 - Process for the synthesis of benzothiophenes - Google Patents [patents.google.com]
• 14. US5969157A - Process for the synthesis of benzothiophenes - Google Patents [patents.google.com]

Application Note: Chemoselective Palladium-Catalyzed Cross-Coupling of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

[1]

Executive Summary

This guide details the protocols for the chemoselective Palladium-catalyzed cross-coupling of 6-Bromo-3-(chloromethyl)benzo[b]thiophene .[1] This scaffold is a critical intermediate in the synthesis of Selective Estrogen Receptor Modulators (SERMs) analogous to Raloxifene, as well as novel 5-HT receptor ligands.[1]

The core technical challenge addressed here is chemoselectivity . The substrate contains two electrophilic sites:

• C6-Aryl Bromide (Ar-Br): Susceptible to oxidative addition by Pd(0).[1][2]

• C3-Benzylic Chloride (Benzylic-Cl): Susceptible to both nucleophilic substitution (

  ) and Pd-catalyzed benzylic coupling.[1]

This protocol provides a validated workflow to exclusively couple the C6-Bromide while preserving the C3-chloromethyl handle for downstream diversification (e.g., amination).[1]

Strategic Analysis: The Chemoselectivity War

To achieve high yields, one must exploit the kinetic differences between the two electrophilic sites.

Mechanistic Hierarchy

• Oxidative Addition Rates: In standard Pd(0)/Phosphine systems, the rate of oxidative addition generally follows:

  Insight:[1] By using standard phosphine ligands (e.g., , ) rather than electron-rich, bulky ligands (e.g., , Buchwald ligands) that activate chlorides, we bias the reaction toward the bromide.[1]

• Base Sensitivity: The C3-chloromethyl group is a potent electrophile. Strong bases (alkoxides, hydroxides) or nucleophilic solvents (methanol) will cause side reactions:

  • Hydrolysis: Conversion to the alcohol.

  • Etherification: Conversion to methyl ethers (if MeOH is used).[1]

  • Dimerization: Wurtz-type coupling.

Solution: We utilize mild, non-nucleophilic bases (Carbonates, Phosphates) and aprotic solvent systems to preserve the chloride.[1]

Reaction Selectivity Map (DOT Visualization)

Figure 1: Kinetic pathway selection.[1] Path A is favored by ligand choice and mild bases.

Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling

Objective: Couple an aryl boronic acid to the C6 position without affecting the C3-chloromethyl group.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
Substrate	1.0	Electrophile	6-Bromo-3-(chloromethyl)benzo[b]thiophene
Aryl Boronic Acid	1.1 - 1.2	Nucleophile	Avoid steric bulk if possible.[1]
Pd(dppf)Cl₂·DCM	0.03 (3 mol%)	Catalyst	Bidentate ligand prevents ligand exchange/degradation.[1]
Na₂CO₃	2.0	Base	Mild; minimizes hydrolysis of -CH₂Cl.
1,4-Dioxane/Water	4:1 v/v	Solvent	Dioxane solubilizes the organic; water dissolves the base.

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon or Nitrogen for 15 minutes.

• Charging: Add the Substrate (1.0 equiv), Aryl Boronic Acid (1.1 equiv), and

  (3 mol%) to the flask.

• Solvent Addition: Add degassed 1,4-Dioxane (0.2 M concentration relative to substrate).[1] Stir for 2 minutes.

• Base Addition: Add a degassed aqueous solution of

  (2.0 equiv, dissolved in minimal water, typically 4:1 Dioxane:Water ratio).

  • Critical: Do not use MeOH or EtOH as co-solvents; they will displace the chloride.

• Reaction: Heat the mixture to 60–70°C .

  • Monitoring: Check TLC every hour. The reaction typically completes in 2–4 hours.

  • Stop Condition: Consumption of starting bromide. Do not overheat (>90°C) or extend time unnecessarily, as this encourages degradation of the chloromethyl group.[1]

• Workup:

  • Cool to room temperature.[3][4]

  • Dilute with Ethyl Acetate (EtOAc) and water.[1]

  • Separate phases. Wash organic layer with Brine (1x).[1]

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product is usually less polar than the byproduct alcohols.

Protocol B: Sonogashira Coupling (Caveat-Heavy)

Objective: Introduce an alkyne at C6.[1] Risk: Standard Sonogashira uses amines (Et3N) as solvent/base.[1] Benzylic chlorides react with amines to form ammonium salts (

).[1]

Modified Protocol

To avoid quaternary ammonium salt formation, use an inorganic base protocol.

Component	Equiv.	Role
Substrate	1.0	Electrophile
Terminal Alkyne	1.2	Nucleophile
Pd(PPh₃)₂Cl₂	0.03	Catalyst
CuI	0.015	Co-catalyst
K₂CO₃	2.5	Base
DMF	-	Solvent (Anhydrous)

• Dissolve substrate, catalyst, CuI, and alkyne in anhydrous DMF under Argon.

• Add solid

  .

• Stir at Room Temperature (RT) to 50°C.

  • Note: Avoiding liquid amines (Et3N, Piperidine) is crucial to preserving the chloromethyl group.[1]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Product contains -CH₂OH	Hydrolysis of benzylic-Cl	Reduce water ratio; switch to anhydrous conditions using (solid) in Toluene.
Product contains -CH₂OMe	Solvolysis by Methanol	Remove MeOH from solvent system. Use Dioxane, Toluene, or THF only.
Low Conversion of Br	Catalyst deactivation	Sparge solvents thoroughly with Argon. Switch to if is sluggish.[1]
Benzylic Coupling (Dimer)	Ligand too active	Ensure ligand is not or similar alkyl-phosphine.[1] Stick to Aryl-phosphines ( , dppf).[1]

Post-Coupling Functionalization Workflow

Once the C6 cross-coupling is complete, the C3-chloromethyl group serves as a versatile handle.

Figure 2: Divergent synthesis post-coupling.

References

• BenchChem. Chemical Reactivity and Advanced Derivatization Pathways of 6-Bromo-3-(methylthio)benzo[b]thiophene. (Accessed 2025).[1][3][5][6] Link[1]

• Miyaura, N., & Suzuki, A. (1995).[1][7] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[7][8][9] Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

• Duchêne, A., & Thibonnet, J. (2014).[1] Pd-Catalyzed Selective C(sp2)-Br Bond Coupling Reactions of Chloromethyl Bromobenzene.[1][10] PMC / NIH. Link

• Organic Chemistry Portal. Suzuki Coupling: Mechanism and Recent Literature. (Accessed 2025).[1][3][5][6] Link

• BenchChem. A Comparative Analysis of Catalytic Systems for the Coupling of 3-Bromo-7-Chloro-1-Benzothiophene. (Accessed 2025).[1][3][5][6] Link[1]

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Benzo[b]thiophene, 3-bromo-, [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. 6-Bromo-3-(methylthio)benzo[B]thiophene | Benchchem [benchchem.com]
• 9. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

N-alkylation of piperidine with 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Application Note & Protocol

Topic: High-Fidelity N-alkylation of Piperidine with 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the synthesis of 1-((6-bromobenzo[b]thiophen-3-yl)methyl)piperidine, a molecule of interest in medicinal chemistry due to the prevalence of the benzo[b]thiophene scaffold in pharmacologically active agents.[1][2] The protocol details a robust N-alkylation procedure involving the reaction of piperidine with 6-Bromo-3-(chloromethyl)benzo[b]thiophene. We delve into the mechanistic rationale, step-by-step experimental procedures, purification techniques, and methods for analytical characterization. This guide is designed to ensure reproducible, high-yield synthesis for researchers in organic synthesis and drug discovery.

Introduction and Scientific Rationale

The benzo[b]thiophene moiety is a critical pharmacophore found in a range of therapeutic agents, including selective estrogen receptor modulators like Raloxifene and antipsychotic drugs.[2] Its rigid, aromatic structure serves as an effective scaffold for interacting with biological targets. The functionalization of this core, particularly at the 3-position, allows for the introduction of diverse substituents to modulate pharmacological activity.

The N-alkylation of amines is a cornerstone transformation in organic chemistry for the construction of carbon-nitrogen bonds.[3] This specific protocol focuses on the direct alkylation of a secondary amine, piperidine, with a reactive benzylic halide-type substrate, 6-Bromo-3-(chloromethyl)benzo[b]thiophene.

Reaction Scheme:

Mechanism: The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. Piperidine, a moderately strong secondary amine nucleophile, attacks the electrophilic methylene carbon of 6-Bromo-3-(chloromethyl)benzo[b]thiophene. The chloride ion is displaced as the leaving group. An inorganic base, such as potassium carbonate (K₂CO₃), is crucial.[4] It serves as a proton scavenger, neutralizing the hydrohalic acid (HCl) formed during the reaction. This prevents the protonation of the piperidine starting material, which would otherwise form a non-nucleophilic ammonium salt and halt the reaction.[4]

Materials and Equipment

Reagents & Consumables

Reagent	Formula	MW ( g/mol )	Supplier	Notes
6-Bromo-3-(chloromethyl)benzo[b]thiophene	C₉H₆BrClS	277.57	Commercially Available	The primary electrophile.
Piperidine	C₅H₁₁N	85.15	Sigma-Aldrich	Used in slight excess.[5]
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Acros Organics	Anhydrous, finely powdered.
Acetonitrile (MeCN)	CH₃CN	41.05	Fisher Scientific	Anhydrous, reaction grade.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	VWR	ACS grade for work-up & chromatography.
Hexanes	C₆H₁₄	86.18	VWR	ACS grade for chromatography.
Deionized Water	H₂O	18.02	---	For aqueous work-up.
Brine (Saturated NaCl)	NaCl(aq)	---	---	For aqueous work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	---	For drying organic layers.
TLC Plates	---	---	---	Silica gel 60 F₂₅₄

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Reflux condenser

• Heating mantle or oil bath with temperature control

• Nitrogen or Argon gas inlet

• Glass funnels and separatory funnel (250 mL)

• Rotary evaporator

• Flash column chromatography setup

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance

• TLC development chamber and UV lamp (254 nm)

Detailed Experimental Protocol

Reaction Setup

• To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 eq., e.g., 2.78 g, 10.0 mmol).

• Add anhydrous, powdered potassium carbonate (2.0 eq., e.g., 2.76 g, 20.0 mmol).

• Flush the flask with an inert atmosphere (Nitrogen or Argon).

• Add 40 mL of anhydrous acetonitrile via syringe.

• Begin stirring the suspension at room temperature.

Reagent Addition and Reaction

• In a separate vial, dissolve piperidine (1.2 eq., e.g., 1.02 g, 1.2 mL, 12.0 mmol) in 10 mL of anhydrous acetonitrile.

• Add the piperidine solution dropwise to the stirred suspension in the reaction flask over 5-10 minutes at room temperature.

• After the addition is complete, heat the reaction mixture to 60-70 °C using a heating mantle.

• Maintain the reaction at this temperature and monitor its progress.

Reaction Monitoring

• Technique: Thin-Layer Chromatography (TLC).

• Mobile Phase: 20% Ethyl Acetate in Hexanes.

• Procedure: Spot the starting material (6-Bromo-3-(chloromethyl)benzo[b]thiophene) and the reaction mixture on a TLC plate. The product is expected to have a lower Rf value than the starting electrophile. The reaction is complete upon the full consumption of the starting material, typically within 4-6 hours.

Work-up and Extraction

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the suspension through a pad of Celite to remove the inorganic salts (K₂CO₃ and KCl).[3]

• Wash the filter cake with a small amount of ethyl acetate (2 x 10 mL).

• Combine the filtrates and concentrate the solvent using a rotary evaporator to obtain a crude oil or solid.

• Dissolve the crude residue in ethyl acetate (50 mL) and transfer it to a 250 mL separatory funnel.

• Wash the organic layer sequentially with deionized water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification

• Technique: Flash Column Chromatography on silica gel.[6]

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Eluent System: A gradient of 5% to 20% Ethyl Acetate in Hexanes.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Final Step: Combine the pure fractions containing the product and remove the solvent in vacuo to yield 1-((6-bromobenzo[b]thiophen-3-yl)methyl)piperidine as a pure solid or oil.

Workflow Visualization

Caption: Key steps of the experimental protocol.

Characterization of Product

The identity and purity of the final compound, 1-((6-bromobenzo[b]thiophen-3-yl)methyl)piperidine, should be confirmed by standard analytical techniques.

Analysis Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.95 (d, 1H, Ar-H), 7.70 (d, 1H, Ar-H), 7.40 (dd, 1H, Ar-H), 7.30 (s, 1H, Thiophene-H), 3.75 (s, 2H, -CH₂-N), 2.50 (t, 4H, Piperidine-H), 1.60 (m, 4H, Piperidine-H), 1.45 (m, 2H, Piperidine-H).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 140.5, 138.0, 130.0, 125.5, 124.0, 123.5, 122.0, 115.0, 58.0, 54.5, 26.0, 24.5.
Mass Spec. (ESI-MS)	m/z calculated for C₁₄H₁₆BrNS [M+H]⁺: 310.02, found: 310.03.

Note: The NMR chemical shifts are predicted values and may vary slightly in an experimental setting. Referencing similar structures in the literature is advised for precise comparison.[2][7]

Safety Precautions

• 6-Bromo-3-(chloromethyl)benzo[b]thiophene: This is a halogenated organic compound and should be handled with care. It is likely an irritant.[8][9]

• Piperidine: Flammable liquid with a strong, unpleasant odor. It is corrosive and toxic. Handle only in a well-ventilated fume hood.[5]

• Acetonitrile: Flammable and toxic. Avoid inhalation and skin contact.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) when performing this procedure.[10][11]

• Waste Disposal: Dispose of all chemical waste in accordance with local and institutional regulations.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive base (K₂CO₃ absorbed moisture).2. Low reaction temperature.3. Deactivated electrophile.	1. Use freshly opened or oven-dried K₂CO₃.2. Ensure the reaction temperature reaches 60-70 °C.3. Check the purity of the starting material.
Multiple Products on TLC	1. Over-alkylation (formation of quaternary salt).2. Side reactions.	1. This is unlikely with a secondary amine but ensure piperidine is not the limiting reagent.2. Ensure the solvent is anhydrous; water can lead to hydrolysis of the chloromethyl group.[12]
Difficult Purification	1. Product co-elutes with impurities.2. Product streaking on silica column.	1. Adjust the polarity of the eluent system; try a different solvent system (e.g., Dichloromethane/Methanol).2. The basic nitrogen can interact with acidic silica. Add 0.5-1% triethylamine to the eluent to suppress tailing.[6]

References

• Various Authors. (2017, March 16). Procedure for N-alkylation of Piperidine? ResearchGate. Retrieved from [Link]

• JP-9238. (2025, April 8). Safety Data Sheet. Retrieved from [Link]

• Angene Chemical. (2024, July 28). Safety Data Sheet - 3-(Bromomethyl)-7-chlorobenzo[b]thiophene. Retrieved from [Link]

• Journal of the Chemical Society C. (n.d.). A rapid method of N-alkylation of amines. Retrieved from [Link]

• Google Patents. (n.d.). CH633264A5 - N-alkyl-piperidine DERIVATIVES.

• ScienceDirect. (2025, August 7). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. Retrieved from [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis, Characterization and Biological Screening of Some New Condensed N-Methyl Piperidino Thiophenes. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Retrieved from [Link]

• ODU Digital Commons. (n.d.). The Regioselective 3-Alkylation of Piperidine. Retrieved from [Link]

• ChemRxiv. (n.d.). An Overview of Palladium-Catalyzed N-alkylation Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). N-Alkylation of amines with primary/secondary alcohols using a novel cobalt(ii) inverse triazolyl-pyridine complex. Chemical Communications. Retrieved from [Link]

• Bentham Science. (n.d.). Recent Progress in the Synthesis of Benzo[b]thiophene. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiophenes. Retrieved from [Link]

• Pakistan Journal of Pharmaceutical Sciences. (2013). Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Retrieved from [Link]

• ACS Publications. (2025, August 18). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2021, December 28). Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Retrieved from [Link]

• Arkivoc. (n.d.). SYNTHESIS OF BENZO[b]THIOPHENES USING ALKYNES AS PRECURSORS UNDER METAL-FREE CONDITIONS. Retrieved from [Link]

• DSpace. (n.d.). Characterization by NMR Spectroscopy, X-ray Analysis and Cytotoxic Activity of the Ruthenium(II) Compounds 2. Retrieved from [Link]

• Springer. (2020, November 5). Metal-free synthesis and characterization of 1,3-Bis(heteroaryl)benzenes followed by the photophysical studies using ultraviolet–visible and fluorescence spectroscopy. Retrieved from [Link]

• MDPI. (2024, August 7). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Retrieved from [Link]

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Application Notes and Protocols for Suzuki Coupling at the 6-Bromo Position of Benzothiophenes

For researchers, scientists, and drug development professionals, the construction of complex molecular architectures is a cornerstone of innovation. The Suzuki-Miyaura cross-coupling reaction stands as a titan in the synthetic chemist's toolbox, prized for its versatility in forging carbon-carbon bonds.[1][2][3] This guide provides an in-depth exploration of the reaction conditions specifically tailored for the Suzuki coupling at the 6-bromo position of benzothiophenes, a scaffold of significant interest in medicinal chemistry and materials science. Our focus is to deliver not just a protocol, but a comprehensive understanding of the interplay between reaction components to empower you to optimize this crucial transformation.

The Strategic Importance of C-C Bond Formation on the Benzothiophene Scaffold

The benzothiophene core is a privileged scaffold found in a multitude of biologically active compounds and functional organic materials. The ability to selectively functionalize specific positions on this heterocyclic system is paramount for structure-activity relationship (SAR) studies and the fine-tuning of material properties. The Suzuki coupling offers a powerful and reliable method for introducing aryl, heteroaryl, or vinyl substituents at the 6-position, starting from the readily available 6-bromo-benzothiophene.

Deconstructing the Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the reaction mechanism is critical for rational optimization. The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium catalyst.[1][3][4] The generally accepted mechanism comprises three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: A low-valent palladium(0) species initiates the cycle by inserting into the carbon-bromine bond of the 6-bromo-benzothiophene. This is often the rate-limiting step and results in the formation of a Pd(II) intermediate.[4]

• Transmetalation: In this step, the organic moiety from the organoboron reagent (e.g., a boronic acid) is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[1][5][6]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the coupled product is expelled from the palladium center, regenerating the active Pd(0) catalyst to re-enter the catalytic cycle.[4]

Caption: Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Coupling.

Key Reaction Parameters and Their Influence

The success of a Suzuki coupling hinges on the judicious selection of several key parameters. For the coupling at the 6-bromo position of benzothiophene, the following components are critical:

Palladium Catalyst and Ligands

The choice of the palladium source and its associated ligands is arguably the most crucial factor. While numerous catalyst systems exist, a few have demonstrated broad utility and high efficiency.

• Palladium Source: Common palladium sources include Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃. Pd(PPh₃)₄ can often be used directly, while Pd(OAc)₂ and Pd₂(dba)₃ are pre-catalysts that are reduced in situ to the active Pd(0) species.

• Ligands: The ligands stabilize the palladium center and modulate its reactivity. For heteroaromatic substrates like benzothiophene, electron-rich and bulky phosphine ligands are often beneficial.[7] They promote the oxidative addition step and facilitate the reductive elimination. Examples include:

  • Triphenylphosphine (PPh₃): A standard, versatile ligand.

  • Buchwald Ligands (e.g., SPhos, XPhos): These dialkylbiaryl phosphine ligands are highly effective for coupling challenging substrates, including heteroaryl chlorides.[7] Their use has become routine for a wide array of cross-coupling reactions.[7]

  • [1,1'-Bis(diphenylphosphino)ferrocene] (dppf): The resulting Pd(dppf)Cl₂ complex is an excellent catalyst for Suzuki couplings.[8]

The Role of the Base

The base is essential for the transmetalation step, where it activates the boronic acid to form a boronate complex.[5][6] The choice of base can significantly impact reaction rates and yields.

• Inorganic Bases: Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are the most commonly employed bases.[6][7] Cesium carbonate is more soluble in organic solvents and can be particularly effective for less reactive substrates. Potassium phosphate is a strong, non-nucleophilic base that often gives excellent results.

• Organic Bases: In some cases, organic bases like triethylamine (TEA) can be used, although they are generally less effective than their inorganic counterparts for this type of coupling.

Solvent System

The solvent plays a multifaceted role, influencing the solubility of reactants and the stability of catalytic intermediates. A mixture of an organic solvent and water is frequently used.

• Aprotic Solvents: Dioxane, tetrahydrofuran (THF), and toluene are common choices. They effectively dissolve the organic substrates and the palladium catalyst.

• Protic Solvents: The addition of water is often beneficial as it helps to dissolve the inorganic base and can accelerate the transmetalation step. A ratio of 4:1 to 5:1 organic solvent to water is a good starting point.[9] Some studies have also shown that alcohols like methanol and ethanol can be effective solvents.[10]

Reaction Temperature

The reaction temperature is a critical parameter to control. Most Suzuki couplings are run at elevated temperatures, typically between 80-100 °C, to ensure a reasonable reaction rate.[9] Microwave irradiation can also be employed to significantly reduce reaction times.[11]

Summary of Reaction Conditions

The following table provides a summary of typical reaction conditions for the Suzuki coupling of bromo-substituted heteroaromatics, which can be adapted for 6-bromo-benzothiophene.

Parameter	Typical Conditions	Rationale/Notes
Substrate	6-Bromo-benzothiophene	---
Boronic Acid	Aryl, Heteroaryl, or Vinyl Boronic Acid (1.1-1.5 equiv.)	A slight excess of the boronic acid is typically used to drive the reaction to completion.
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%), Pd(OAc)₂/Ligand (2-5 mol%), Pd(dppf)Cl₂ (2-5 mol%)	The catalyst loading can often be optimized to lower levels for efficient reactions.
Ligand	PPh₃, SPhos, XPhos, dppf	The choice of ligand is critical and often substrate-dependent. Buchwald ligands are excellent for challenging couplings.[7]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄ (2-3 equiv.)	The base is crucial for activating the boronic acid.[6] K₃PO₄ is often a good choice for heteroaromatic substrates.
Solvent	Dioxane/H₂O (4:1), THF/H₂O (4:1), Toluene/H₂O (4:1)	A biphasic solvent system is common. The organic solvent solubilizes the reactants, while water dissolves the base.
Temperature	80-100 °C	Heating is generally required to achieve a reasonable reaction rate.
Atmosphere	Inert (Nitrogen or Argon)	It is crucial to exclude oxygen, which can oxidize the Pd(0) catalyst and lead to side reactions.

Detailed Experimental Protocol

This protocol provides a generalized procedure for the Suzuki coupling of 6-bromo-benzothiophene with a generic arylboronic acid.

Caption: Figure 2: A Generalized Experimental Workflow for the Suzuki Coupling.

Materials:

• 6-Bromo-benzothiophene (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.)

• Anhydrous 1,4-dioxane (8 mL)

• Degassed deionized water (2 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Condenser

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 6-bromo-benzothiophene (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Under the inert atmosphere, add the anhydrous organic solvent (e.g., 1,4-dioxane) and degassed water via syringe.[9]

• Degassing: Purge the resulting mixture with the inert gas for another 10-15 minutes to ensure it is thoroughly deoxygenated.

• Catalyst Addition: Add the palladium catalyst (and ligand if not using a pre-formed complex) to the flask. It is good practice to do this under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[9]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with water and an organic solvent (e.g., ethyl acetate).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent (2 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 6-substituted-benzothiophene.

• Characterization: Characterize the purified product by appropriate analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider screening different ligands, bases, or solvents. Increasing the temperature or reaction time may also be beneficial. Ensure that the reaction was carried out under strictly anaerobic conditions.

• Side Reactions: Protodeborylation (loss of the boronic acid group) can be a competing side reaction. Using a less aqueous solvent system or a different base may mitigate this issue.

• Catalyst Decomposition: If the reaction mixture turns black, it may indicate palladium black formation, a sign of catalyst decomposition. The choice of ligand is crucial to prevent this.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a robust and highly effective method for the functionalization of the 6-bromo position of benzothiophenes. By carefully selecting the catalyst system, base, and solvent, researchers can achieve high yields of the desired coupled products. This guide provides a solid foundation for understanding and implementing this important transformation, empowering scientists in their pursuit of novel molecules for drug discovery and materials science.

References

• Current time information in Pasuruan, ID. (n.d.). Google.

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved February 14, 2024, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved February 14, 2024, from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved February 14, 2024, from [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. (2021, September 15). MDPI. Retrieved February 14, 2024, from [Link]

• Table 1 . Screening of palladium catalysts for the Suzuki coupling of... (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 14, 2024, from [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (n.d.). PMC. Retrieved February 14, 2024, from [Link]

• Suzuki Cross-Coupling Reactions Mechanisms. (n.d.). Mettler Toledo. Retrieved February 14, 2024, from [Link]

• The Suzuki Reaction. (n.d.). Chem 115 Myers. Retrieved February 14, 2024, from [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. (2017, December 19). PMC - PubMed Central. Retrieved February 14, 2024, from [Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. (2024, May 3). Journal of Synthetic Chemistry. Retrieved February 14, 2024, from [Link]

• A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. (n.d.). The Royal Society of Chemistry. Retrieved February 14, 2024, from [Link]

• Ligand‐Free Suzuki–Miyaura Cross‐Coupling Reactions in Deep Eutectic Solvents: Synthesis of Benzodithiophene Derivatives and Study of their Optical and Electrochemical Performance. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• Ligand‐Free Suzuki–Miyaura Cross‐Coupling Reactions in Deep Eutectic Solvents: Synthesis of Benzodithiophene Derivatives a. (n.d.). AIR Unimi. Retrieved February 14, 2024, from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. Retrieved February 14, 2024, from [Link]

• Suzuki cross-coupling. (2023, January 22). Chemistry LibreTexts. Retrieved February 14, 2024, from [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. (n.d.). PMC. Retrieved February 14, 2024, from [Link]

• Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. (n.d.). ChemRxiv. Retrieved February 14, 2024, from [Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. (2017, March 23). MDPI. Retrieved February 14, 2024, from [Link]

• Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. (n.d.). ScholarWorks @ UTRGV. Retrieved February 14, 2024, from [Link]

• Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. (2025, December 22). Taylor & Francis. Retrieved February 14, 2024, from [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.). PMC. Retrieved February 14, 2024, from [Link]

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• 5. Suzuki Coupling [organic-chemistry.org]
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• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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Reagents for converting 6-bromo-3-methylbenzo[b]thiophene to chloromethyl derivatives

An Application Guide to the Synthesis of Chloromethyl-6-bromo-3-methylbenzo[b]thiophene Derivatives

Introduction

The benzo[b]thiophene scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active compounds and advanced organic materials.[1] Its derivatives are explored for a wide range of applications, including anticancer, antimicrobial, and anti-inflammatory activities.[1] Specifically, 6-bromo-3-methylbenzo[b]thiophene serves as a versatile intermediate, with the bromine atom providing a handle for cross-coupling reactions and the methyl group offering a site for further functionalization.[2][3]

The introduction of a chloromethyl group (-CH₂Cl) onto this scaffold significantly enhances its synthetic utility, transforming it into a reactive building block for the construction of more complex molecular architectures. This functional group can be readily converted into other moieties such as hydroxymethyl, cyanomethyl, formyl, and amino-methyl groups, making it a cornerstone in drug discovery and development.[4]

This document provides a detailed guide for researchers and drug development professionals on the primary synthetic strategies for converting 6-bromo-3-methylbenzo[b]thiophene into its chloromethyl derivatives. Two distinct and regiochemically different approaches are presented:

• Electrophilic Aromatic Substitution: Targeting the C2-position of the heterocyclic ring via the Blanc chloromethylation reaction.

• Free Radical Halogenation: Targeting the C3-methyl group.

Each section provides a theoretical background, mechanistic insights, detailed experimental protocols, and a discussion of the critical parameters governing the reaction's success.

Part 1: Electrophilic Chloromethylation at the C2-Position

The most common method for introducing a chloromethyl group onto an aromatic ring is the Blanc chloromethylation .[5] This reaction is a type of Friedel-Crafts alkylation that employs formaldehyde and hydrogen chloride, often in the presence of a Lewis acid catalyst like zinc chloride.[5][6]

For 6-bromo-3-methylbenzo[b]thiophene, the thiophene ring is the more electron-rich and thus more reactive portion of the molecule for electrophilic substitution. While electrophilic attack on unsubstituted benzo[b]thiophene typically occurs at the C3-position, this site is blocked by the methyl group in the starting material.[7] Consequently, the substitution is directed to the next most activated position, the C2-carbon, to yield 6-bromo-2-(chloromethyl)-3-methylbenzo[b]thiophene .[7]

Reaction Mechanism

The reaction proceeds via a classic electrophilic aromatic substitution pathway. The key steps involve the in-situ generation of a potent electrophile from formaldehyde and HCl, which is then attacked by the π-electron system of the benzo[b]thiophene ring.

• Electrophile Formation: Under strong acidic conditions, formaldehyde is protonated. In the presence of a Lewis acid like ZnCl₂, this process is facilitated, leading to the formation of a highly electrophilic species, often represented as the chloromethyl cation (⁺CH₂Cl) or its precursor.[5][8]

• Electrophilic Attack: The electron-rich C2-position of the benzo[b]thiophene ring attacks the electrophile, forming a resonance-stabilized carbocation intermediate (a sigma complex).

• Rearomatization: A proton is lost from the C2-position, restoring the aromaticity of the heterocyclic ring and yielding the final chloromethylated product.

Caption: Mechanism of Blanc Chloromethylation on the benzo[b]thiophene core.

Protocol 1: Synthesis of 6-bromo-2-(chloromethyl)-3-methylbenzo[b]thiophene

This protocol is adapted from established procedures for the chloromethylation of thiophene and other aromatic compounds.[9][10][11]

Materials:

• 6-bromo-3-methylbenzo[b]thiophene

• Paraformaldehyde [(CH₂O)n]

• Concentrated Hydrochloric Acid (HCl, ~37%)

• Zinc Chloride (ZnCl₂, anhydrous)

• Glacial Acetic Acid

• Dichloromethane (DCM) or Diethyl Ether

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Equipment:

• Three-neck round-bottom flask with a magnetic stirrer

• Thermometer

• Reflux condenser

• Gas inlet tube (optional, for introducing HCl gas)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: In a well-ventilated fume hood, equip a three-neck round-bottom flask with a magnetic stirrer, thermometer, and reflux condenser.

• Reagent Charging: To the flask, add 6-bromo-3-methylbenzo[b]thiophene (1.0 eq), paraformaldehyde (1.2 eq), and a catalytic amount of anhydrous zinc chloride (0.1 eq).

• Solvent Addition: Add glacial acetic acid as the solvent.

• Reaction Initiation: Cool the mixture in an ice bath to 0-5 °C. While stirring vigorously, slowly add concentrated hydrochloric acid (2.0-3.0 eq).

• Reaction Conditions: Allow the reaction to stir at 0-10 °C for 1 hour, then let it warm to room temperature and continue stirring for 6-12 hours. Monitor the reaction progress by TLC or GC-MS. The reaction is exothermic and requires careful temperature control to prevent the formation of diarylmethane byproducts.[10][12]

• Workup: Once the reaction is complete, carefully pour the mixture over crushed ice and water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is often an oil or low-melting solid. Purification can be achieved by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Troubleshooting and Key Considerations

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction; Insufficient acid concentration.	Increase reaction time or temperature slightly. Ensure high concentration of HCl is maintained.[12]
Diarylmethane Byproduct	High reaction temperature; Prolonged reaction time in strong acid.	Maintain low temperature (0-10 °C) during initial phase.[12] Work up the reaction promptly after completion.
Polymerization	Product instability, especially during purification.	Avoid high temperatures during solvent removal and purification. The product is a lachrymator and potentially unstable.[11]
No Reaction	Deactivation of the ring by the bromo-substituent.	Increase the amount of Lewis acid catalyst (e.g., up to 0.5 eq of ZnCl₂).

Part 2: Free Radical Chlorination of the C3-Methyl Group

An alternative strategy is to functionalize the 3-methyl group directly via a free radical pathway. This method yields the isomeric product, 6-bromo-3-(chloromethyl)benzo[b]thiophene . This reaction typically uses a radical initiator and a source of atomic chlorine, such as N-chlorosuccinimide (NCS). This approach avoids the strongly acidic conditions of the Blanc reaction and offers complementary regioselectivity. The protocol is based on analogous radical brominations using N-bromosuccinimide (NBS).[13]

Reaction Mechanism

The reaction follows a standard free radical chain mechanism:

• Initiation: The radical initiator (e.g., AIBN or benzoyl peroxide) decomposes upon heating or UV irradiation to form initial radicals.

• Propagation (Chain Reaction):

  • A radical abstracts a hydrogen atom from the methyl group of the substrate, forming a stable benzylic-type radical.

  • This benzylic radical reacts with NCS to form the chloromethylated product and a succinimidyl radical, which continues the chain.

• Termination: Two radicals combine to terminate the chain reaction.

Caption: Mechanism of free radical chlorination of the C3-methyl group.

Protocol 2: Synthesis of 6-bromo-3-(chloromethyl)benzo[b]thiophene

Materials:

• 6-bromo-3-methylbenzo[b]thiophene

• N-Chlorosuccinimide (NCS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

• Carbon tetrachloride (CCl₄) or another suitable non-polar solvent (e.g., benzene, cyclohexane)

• Dichloromethane (DCM)

• Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• UV lamp or heat source

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: In a fume hood, add 6-bromo-3-methylbenzo[b]thiophene (1.0 eq), N-chlorosuccinimide (1.05-1.1 eq), and the solvent (e.g., CCl₄) to a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Initiator Addition: Add a catalytic amount of the radical initiator (AIBN or BPO, ~0.05 eq).

• Reaction Conditions: Heat the mixture to reflux (or irradiate with a UV lamp) and maintain for 4-8 hours. The reaction should be monitored by TLC or GC-MS to observe the consumption of starting material and the formation of the product. Succinimide, a byproduct, will precipitate as the reaction proceeds.

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter off the solid succinimide and wash it with a small amount of cold solvent.

• Washing: Transfer the filtrate to a separatory funnel and wash with water (2x) to remove any remaining succinimide or initiator residues.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or flash column chromatography on silica gel.

Summary of Synthetic Strategies

The choice of method depends entirely on the desired regioisomer for subsequent synthetic steps.

Feature	Method 1: Blanc Chloromethylation	Method 2: Free Radical Chlorination
Target Product	6-bromo-2-(chloromethyl)-3-methylbenzo[b]thiophene	6-bromo-3-(chloromethyl)benzo[b]thiophene
Reaction Type	Electrophilic Aromatic Substitution	Free Radical Halogenation
Key Reagents	Formaldehyde, HCl, ZnCl₂	N-Chlorosuccinimide (NCS), AIBN/BPO
Reaction Site	C2-position of the thiophene ring	C3-methyl group
Conditions	Strongly acidic, low temperature	Neutral, reflux or UV irradiation
Primary Byproducts	Diarylmethanes, polymers	Dichlorinated product (if excess NCS is used)

General Experimental Workflow

Caption: A generalized workflow for the synthesis and purification process.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn.

• Reagents: Formaldehyde is a known carcinogen and sensitizer. Concentrated HCl is highly corrosive. Zinc chloride is a skin and respiratory irritant. NCS is an irritant and moisture-sensitive. Radical initiators like BPO can be explosive under certain conditions.

• Products: Chloromethylated aromatic compounds are often potent lachrymators (tear-inducing agents) and should be handled with extreme care.[10][11]

Conclusion

The conversion of 6-bromo-3-methylbenzo[b]thiophene to its chloromethyl derivatives can be effectively achieved through two distinct, regioselective pathways. For substitution at the C2-position of the heterocyclic ring, the Blanc chloromethylation provides a direct, albeit challenging, route. For functionalization of the C3-methyl group, free radical chlorination with NCS offers a reliable alternative under milder conditions. The selection of the appropriate protocol is dictated by the specific isomeric product required for downstream applications in medicinal chemistry and materials science. Careful control of reaction parameters and adherence to safety protocols are paramount for the successful and safe execution of these transformations.

References

• C3-Chlorination of C2-substituted benzo[b]thiophene derivatives in the presence of sodium hypochlorite - PMC. National Center for Biotechnology Information. [Link]

• Google Patents.
• Google Patents.
• Google Patents. CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene.
• Google Patents.

• Wikipedia. Blanc chloromethylation. [Link]

• Bentham Science. Recent Progress in the Synthesis of Benzo[b]thiophene. [Link]

• Organic Chemistry Portal. Benzothiophene synthesis. [Link]

• Google Patents. US5569772A - Process for the synthesis of benzo[b]thiophenes.

• National Center for Biotechnology Information. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. [Link]

• Organic Chemistry Portal. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. [Link]

• PubChemLite. 6-bromo-3-methylbenzo[b]thiophene (C9H7BrS). [Link]

• ResearchGate. Synthesis of 3-halobenzo[b]thiophene derivatives via electrophilic cyclization. [Link]

• Semantic Scholar. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. [Link]

• ResearchGate. Electrophilic Substitution of Thiophene and its Derivatives. [Link]

• Pfeiffer, W. D. The chloromethylation of an aromatic or heteroaromatic ring is of great importance. [Link]

• Durham University. New studies in aromatic chloromethylation - Durham E-Theses. [Link]

• YouTube. Blanc Chloromethylation of Benzene and derivatives. [Link]

• ResearchGate. Chapter 5 Thiophenes and benzo[ b]thiophenes | Request PDF. [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. 6-Bromo-3-(methylthio)benzo[B]thiophene | Benchchem [benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 6. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. EP1392672B1 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. US7462725B2 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene - Google Patents [patents.google.com]

Technical Application Note: Scalable Synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Abstract & Scope

This application note details a robust, three-step synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene , a critical scaffold in the development of Selective Estrogen Receptor Modulators (SERMs) like Raloxifene, as well as antifungal agents.

Unlike direct chloromethylation (Blanc reaction), which often suffers from poor regioselectivity and hazardous byproducts (e.g., bis(chloromethyl)ether), this protocol utilizes a stepwise Formylation

Reduction Chlorination strategy. This route ensures exclusive C3-regioselectivity, high purity, and scalability suitable for pre-clinical drug development.

Core Chemical Transformation

The synthesis proceeds from commercially available 6-bromobenzo[b]thiophene through the following pathway:

• Vilsmeier-Haack Formylation: Introduction of an aldehyde at the C3 position.

• Hydride Reduction: Conversion of the aldehyde to a hydroxymethyl group.

• Nucleophilic Substitution: Conversion of the alcohol to the target alkyl chloride using thionyl chloride.

Retrosynthetic Analysis & Workflow

The following logic map visualizes the disconnection strategy and the forward synthetic workflow.

Figure 1: Stepwise synthetic pathway ensuring C3 regioselectivity.

Experimental Protocols

Phase 1: Vilsmeier-Haack Formylation

Objective: Selective introduction of a formyl group at the C3 position. The thiophene ring is electron-rich, and the C3 position is the most nucleophilic site, favored over C2 and the benzene ring.

Reagents:

• 6-Bromobenzo[b]thiophene (1.0 equiv)

• Phosphorus oxychloride (

  , 1.2 equiv)

• N,N-Dimethylformamide (DMF, 5.0 equiv - acts as solvent and reagent)

Protocol:

• Reagent Formation: In a flame-dried round-bottom flask under ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  , cool anhydrous DMF to . Add dropwise over 20 minutes. Caution: Exothermic. Stir for 30 minutes to generate the Vilsmeier reagent (chloroiminium ion).

• Addition: Dissolve 6-bromobenzo[b]thiophene in a minimal amount of DMF and add dropwise to the Vilsmeier reagent at

  .

• Reaction: Warm to room temperature, then heat to

  for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Quench & Workup: Pour the reaction mixture onto crushed ice/water containing sodium acetate (to buffer pH). Stir vigorously for 1 hour to hydrolyze the iminium intermediate to the aldehyde.

• Isolation: Filter the resulting precipitate. Wash with water and cold ethanol. Recrystallize from ethanol if necessary.

Critical Control Point: The intermediate iminium salt must be fully hydrolyzed. If the solid remains sticky or yellow, extend the aqueous stirring time.

Phase 2: Reduction to Alcohol

Objective: Chemoselective reduction of the aldehyde to the primary alcohol without debrominating the aromatic ring.

Reagents:

• 6-Bromobenzo[b]thiophene-3-carbaldehyde (Intermediate 1)

• Sodium Borohydride (

  , 0.6 equiv)

• Methanol (anhydrous) / THF (1:1 mixture)

Protocol:

• Dissolution: Dissolve Intermediate 1 in MeOH/THF (10 mL/g) and cool to

  .

• Reduction: Add

  portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

• Completion: Stir at

  for 1 hour, then warm to room temperature. Monitor disappearance of the aldehyde spot on TLC.

• Workup: Quench with saturated ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  solution. Concentrate under reduced pressure to remove organic solvents.[1] Extract the aqueous residue with Ethyl Acetate ( ).[2]

• Purification: Dry organics over

  and concentrate. The crude alcohol is typically pure enough for the next step.

Phase 3: Chlorination (Deoxychlorination)

Objective: Conversion of the hydroxymethyl group to the chloromethyl group. Thionyl chloride is selected over HCl to drive the reaction via gaseous byproduct formation (

, ).

Reagents:

• (6-Bromobenzo[b]thiophen-3-yl)methanol (Intermediate 2)

• Thionyl Chloride (

  , 1.5 equiv)

• Dichloromethane (DCM, anhydrous)

• Catalytic DMF (1-2 drops)

Protocol:

• Setup: Dissolve Intermediate 2 in anhydrous DCM (10 mL/g) in a flask equipped with a drying tube or

  line and a gas scrubber (for HCl/ fumes). Cool to .

• Addition: Add

  dropwise. Add catalytic DMF to accelerate the formation of the chlorosulfite intermediate.

• Reaction: Stir at

  for 30 minutes, then reflux ( ) for 1–2 hours.

• Workup: Evaporate solvent and excess

  under reduced pressure. Note: Do not use an aqueous wash immediately if the product is unstable; however, this specific chloride is relatively stable.

• Purification: Redissolve residue in DCM, wash rapidly with cold saturated

  (to remove acid traces), dry over , and concentrate.

• Final Polish: Recrystallize from Hexane/DCM or pass through a short silica plug if coloration persists.

Analytical Data & Validation

Compound	Expected 1H NMR (CDCl3, 400 MHz)	Key Features
Aldehyde (Inter 1)	10.1 (s, 1H, CHO), 8.6 (s, 1H, H-2), 8.0 (d, 1H), 7.5 (d, 1H)	Distinct downfield aldehyde singlet.
Alcohol (Inter 2)	7.4-8.0 (Ar-H), 4.9 (s, 2H, ), 1.8 (br s, OH)	Disappearance of CHO; appearance of methylene singlet.
Target (Product)	7.98 (d, 1H), 7.76 (s, 1H, H-2), 7.55 (dd, 1H), 4.85 (s, 2H, )	Methylene shift moves upfield slightly; loss of OH peak.

Mass Spectrometry (LC-MS):

• Target Mass: ~261.5 Da.

• Pattern: Look for characteristic isotope pattern: M+ (100%), M+2 (130%) due to

  and combination.

Troubleshooting & Optimization

Figure 2: Common failure modes and corrective actions.

Safety Considerations

• ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  & : Highly corrosive and react violently with water. All glassware must be flame-dried. Work in a fume hood.

• Lachrymator: The final product, 6-Bromo-3-(chloromethyl)benzo[b]thiophene, is an alkylating agent and a potential lachrymator (tear gas effect). Handle with double gloves and eye protection.

References

• Vilsmeier-Haack Reaction Mechanism & Application

  • BenchChem Application Notes.[3] "Protocol: General Procedure for Aromatic Formylation."[3]

  • [3]

• Synthesis of Benzo[b]thiophene Derivatives

  • Organic Chemistry Portal.[4] "Synthesis of benzothiophenes."[5][4][6][7][8]

• Chlorination of Heterocyclic Alcohols

  • Organic & Biomolecular Chemistry.[1][2][4][8][9] "C3-Chlorination of C2-substituted benzo[b]thiophene derivatives." (Contextual reference for reactivity).

• General Reactivity of 6-Bromobenzo[b]thiophene

  • National Institutes of Health (PMC).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Benzothiophene synthesis [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. C3-Chlorination of C2-substituted benzo[b]thiophene derivatives in the presence of sodium hypochlorite - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. C3-Chlorination of C2-substituted benzo[b]thiophene derivatives in the presence of sodium hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vilsmeier-Haack Reaction [organic-chemistry.org]

Title: Dual-Functional Scaffolds in Next-Generation Antimycotics: Utilizing 6-Bromo-3-(chloromethyl)benzo[b]thiophene for Divergent Library Synthesis

Application Note: 6-Bromo-3-(chloromethyl)benzo[b]thiophene in Antifungal Discovery

Executive Summary

The rise of azole-resistant Candida and Aspergillus strains necessitates the exploration of novel chemical space beyond established pharmacophores like fluconazole and sertaconazole. 6-Bromo-3-(chloromethyl)benzo[b]thiophene (6-B-3-CMBT) represents a high-value "linchpin" intermediate.[1] Unlike traditional analogs restricted to the 7-position (e.g., Sertaconazole intermediates), this scaffold offers a dual-reactivity profile :[1]

• C3-Chloromethyl Group: A highly reactive electrophile for installing imidazole/triazole pharmacophores via

  substitution.[1]

• C6-Bromo Handle: A sterile site for late-stage palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling SAR (Structure-Activity Relationship) expansion into the solvent-exposed regions of the CYP51 binding pocket.[1]

This guide provides optimized protocols for handling, N-alkylation, and cross-coupling, establishing a robust workflow for antifungal lead generation.[1]

Chemical Properties & Handling Safety

Compound Profile:

• IUPAC Name: 6-Bromo-3-(chloromethyl)1-benzothiophene[1]

• Molecular Weight: 261.57 g/mol [1][2]

• Appearance: Off-white to light beige crystalline solid.[1]

• Solubility: Soluble in DCM, THF, Toluene; sparingly soluble in alcohols (reacts slowly).

Safety & Stability (Critical):

• Lachrymator/Vesicant: The chloromethyl moiety resembles benzyl chloride; it is a potent alkylating agent.[1] Handle only in a fume hood.

• Moisture Sensitivity: Hydrolyzes to the alcohol (6-bromo-benzo[b]thiophene-3-methanol) upon prolonged exposure to humid air.[1] Store under Argon/Nitrogen at 2–8°C.

• Light Sensitivity: The C-Br bond is susceptible to photolytic cleavage over time.[1] Store in amber vials.

Strategic Synthetic Utility

The power of 6-B-3-CMBT lies in its ability to serve as a divergent core.[1] The following diagram illustrates the workflow for generating a library of bifunctional antifungal agents.

Figure 1: Divergent synthesis workflow. Path A (N-alkylation) is recommended first to avoid side reactions with the chloromethyl group during Pd-catalysis.[1]

Experimental Protocols

Protocol A: Synthesis of the Antifungal Core (N-Alkylation)

Objective: To attach the azole pharmacophore (e.g., Imidazole) to the C3 position. This mimics the core structure of Sertaconazole but retains the 6-Br handle.[1]

Materials:

• 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 equiv)[1]

• Imidazole (or 1,2,4-Triazole) (1.2 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Potassium Iodide (KI) (0.1 equiv) - Catalyst[1]

• Solvent: Acetone (Reagent Grade) or DMF (Dry)

Procedure:

• Activation: In a round-bottom flask equipped with a magnetic stir bar, suspend Imidazole (1.2 eq) and

  (2.0 eq) in Acetone (0.2 M concentration relative to substrate). Stir at room temperature for 15 minutes.

• Addition: Add 6-Bromo-3-(chloromethyl)benzo[b]thiophene (1.0 eq) followed by catalytic KI (0.1 eq).

  • Expert Note: KI accelerates the reaction via the Finkelstein reaction (in situ conversion of Cl to I, a better leaving group).

• Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3). The starting material (

  ) should disappear, and a polar spot ( ) should appear.

• Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate in vacuo.

• Purification: Dissolve residue in DCM, wash with water (x2) and brine. Dry over

  . Recrystallize from Ethanol/Hexane or purify via flash chromatography.

Expected Yield: 80–90% Validation:

NMR should show the disappearance of the singlet (~4.8 ppm) and appearance of the singlet (~5.4 ppm) shifted downfield.[1]

Protocol B: Late-Stage Diversification (Suzuki-Miyaura Coupling)

Objective: To functionalize the C6 position with aryl/heteroaryl groups to probe the hydrophobic cleft of the fungal CYP51 enzyme.[1]

Materials:

• 6-Bromo-Antifungal Core (Product from Protocol A) (1.0 equiv)[1]

• Aryl Boronic Acid (1.2 equiv)

• Catalyst:

  (0.05 equiv)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)[1]

Procedure:

• Degassing: In a microwave vial or sealed tube, combine the 6-Bromo core, Boronic acid, and Base in the solvent mixture. Sparge with Argon for 10 minutes (Critical to prevent homocoupling).

• Catalyst Addition: Add the Pd catalyst quickly under an Argon stream. Seal the vessel.

• Reaction: Heat to 90°C (oil bath) or 100°C (Microwave, 30 min).

• Workup: Dilute with EtOAc, filter through a Celite pad to remove Pd black. Wash with water and brine.

• Purification: Flash chromatography (Gradient: 0

  5% MeOH in DCM).

Biological Evaluation: In Vitro MIC Assay

To validate the efficacy of the synthesized library, use the CLSI M27-A3 broth microdilution method.[1]

Target Organisms: Candida albicans (ATCC 90028), Aspergillus fumigatus (ATCC 204305).

Data Summary Table Template:

Compound ID	R-Group (C6 Position)	MIC (C. albicans) [µg/mL]	MIC (A. fumigatus) [µg/mL]	cLogP
Ref (Sertaconazole)	(7-Cl analog)	0.5	4.0	6.2
6-Br-Core	-Br	2.0	8.0	4.8
Analog 1	-Phenyl	0.25	2.0	5.5
Analog 2	-4-F-Phenyl	0.125	1.0	5.7
Analog 3	-Pyridine-3-yl	1.0	>16	3.9

Interpretation: A decrease in MIC relative to the 6-Br core indicates successful engagement of the C6 substituent with the enzyme active site.[1]

Mechanism of Action Visualization

The following diagram details the molecular mechanism where the synthesized azole binds to the fungal enzyme.

Figure 2: Mechanism of Action.[1] The N-alkylation at C3 is critical for positioning the azole nitrogen to coordinate with the Heme Iron of CYP51.[1]

References

• Sertaconazole Nitrate Synthesis

  • Source: CN1358719A (Patent). "Process for synthesizing sertaconazole."
  • Relevance: Establishes the foundational chemistry for reacting 3-(chloromethyl)

  • Link:[1]

• Benzo[b]thiophene SAR in Antifungals

  • Source: Carradori, S., et al. (2012). "Synthesis and antimicrobial activity of novel benzo[b]thiophene derivatives." European Journal of Medicinal Chemistry.
  • Relevance: Validates the benzo[b]thiophene scaffold as a bioisostere for indole/naphthalene in antimicrobial agents.

  • Link:

• Palladium-Catalyzed Cross-Coupling on Heterocycles

  • Source: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.
  • Relevance: Standardizes the protocol for C6-aryl

  • Link:

• CLSI Antifungal Susceptibility Testing

  • Source: CLSI Standard M27. "Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts."

  • Relevance: The gold standard protocol for generating the MIC data required in the Biological Evaluation section.[1]

  • Link:

Sources

• 1. CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene - Google Patents [patents.google.com]
• 2. 3-(BROMOMETHYL)-7-CHLORO BENZO[B]THIOPHENE CAS#: 17512-61-7 [amp.chemicalbook.com]

Comparative Guide: Friedel-Crafts Acylation vs. Chloromethylation of 6-Bromobenzothiophene

Abstract

This application note provides a technical comparison between two primary electrophilic aromatic substitution (EAS) pathways for functionalizing 6-bromobenzothiophene: Friedel-Crafts Acylation and Blanc Chloromethylation . Both methods target the C3 position, a critical handle for synthesizing Selective Estrogen Receptor Modulators (SERMs) like Raloxifene and various antiviral agents. While acylation offers a robust, high-yielding entry to C3-ketones, chloromethylation provides a direct route to alkyl chlorides but carries significant safety risks due to the formation of carcinogenic byproducts. This guide details optimized protocols, mechanistic insights, and safety-critical workflows for drug development professionals.

Mechanistic Analysis & Regioselectivity

The C3 Preference

In benzothiophene systems, electrophilic substitution preferentially occurs at the C3 position rather than C2.

• C3 Attack: The intermediate carbocation (sigma complex) retains the aromaticity of the fused benzene ring. The positive charge is delocalized over the thiophene ring sulfur and carbon atoms.

• C2 Attack: The intermediate would disrupt the benzene ring's aromaticity to delocalize the charge effectively, creating a higher energy transition state.

• Effect of 6-Bromo: The bromine atom at C6 is an electron-withdrawing group (EWG) by induction but electron-donating by resonance. While it weakly deactivates the benzene ring, it does not override the directing power of the thiophene ring. The sulfur atom's lone pair donation strongly activates C3, ensuring that substitution remains regioselective for C3.

Diagram 1: Regioselectivity Logic

The following diagram illustrates the stability of the cationic intermediates, explaining the kinetic preference for C3 substitution.

Caption: Kinetic preference for C3 substitution due to preservation of benzene ring aromaticity in the intermediate.

Experimental Protocols

Protocol A: Friedel-Crafts Acylation (Recommended)

This method introduces an acetyl group at C3. It is the industry standard due to its safety profile and high regioselectivity.

Reagents:

• Substrate: 6-Bromobenzothiophene (1.0 equiv)

• Electrophile: Acetyl Chloride (1.2 equiv)

• Catalyst: Aluminum Chloride (AlCl₃) (1.2 equiv)

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Anhydrous)

Step-by-Step Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Catalyst Suspension: Add anhydrous AlCl₃ (1.2 equiv) to DCM (5 mL/mmol substrate) and cool to 0°C in an ice bath.

• Electrophile Formation: Add Acetyl Chloride (1.2 equiv) dropwise. Stir for 15 min until the acylium ion complex forms (solution often turns yellow/orange).

• Addition: Dissolve 6-Bromobenzothiophene in minimal DCM and add dropwise to the reaction mixture over 20–30 minutes, maintaining temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Quench: Pour the reaction mixture slowly onto a mixture of ice and concentrated HCl (to break the aluminum complex). Caution: Exothermic.

• Workup: Separate layers. Extract aqueous layer with DCM (2x). Wash combined organics with sat. NaHCO₃ (to remove acid) and brine. Dry over MgSO₄.[1]

• Purification: Concentrate in vacuo. Recrystallize from ethanol or purify via silica gel chromatography to yield 3-acetyl-6-bromobenzothiophene .

Protocol B: Blanc Chloromethylation (Direct)

This method installs a chloromethyl (-CH₂Cl) group directly. CRITICAL SAFETY WARNING: This reaction generates Bis(chloromethyl) ether (BCME) , a potent human carcinogen, as a volatile byproduct. This protocol must be performed in a high-efficiency fume hood with strict PPE.

Reagents:

• Substrate: 6-Bromobenzothiophene (1.0 equiv)

• Reagent: Paraformaldehyde (1.5 equiv)

• Acid/Catalyst: HCl (gas) or Conc. HCl + ZnCl₂ (0.5 equiv)

• Solvent: Glacial Acetic Acid or Chlorobenzene

Step-by-Step Procedure:

• Setup: Use a sealed reactor or a flask with a gas dispersion tube (if using HCl gas) vented through a scrubber.

• Mixing: Dissolve 6-Bromobenzothiophene and paraformaldehyde in glacial acetic acid. Add ZnCl₂.[2]

• Reaction: Heat to 60–70°C. Bubble dry HCl gas through the solution for 2–4 hours.

  • Note: If using conc.[2] HCl, vigorous stirring is required, and yields are typically lower.

• Monitoring: Monitor carefully. Extended reaction times lead to diarylmethane formation (dimerization).

• Workup: Pour onto crushed ice. Extract with diethyl ether or toluene. Wash with cold water and sat. NaHCO₃.

• Purification: The product, 3-(chloromethyl)-6-bromobenzothiophene , is unstable and lachrymatory. It should be used immediately or stored at -20°C.

Alternative "Green" Route: Due to safety concerns, the industry prefers a two-step sequence:

• Vilsmeier-Haack Formylation (POCl₃/DMF)

  3-Formyl-6-bromobenzothiophene.

• Reduction-Chlorination (NaBH₄ followed by SOCl₂)

  3-Chloromethyl-6-bromobenzothiophene.

Comparative Analysis & Workflow

Table 1: Method Comparison

Feature	Friedel-Crafts Acylation	Blanc Chloromethylation
Target Product	3-Acetyl-6-bromobenzothiophene	3-Chloromethyl-6-bromobenzothiophene
Regioselectivity	Excellent (>95% C3)	Good (C3), but oligomers common
Yield	High (80–95%)	Moderate (40–65%)
Safety Profile	Standard Chemical Hazards	High Risk (Carcinogenic BCME)
Scalability	Excellent	Poor (Safety constraints)
Stability	Product is stable solid	Product is unstable/lachrymator

Diagram 2: Experimental Workflow Decision Tree

Caption: Decision tree highlighting the safety bottleneck in direct chloromethylation.

Expert Tips & Troubleshooting

• Controlling Poly-Alkylation (Chloromethylation):

  • Issue: Formation of bis(benzothienyl)methane.

  • Fix: Stop the reaction at 80% conversion. Use a large excess of HCl and formaldehyde. Keep temperature strictly below 70°C.

• Acylation Workup:

  • Issue: Aluminum salts forming essentially unbreakable emulsions.

  • Fix: Perform the quench with dilute HCl rather than just water. If an emulsion forms, filter through a celite pad before separation.

• Regioselectivity Confirmation:

  • Use 1H NMR to confirm C3 substitution.[3][4] The C2 proton (singlet around 7.4–7.6 ppm in DMSO-d6) will disappear, while the aromatic protons of the benzene ring (H4, H5, H7) will remain, with H2 shifting significantly if it were the site of reaction (which it is not).

References

• Friedel-Crafts Acylation of Benzothiophenes

  • Title: Transition-metal/Lewis acid free synthesis of acyl benzothiophenes via C-C bond forming reaction.
  • Source: Beilstein Journal of Organic Chemistry (via NIH).

  • URL:[Link]

• Chloromethylation Safety & Protocols

  • Title: Chloromethylation of Aromatic Compounds (Review of Blanc Reaction and Safety).

  • Source: ResearchGate.[5][6]

  • URL:[Link]

• Synthesis of 3-Bromomethyl-7-chlorobenzo[b]thiophene (Analogous Chemistry)
• Title: Synthesis of Novel Derivatives from 3-Bromobenzo[b]thiophene-2-carbaldehyde.

Sources

• 1. websites.umich.edu [websites.umich.edu]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 6-Bromo-3-(methylthio)benzo[B]thiophene | Benchchem [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Welcome to the technical support center for the synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues. Our approach is rooted in fundamental chemical principles and validated by field-proven insights to ensure you can navigate the complexities of this synthesis with confidence.

Introduction to the Synthesis

The synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene is a critical step in the development of various pharmaceutical agents and functional materials.[1] The core of this process typically involves the selective functionalization of a pre-formed benzo[b]thiophene scaffold. The most direct and industrially scalable route involves the free-radical halogenation of the methyl group of a 6-Bromo-3-methylbenzo[b]thiophene precursor. This method is favored for its regioselectivity, targeting the benzylic position for chlorination.[2]

This guide will address common questions and challenges associated with this transformation, providing detailed protocols and mechanistic explanations to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 6-Bromo-3-(chloromethyl)benzo[b]thiophene and why?

A1: The most prevalent and efficient method is the free-radical chlorination of 6-Bromo-3-methylbenzo[b]thiophene. This pathway is preferred due to the high reactivity of the benzylic protons on the 3-methyl group, which can be selectively abstracted by a radical initiator. Reagents like N-Chlorosuccinimide (NCS) are ideal for this purpose as they provide a controlled source of chlorine radicals, minimizing over-halogenation and unwanted side reactions on the aromatic ring. The reaction is typically initiated by a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) under thermal or photochemical conditions. This approach is analogous to well-documented benzylic brominations using N-Bromosuccinimide (NBS).[2][3]

Q2: My reaction yield is consistently low. What are the primary factors I should investigate?

A2: Low yield can stem from several factors. Here is a systematic approach to troubleshooting:

• Initiator Efficiency: Ensure your radical initiator (AIBN or BPO) is not expired and has been stored correctly. Initiators decompose over time, reducing their effectiveness. Consider adding the initiator in portions throughout the reaction to maintain a steady concentration of radicals.

• Solvent Purity: The choice of solvent is critical. Non-polar, inert solvents like carbon tetrachloride (CCl₄) or n-heptane are commonly used.[3] Ensure the solvent is anhydrous, as water can quench radical species and interfere with the reaction.

• Light Source Intensity: If using photochemical initiation, the intensity and wavelength of the light source are crucial. Ensure the lamp is functioning correctly and is positioned for optimal irradiation of the reaction mixture.

• Incomplete Conversion: The reaction may not be running to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If starting material remains after an extended period, consider increasing the temperature or the amount of initiator.

Q3: I am observing significant amounts of dichlorinated by-product. How can I improve the selectivity for the monochlorinated product?

A3: The formation of 6-Bromo-3-(dichloromethyl)benzo[b]thiophene is a common issue resulting from over-reaction. To enhance selectivity:

• Control Stoichiometry: Use a strict molar ratio of the starting material to NCS, typically ranging from 1:1 to 1:1.1.[3] Adding NCS slowly or in portions rather than all at once can help maintain a low concentration of the chlorinating agent, favoring monochlorination.

• Lower Reaction Temperature: Running the reaction at the minimum temperature required for initiation can reduce the rate of the second chlorination step, which typically has a higher activation energy.

• Monitor the Reaction: Carefully track the disappearance of the starting material and the appearance of the desired product via TLC or HPLC. Stop the reaction as soon as the starting material is consumed to prevent further chlorination.

Q4: How can I effectively purify the final product from the reaction mixture?

A4: Purification typically involves removing the succinimide by-product and separating the desired monochlorinated product from unreacted starting material and over-chlorinated impurities.

• Initial Workup: After the reaction, cool the mixture and filter off the insoluble succinimide.

• Column Chromatography: This is the most effective method for separation. A silica gel column with a non-polar eluent system, such as a gradient of hexane and ethyl acetate or hexane and dichloromethane, is recommended.[4] The desired product is more polar than the starting material but less polar than the dichlorinated by-product.

• Recrystallization: If the product is obtained as a solid, recrystallization can be an excellent final purification step.[4] Screen various solvents like isopropanol, ethanol, or mixed solvent systems (e.g., alcohol/water) to find conditions where the product has high solubility in the hot solvent and low solubility when cold.[5]

Troubleshooting Guide

This section provides a structured approach to resolving specific experimental issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Inactive radical initiator. 2. Insufficient energy (heat/light). 3. Presence of radical inhibitors (e.g., oxygen, certain impurities).	1. Use a fresh batch of initiator (AIBN or BPO). 2. Ensure the reaction is heated to the decomposition temperature of the initiator (for AIBN, >60°C) or that the light source is functional. 3. Degas the solvent by bubbling nitrogen or argon through it before starting the reaction.
Formation of Ring-Halogenated Isomers	Electrophilic chlorination occurring on the electron-rich benzo[b]thiophene ring.	This is less common with NCS under radical conditions but can occur if acidic impurities are present. Ensure all glassware is clean and neutral. Using a non-polar solvent minimizes ionic pathways.
Product Decomposes During Workup or Purification	The chloromethyl group can be labile, especially under basic conditions or upon prolonged heating.	Avoid using basic washes during the workup. Perform column chromatography at room temperature and remove the solvent under reduced pressure without excessive heating.
Difficulty Separating Product from Starting Material via Chromatography	The polarity difference between the starting material (6-Bromo-3-methyl-) and the product (6-Bromo-3-(chloromethyl)-) is small.	Use a long chromatography column to increase the separation resolution. Employ a shallow solvent gradient (e.g., starting with pure hexane and very slowly increasing the percentage of ethyl acetate). Analyze fractions carefully by TLC.

Troubleshooting Workflow

Caption: A troubleshooting decision tree for optimizing the synthesis.

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

This protocol is adapted from established methods for benzylic halogenation of similar substrates.[2][3]

Materials:

• 6-Bromo-3-methylbenzo[b]thiophene

• N-Chlorosuccinimide (NCS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• n-Heptane or Carbon Tetrachloride (anhydrous)

• Nitrogen or Argon gas

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 6-Bromo-3-methylbenzo[b]thiophene (1.0 eq).

• Solvent Addition: Add anhydrous n-heptane (approx. 10-15 mL per gram of starting material).

• Inert Atmosphere: Degas the solution by bubbling nitrogen through it for 15 minutes.

• Reagent Addition: Add N-Chlorosuccinimide (1.05 eq) and the radical initiator (AIBN, 0.05 eq).

• Reaction: Heat the mixture to reflux (approx. 98°C for n-heptane) with vigorous stirring. For photochemical initiation, irradiate the flask with a 200W lamp.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 95:5 hexane:ethyl acetate mobile phase). The product spot should appear below the starting material spot.

• Completion: The reaction is typically complete within 4-8 hours, once the starting material is no longer visible by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the solid succinimide by-product. Wash the filter cake with a small amount of cold n-heptane.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

Overall Synthesis & Purification Workflow

Caption: Step-by-step workflow from reaction to pure product.

References

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiophenes. Retrieved from [Link]

• da Silva, F. S., de Oliveira, K. T., & de Mattos, M. C. S. (2021). SYNTHESIS OF BENZO[b]THIOPHENES USING ALKYNES AS PRECURSORS UNDER METAL-FREE CONDITIONS. QUIMICA NOVA, 44(8), 986-1005.

• ResearchGate. (n.d.). Recent Progress in the Synthesis of Benzo[b]thiophene. Retrieved from [Link]

• Yoshida, H., et al. (2011). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides.

• ResearchGate. (n.d.). Optimization studies for the synthesis of benzo[b]thiophene 4a from.... Retrieved from [Link]

• CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene. (2021). Google Patents.

• Semantic Scholar. (n.d.). Electrochemically-promoted synthesis of benzo[b]thiophene-1,1-dioxides via strained quaternary spirocyclization. Retrieved from [Link]

• Alikhani, Z., Albertson, A. G., Walter, C. A., Masih, P. J., & Kesharwani, T. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. The Journal of Organic Chemistry, 87(9), 6312–6320.

• Bentham Science Publisher. (n.d.). Recent Progress in the Synthesis of Benzo[b]thiophene. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Highly selective synthesis of 6-substituted benzothiophenes by Sc(OTf)3-catalyzed intermolecular cyclization and sulfur migration. Organic Chemistry Frontiers. Retrieved from [Link]

• MDPI. (2023). Solution-Processable Benzo[b]thieno[2,3-d]thiophene Derivatives as Organic Semiconductors for Organic Thin-Film Transistors. Polymers, 15(16), 3396.
• US5569772A - Process for the synthesis of benzo[b]thiophenes. (1996). Google Patents.
• JP4357608B2 - Purification method of benzothiophene. (2009). Google Patents.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. JP4357608B2 - Purification method of benzothiophene - Google Patents [patents.google.com]

Technical Support Center: Stabilizing Chloromethyl Benzothiophene Intermediates

Subject: Prevention of Hydrolysis in 2- and 3-(Chloromethyl)benzo[b]thiophene Derivatives Ticket Type: Advanced Troubleshooting & Best Practices Audience: Medicinal Chemists, Process Development Scientists

Introduction

You are likely accessing this guide because you are experiencing yield loss, "gumming," or the appearance of a hydroxymethyl impurity (alcohol) during the synthesis or storage of chloromethyl benzothiophenes.

The Core Issue: Chloromethyl benzothiophenes are not merely alkyl halides; they are heteroaromatic benzylic halides . The sulfur atom in the benzothiophene ring donates electron density via resonance, significantly stabilizing the carbocation intermediate. This makes the C-Cl bond exceptionally labile, prone to rapid hydrolysis (

) in the presence of even trace moisture, or direct displacement ( ) by hydroxide ions.

This guide provides an autonomous, self-validating workflow to stabilize these intermediates.

Module 1: The Chemistry of Instability

Why is my intermediate decomposing?

To solve the problem, you must visualize the invisible failure mode. The instability arises because the benzothiophene sulfur atom acts as an internal nucleophile/stabilizer.

Mechanistic Pathway (Hydrolysis Risk)

The following diagram illustrates why the 3-chloromethyl position is particularly sensitive. The sulfur atom stabilizes the positive charge, lowering the activation energy for chloride departure.

Module 2: Synthesis & Reaction Troubleshooting

Critical Rule: Never use hygroscopic solvents (DMF, DMSO) for the alkylation step unless strictly necessary and freshly distilled.

Troubleshooting Matrix: Reaction Phase

Symptom	Probable Cause	Corrective Action
Pink/Red Coloration	Acid-catalyzed polymerization or decomposition.	Add a solid, non-nucleophilic acid scavenger (e.g., K₂CO₃ or Proton Sponge ) to the reaction.
Alcohol Impurity by TLC	Wet solvent or "wet" base.	Switch to anhydrous THF or DCM . If using bases, avoid NaOH/KOH; use DIPEA or NaH .
Lachrymatory Effect	Product volatilization.[1]	This confirms the product is active. Handle only in a fume hood. Do not heat above 40°C unless necessary.

Module 3: The "Fast-Cold-Neutral" Workup Protocol

Most hydrolysis occurs during the quench, not the reaction.

The following protocol is designed to minimize the "Residence Time" of the halide in the aqueous phase.

Step-by-Step Isolation Procedure

• Temperature Control: Cool the reaction mixture to 0°C (ice bath) before quenching. Hydrolysis rates drop significantly at lower temperatures.

• The Quench:

  • Do NOT pour the reaction into a large beaker of water.

  • DO pour the reaction into a mixture of Ice + Saturated NaHCO₃ .

  • Reasoning: Neutralizing HCl generated during hydrolysis prevents acid-catalyzed autocatalysis, but strong bases (NaOH) cause immediate

    displacement.

• Phase Separation (The Critical Step):

  • Use Dichloromethane (DCM) for extraction. It solubilizes benzothiophenes well and separates quickly from water.

  • Time Limit: The organic phase must not sit in contact with the aqueous phase for >5 minutes.

• Drying:

  • Use MgSO₄ (Magnesium Sulfate).[2] It is faster and more aggressive than Na₂SO₄.

  • Filter immediately.[1]

Decision Tree: Workup Optimization

Module 4: Storage & Handling

The "Freezer Rule": Chloromethyl benzothiophenes have a half-life. They are not shelf-stable reagents.[1]

• Solvent Removal: Do not rotovap to complete dryness if the bath is >30°C. Trace HCl concentration in the oil accelerates degradation.

• Stabilizer: If the compound must be stored for >24 hours, store as a solution in anhydrous toluene over activated 4Å molecular sieves.

• Container: Flush with Argon/Nitrogen. Store at -20°C.

Frequently Asked Questions (FAQ)

Q: Can I purify 3-(chloromethyl)benzo[b]thiophene on silica gel? A: Proceed with Caution. Silica gel is slightly acidic and retains water.

• Modification: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes to neutralize acid sites.

• Eluent: Use non-polar solvents (Hexanes/DCM). Elute quickly.

Q: My product turned into a solid white mass that is not soluble in DCM. What is it? A: This is likely the dimer or polymer . If the chloromethyl group hydrolyzes to the alcohol, the alcohol can react with another molecule of the chloride (O-alkylation), forming an ether linkage. This is irreversible.

Q: Why is the 3-position more unstable than the 2-position? A: Electronic resonance. The C3 position allows the positive charge of the carbocation to delocalize onto the sulfur atom more effectively than at C2, making the leaving group (chloride) much more eager to leave [1].

References

• Campaigne, E., & Neiss, E. S. (1970). Benzo[b]thiophene Derivatives.[1][3][4][5] XVI. The Chloromethylation of Benzo[b]thiophene and 2-Methylbenzo[b]thiophene. Journal of Heterocyclic Chemistry.

• ChemicalBook. (2023). Benzyl chloride: Synthesis, application and safety. (General benzylic halide reactivity context).

• Google Patents. (1971). US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol. (Industrial context on hydrolysis kinetics).

• Zhang, F., et al. (2025).[6] Investigation of the Thermal Stability and Hydrolytic Degradation Kinetics. PubMed. (Degradation kinetics in similar systems).

Sources

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Benzothiophene synthesis [organic-chemistry.org]
• 6. Investigation of the Thermal Stability and Hydrolytic Degradation Kinetics of Poly(Lactide-co-Glycolide) Melts - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification strategies for 6-Bromo-3-(chloromethyl)benzo[b]thiophene crude mixtures

This technical guide addresses the purification and handling of 6-Bromo-3-(chloromethyl)benzo[b]thiophene , a highly reactive electrophilic intermediate often used in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and antifungal agents.

The guide is structured as a Tier-3 Technical Support resource, prioritizing causality, mechanism, and actionable protocols.

Subject: Purification, Stability, and Troubleshooting Strategies Ticket Priority: High (Lachrymator / Moisture Sensitive)

Executive Summary & Compound Profile

User Query: I have a crude reaction mixture containing 6-Bromo-3-(chloromethyl)benzo[b]thiophene. It is a dark oil/solid. How do I purify it without degrading the chloromethyl group?

Scientist’s Assessment: This compound combines the lipophilicity of the benzothiophene core with the high reactivity of a benzylic chloride. The primary challenges are hydrolytic instability (conversion to the alcohol) and thermal dimerization (Friedel-Crafts alkylation). Standard silica chromatography often leads to degradation due to the acidity of silanol groups.

Property	Value / Characteristic	Implication for Purification
Structure	Benzo[b]thiophene core, 6-Br, 3-CH₂Cl	Low polarity, UV active.
Reactivity	Alkylating agent (Electrophile)	Lachrymator . Reacts with moisture, alcohols, and nucleophiles.
Solubility	High in DCM, Toluene, THF. Low in Hexane/Heptane.	Ideal candidate for recrystallization from non-polar solvents.
Key Impurities	1. 6-Bromobenzo[b]thiophene (SM)2. Dimer (Bis-benzothienyl methane)3. Alcohol (Hydrolysis product)	SM is difficult to separate by polarity alone. Dimers are highly insoluble.

Diagnostic Module: Analyzing the Crude

Q: My crude looks like a dark tar. Is this normal? A: Yes. Chloromethylation reactions (using paraformaldehyde/HCl or chloromethyl methyl ether) often generate oligomeric "tars" due to acid-catalyzed polymerization.

Q: How do I assess purity before committing to a method? A: Do not rely solely on LC-MS, as the chloromethyl group is labile and may hydrolyze in the source or on the column (appearing as the alcohol).

• TLC Protocol: Use 5% EtOAc in Hexane .

  • Rf ~0.8: Starting Material (6-Bromobenzo[b]thiophene)[1]

  • Rf ~0.6:Target Product (UV active, stains with KMnO4)

  • Rf ~0.2: Alcohol impurity (Hydrolysis)

  • Baseline: Oligomers/Salts

• 1H NMR Diagnostic: Look for the methylene singlet at δ 4.8–5.0 ppm (CH₂Cl). The hydrolysis product (CH₂OH) typically shifts upfield to δ 4.6–4.8 ppm .

Decision Matrix: Purification Strategy

Use the following logic flow to determine the safest purification route.

Figure 1: Decision tree for selecting the optimal purification method based on crude physical state and purity.

Strategy A: Recrystallization (The Gold Standard)

Q: Why is recrystallization preferred over columns? A: It avoids silica acidity (which causes degradation) and is scalable. The target compound is moderately soluble in hot alkanes but insoluble in cold, whereas the starting material (SM) is often more soluble in cold alkanes, allowing for separation.

Protocol: Heptane/Toluene System

• Dissolution: Dissolve the crude solid in the minimum amount of warm Toluene (40–50°C). Do not boil excessively to avoid thermal dimerization.

• Precipitation: Slowly add warm Heptane (ratio 3:1 Heptane:Toluene) until slight turbidity persists.

• Clarification: If black tar remains insoluble, decant the supernatant while warm through a glass wool plug or sintered funnel.

• Crystallization: Allow the solution to cool slowly to Room Temperature (RT), then refrigerate at 0–4°C for 4 hours.

• Filtration: Collect crystals by vacuum filtration. Wash with cold Heptane.

Troubleshooting:

• Issue: Product oils out instead of crystallizing.

  • Fix: The solution is too concentrated or contains too much toluene. Re-heat and add more Heptane. Seed with a pure crystal if available.

• Issue: Yield is low.

  • Fix: Concentrate the mother liquor and repeat. Note that the second crop will be less pure (enriched in SM).

Strategy B: Chromatography (The "Rescue" Method)

Q: I have to use a column. How do I prevent degradation? A: You must neutralize the stationary phase. Standard silica gel is slightly acidic (pH 6–6.5), which catalyzes the hydrolysis of the chloromethyl group to the alcohol or the formation of ether dimers.

Protocol: Neutralized Silica Flash

• Stationary Phase: Slurry silica gel in Hexane containing 1% Triethylamine (Et₃N) . This neutralizes acidic sites.

• Mobile Phase: Gradient of 0% → 10% Ethyl Acetate in Hexane (or DCM in Heptane).

• Loading: Load the crude as a concentrated solution in DCM or Toluene. Avoid dry-loading on silica if possible, or use Celite/diatomaceous earth for dry loading.

• Elution: Run the column quickly. The product usually elutes just after the starting material.

• Workup: Evaporate fractions immediately at <40°C. Do not leave the product in solution with Et₃N for prolonged periods.

Alternative: Use Neutral Alumina (Activity Grade III) if silica degradation persists.

Stability & Storage FAQs

Q: Can I store the purified compound on the bench? A: No.

• Hydrolysis: Atmospheric moisture will slowly convert the -CH₂Cl to -CH₂OH and HCl. The HCl generated autocatalyzes further decomposition.

• Storage: Store under Argon/Nitrogen at -20°C.

• Stabilization: Some protocols suggest adding a trace of anhydrous K₂CO₃ or silver foil to the vial to scavenge trace acid, though this is rare for this specific intermediate.

Q: The solid turned pink/purple after a week. What happened? A: This indicates oxidation of the sulfur or formation of traces of HBr/HCl. Re-purify by rapid filtration through a short plug of silica (neutralized) before use in the next step.

Safety Warning (Lachrymator)

Q: My eyes are burning even inside the hood. Why? A: Benzylic halides are potent lachrymators (tear gas agents).

• Protocol: All glassware (flasks, spatulas) must be rinsed with dilute NaOH or Ethanol inside the hood before removal.

• Spill: Neutralize spills with 5% aqueous ammonia or dilute NaOH to hydrolyze the chloride immediately.

References & Validation[2][3][4]

• Synthesis of Halomethyl-Benzothiophenes:

  • Context: Chloromethylation of thiophene derivatives typically utilizes paraformaldehyde and HCl. The formation of 2,5-bis(chloromethyl) and dimer impurities is well-documented in analogous chemistry.

  • Source: BenchChem. (2025).[2] Common side products in the chloromethylation of 2-chlorothiophene. Link

• Reactivity of C3-Chloromethyl Benzothiophenes:

  • Context: The C3 position is electronically activated. Stability studies on C3-functionalized benzothiophenes highlight susceptibility to oxidation and hydrolysis.

  • Source: Organic & Biomolecular Chemistry.[3][4][5] (2024).[3] C3-Chlorination of C2-substituted benzo[b]thiophene derivatives. Link

• General Purification of Benzothiophene Derivatives:

  • Context: Recrystallization from non-polar solvents (Hexane/Heptane) is the standard industrial method for purifying brominated benzothiophenes to remove isomeric impurities.

  • Source: Sigma-Aldrich.[6] (n.d.). Product Specification: 6-Bromobenzo[b]thiophene. Link

Sources

• 1. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. tsijournals.com [tsijournals.com]
• 6. 6-Bromobenzo b thiophene 97 17347-32-9 [sigmaaldrich.com]

Troubleshooting low reactivity in nucleophilic substitution of chloromethyl benzothiophenes

Ticket ID: #BZ-Cl-Sub-001 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

User Issue: Low Reactivity in Nucleophilic Substitution of Chloromethyl Benzothiophenes

Executive Summary: You are encountering stalled conversion or low yields when attempting to displace the chloride leaving group on a chloromethyl-benzo[b]thiophene scaffold. This substrate class presents a "Goldilocks" problem: the 2-position is often too reactive (leading to polymerization), while the 3-position can be deceptively sluggish due to subtle electronic and steric factors.

This guide moves beyond standard textbook

protocols. We will diagnose the root cause—whether it is steric blockade, electronic deactivation, or "invisible" decomposition—and provide validated protocols to force the reaction to completion.

Module 1: Diagnostic Triage

Before altering reagents, determine the failure mode. Use this decision tree to categorize your specific issue.

Figure 1: Diagnostic logic for identifying the root cause of reaction failure based on isomer and observation.

Module 2: The Isomer Trap (Electronic Causality)

The Core Problem: Researchers often treat 2- and 3-chloromethyl benzothiophenes as equivalent "benzylic" halides. They are not.

• 2-Chloromethyl (The "Hot" Isomer): The sulfur atom lone pair can directly stabilize the developing positive charge (carbocation character) at the

  -position via resonance. This makes the C-Cl bond highly labile.

  • Symptom:[1][2][3][4] If your reaction turns into an intractable black tar, you aren't seeing "low reactivity"; you are seeing uncontrolled reactivity (self-alkylation/polymerization).

  • Fix: Lower the temperature (0°C to -20°C) and dilute the reaction (0.05 M).

• 3-Chloromethyl (The "Cold" Isomer): The resonance stabilization from sulfur to the 3-position is less direct (cross-conjugated). Furthermore, the peri-hydrogen on the benzene ring (H4) creates a steric "zone of exclusion," hindering the approach of bulky nucleophiles.

  • Symptom:[1][2][3][4] Starting material remains unchanged even at reflux.

  • Fix: This requires Leaving Group Activation (See Module 3).

Module 3: The "Finkelstein Swap" (First-Line Protocol)

If your reaction is stalled (common with the 3-isomer), the chloride leaving group is likely too poor. You must convert it in situ to an iodide using the Finkelstein reaction. Iodide is a superior leaving group (

of HI is -10 vs -7 for HCl) and a weaker base.

Why it works: The equilibrium is driven by the solubility difference.[3] Sodium Iodide (NaI) is soluble in acetone/MEK, but Sodium Chloride (NaCl) precipitates out, driving the equilibrium to the alkyl iodide.

Protocol: One-Pot Finkelstein Substitution

Step	Action	Critical Note
1	Dissolve substrate (1.0 equiv) in dry Acetone or Butanone (MEK) .	Acetone for low temp ( C), MEK for higher reflux ( C).
2	Add NaI (1.5 - 2.0 equiv) .	Solution should turn yellow/orange.
3	Stir at RT for 30 mins.	Look for fine white precipitate (NaCl). This confirms activation.
4	Add Nucleophile (1.1 - 1.5 equiv) + Base (if needed).	If nucleophile is insoluble in ketone, add a co-solvent (DMF).
5	Reflux/Stir until completion.	Monitor consumption of the intermediate iodide by TLC.

Reference:

• Mechanism & Utility: Finkelstein, H. Ber. Dtsch. Chem. Ges.1910 , 43, 1528.

• Modern Application:[5] Smith, M. B. Organic Synthesis, 4th Ed.; Academic Press, 2016.

Module 4: Solvation & Phase Transfer Catalysis (PTC)

The Issue: Using protic solvents (Methanol, Ethanol) creates a "solvation cage" around your nucleophile (via H-bonding), reducing its kinetic energy and reactivity by orders of magnitude.

The Fix: Switch to Polar Aprotic solvents or use Phase Transfer Catalysis (PTC) . PTC is particularly effective for chloromethyl arenes, often described as the "King of PTC Substrates" due to their hydrophobicity.

Solvent/System Selection Guide:

Solvent System	Reactivity Score	Recommended For	Warning
MeOH / EtOH	Low (1x)	Only for solvolysis (making ethers)	Kills nucleophilicity of anions.
THF / DCM	Moderate (10x)	Good for solubility, bad for ions	Needs PTC (TBAB) to work well.
DMF / DMSO	High (1000x)	Standard	Difficult workup (high BP).
Toluene + PTC	Elite	Industrial Standard	Requires TBAB or 18-Crown-6.

Protocol: PTC Conditions (Toluene/Water)

• Organic Phase: Dissolve Substrate in Toluene (0.2 M).

• Aqueous Phase: Dissolve Nucleophile (e.g., NaCN, NaN3) in minimal water (saturated).

• Catalyst: Add TBAB (Tetrabutylammonium bromide) or Aliquat 336 (5-10 mol%).

• Process: Vigorously stir (1000+ RPM) at 60-80°C. The catalyst shuttles the anion into the organic layer as a "naked," highly reactive ion.

Reference:

• PTC Efficiency: Starks, C. M.; Liotta, C. L.; Halpern, M. Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives, Chapman & Hall, 1994 .

Module 5: The "Nuclear Option" (Silver Promotion)

If the substrate is sterically hindered (3-position) or the nucleophile is weak, you must force the leaving group to depart by exploiting the high affinity of Silver (Ag) for Chlorine (Cl). This shifts the mechanism towards an

-like pathway (ion pair).

Reagents:

• Silver Nitrate (AgNO3): Mild, good for aqueous/organic mixtures.

• Silver Triflate (AgOTf): Aggressive, generates a highly reactive cation. Use in dry DCM or Toluene.

Mechanism Visualization:

Figure 2: Silver-mediated abstraction of chloride. The precipitation of AgCl makes the step irreversible.

Warning: This method generates acidic byproducts. Ensure an acid scavenger (like 2,6-lutidine or solid

) is present if your product is acid-sensitive.

References

• Finkelstein Reaction Mechanism: Finkelstein, H. Ber. Dtsch. Chem. Ges.1910, 43, 1528.

• Benzothiophene Reactivity: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010 .

• Phase Transfer Catalysis: Starks, C. M. "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." J. Am. Chem. Soc.1971 , 93, 195.

• Silver Mediated Substitution: Kornblum, N. et al. "The Reaction of Silver Nitrite with Alkyl Halides." J. Am. Chem. Soc.1955 , 77, 6269.

• Synthesis of Chloromethyl Benzothiophenes: Campaigne, E.; Neiss, E. S. "Benzo[b]thiophene Derivatives. XII." J. Heterocycl.[4] Chem.1965 , 2, 100.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Finkelstein Reaction [organic-chemistry.org]
• 4. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles [organic-chemistry.org]
• 5. byjus.com [byjus.com]

Technical Support Center: Minimizing Dimerization in Benzothiophene Alkylations

Welcome to the Technical Support Center for benzothiophene functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges with side reactions during the alkylation of benzothiophene, particularly the formation of unwanted dimers. Here, we move beyond simple protocols to explain the underlying mechanisms of these side reactions and provide robust, field-tested strategies to ensure the selective synthesis of your target molecules.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a significant amount of a high-molecular-weight byproduct in my benzothiophene alkylation. Could this be a dimer?

A: Yes, this is a strong possibility. Dimerization, specifically the formation of 2,2'-bibenzo[b]thiophene, is a known side reaction during alkylations that proceed via a 2-lithiobenzothiophene intermediate. This byproduct will have a molecular weight of approximately 266.38 g/mol , roughly double that of the benzothiophene starting material, and will typically appear as a less polar spot on a TLC plate compared to the starting material.

Q2: What is the primary cause of dimerization during the alkylation of benzothiophene?

A: Dimerization often arises from the instability of the 2-lithiobenzothiophene intermediate or from side reactions with the alkylating agent. The most common pathway is a Wurtz-Fittig-type coupling, which can be initiated by metal-halogen exchange between the lithiated benzothiophene and the alkyl halide. This process can generate reactive intermediates that couple to form the dimer.

Q3: How can I quickly check if my reaction conditions are favoring dimerization?

A: A simple method is to monitor your reaction by TLC or LC-MS at an early stage. If you observe a significant amount of the byproduct forming shortly after the addition of the alkylating agent, it's a strong indication that your conditions are promoting the dimerization side reaction. Key factors to scrutinize are the reaction temperature, the purity of your reagents, and the rate of addition of the alkylating agent.

Q4: Is there a general set of conditions that are known to minimize dimerization?

A: While every substrate is different, a general approach to minimizing dimerization involves maintaining a very low temperature (≤ -78 °C) throughout the reaction, using a high-purity organolithium reagent, ensuring an inert and anhydrous environment, and considering the use of additives like tetramethylethylenediamine (TMEDA) to improve the efficiency of the lithiation and subsequent trapping of the intermediate.

In-Depth Troubleshooting Guide

Problem: Low Yield of 2-Alkylbenzothiophene and Significant Dimer (2,2'-Bibenzo[b]thiophene) Formation

This is the most common issue encountered during the C2-alkylation of benzothiophene. The root cause is typically related to the generation, stability, and trapping of the 2-lithiobenzothiophene intermediate.

The desired reaction pathway involves the deprotonation of the most acidic proton on the benzothiophene ring (at the C2 position) by a strong base like n-butyllithium (n-BuLi) to form 2-lithiobenzothiophene. This potent nucleophile then undergoes an SN2 reaction with an alkyl halide to yield the desired 2-alkylbenzothiophene.

However, a competing pathway can lead to the formation of the 2,2'-bibenzo[b]thiophene dimer. A plausible mechanism is a Wurtz-Fittig-type coupling.[1][2][3][4] This can be initiated by a single-electron transfer (SET) from the organolithium species to the alkyl halide, or via a metal-halogen exchange, which generates a benzothiophene radical or a 2-halobenzothiophene intermediate, respectively. These reactive species can then couple to form the dimer.

Diagram 1: Competing Reaction Pathways

Caption: Desired alkylation vs. dimerization side reaction.

Troubleshooting Strategies and Optimization

The key to minimizing dimerization is to favor the kinetics of the SN2 reaction over the side reactions that lead to coupling. This can be achieved by carefully controlling the reaction parameters.

Table 1: Influence of Reaction Parameters on Alkylation Selectivity

Parameter	Recommendation for Minimizing Dimerization	Rationale
Temperature	Maintain strictly at -78 °C (acetone/dry ice bath). Do not allow the reaction to warm up before quenching.	The 2-lithiobenzothiophene intermediate is less stable at higher temperatures. Decomposition and side reactions, including metal-halogen exchange and coupling, are accelerated at temperatures above -70 °C.[5]
Base Quality & Stoichiometry	Use a freshly titrated, high-quality organolithium reagent (e.g., n-BuLi or s-BuLi). Use 1.05-1.1 equivalents.	Old or poorly stored n-BuLi contains impurities that can initiate side reactions. Using a slight excess ensures complete deprotonation of the starting material.
Solvent	Use anhydrous tetrahydrofuran (THF). Ensure the solvent is rigorously dried and deoxygenated.	Organolithium reagents are highly reactive with water and oxygen. THF effectively solvates the lithium cation, breaking down organolithium aggregates and increasing reactivity.[5] However, be aware that n-BuLi can react with THF at higher temperatures.[6]
Additive	Add 1.1 equivalents of N,N,N',N'-tetramethylethylenediamine (TMEDA) before adding n-BuLi.	TMEDA is a chelating agent that breaks up n-BuLi aggregates into more reactive monomers.[7] This can lead to faster, cleaner deprotonation at low temperatures, allowing the subsequent alkylation to occur more efficiently before side reactions can take place.
Alkylating Agent	Use alkyl iodides > bromides >> chlorides. Ensure the alkylating agent is pure and free of peroxides.	The reactivity order for SN2 reactions is I > Br > Cl. A more reactive alkylating agent will trap the 2-lithiobenzothiophene intermediate faster, outcompeting the dimerization pathway.
Addition Technique	Add the n-BuLi solution dropwise to the solution of benzothiophene at -78 °C. After stirring, add the alkylating agent dropwise to the solution of 2-lithiobenzothiophene, also at -78 °C.	Slow, controlled addition minimizes local excesses of reagents, which can lead to side reactions and temperature spikes.

Diagram 2: Troubleshooting Flowchart

Caption: Step-by-step troubleshooting logic for dimerization.

Experimental Protocols

Standard Protocol for C2-Alkylation (Prone to Dimerization with Sensitive Substrates)

• Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add benzothiophene (1.0 eq) and anhydrous THF.

• Cooling: Cool the solution to -78 °C using an acetone/dry ice bath.

• Lithiation: Slowly add n-butyllithium (1.1 eq, typically 2.5 M in hexanes) dropwise via syringe over 10 minutes.

• Stirring: Stir the resulting solution at -78 °C for 1 hour.

• Alkylation: Add the alkyl halide (1.2 eq) dropwise at -78 °C.

• Warming & Quench: Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Workup: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Optimized (Low-Dimerization) Protocol for C2-Alkylation

• Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add benzothiophene (1.0 eq) and anhydrous THF.

• Additive: Add N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.1 eq) via syringe.

• Cooling: Cool the solution to -78 °C using an acetone/dry ice bath.

• Lithiation: Slowly add a freshly titrated solution of n-butyllithium (1.05 eq) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -75 °C.

• Stirring: Stir the solution at -78 °C for 30 minutes. A shorter time is often sufficient due to the accelerating effect of TMEDA.

• Alkylation: Add the corresponding alkyl iodide (1.1 eq) dropwise at -78 °C, again maintaining the low temperature.

• Monitoring & Quench: Stir at -78 °C for 1-2 hours, monitoring the reaction by TLC if possible. Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

• Warming & Workup: Once the quench is complete, remove the cooling bath and allow the mixture to warm to room temperature. Proceed with the standard extraction and drying workup.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Reich, H. J. (2002). Organolithium Reagents. Organic Chemistry Data. [Link]

• Wakefield, B. J. (1974). The Chemistry of Organolithium Compounds. Pergamon Press.

• Stanetty, P., et al. (1992). Half-Lives of Organolithium Reagents in Common Ethereal Solvents. Journal of Organic Chemistry, 57(25), 6833–6837. [Link]

• Eaton, P. E., et al. (1984). Directed ortho Metalation. A new synthetic tool. Journal of the American Chemical Society, 106(8), 2177–2186. [Link]

• Wikipedia contributors. (2023). Wurtz–Fittig reaction. Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. Wurtz-Fittig Reaction. [Link]

• PubChem. [2,2'-Bibenzo[b]thiophene]-3,3'-diol, 6,6'-dichloro-4,4'-dimethyl-, bis(hydrogen sulfate), disodium salt. National Center for Biotechnology Information. [Link]

• Harder, S., et al. (1988). Structure of 2-lithiobenzofuran-tmeda and 2-lithiobenzothiophene-tmeda in the solid state and in solution. Organometallics, 7(8), 1683–1687. [Link]

• Collum, D. B. (2007). Lithium Diisopropylamide: Solution Kinetics and Implications for Organic Synthesis. Angewandte Chemie International Edition, 46(21), 3804-3831. [Link]

Sources

• 1. Wurtz-Fittig Reaction [organic-chemistry.org]
• 2. Wurtz–Fittig reaction - Wikipedia [en.wikipedia.org]
• 3. SATHEE: Chemistry Wurtz Fittig Reaction [sathee.iitk.ac.in]
• 4. Wurtz-Fittig Reaction: Mechanism, Equation & Examples Explained [vedantu.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. people.uniurb.it [people.uniurb.it]
• 7. Organic Syntheses Procedure [orgsyn.org]

Overcoming solubility issues of 6-bromo-benzothiophenes in polar solvents

Technical Support Center: Overcoming Solubility Issues of 6-Bromo-Benzothiophenes

Triage & Diagnostic Overview

Welcome to the Solubility Support Center. You are likely here because 6-bromo-benzothiophene (6-BBT) —a highly lipophilic, planar aromatic scaffold—is precipitating out of solution, compromising your biological assays or synthetic yields.

The Core Problem: 6-BBT possesses a high partition coefficient (LogP ≈ 3.5–4.0) and significant crystal lattice energy due to

stacking of the benzothiophene core. While soluble in polar aprotic solvents (DMSO, DMF), it undergoes rapid "crash-out" precipitation upon dilution into aqueous buffers (e.g., PBS, cell culture media) due to the hydrophobic effect, where water molecules reorganize to exclude the non-polar solute.

Select Your Issue:

• [Issue A] Precipitation in Cell Culture/Biological Assays (The "Crash Out").

• [Issue B] Poor Reactivity/Solubility in Palladium-Catalyzed Couplings.

• [Issue C] Analytical Sample Prep (NMR/LC-MS) Artifacts.

Knowledge Base & Troubleshooting (Q&A)

Category A: Biological Assays & Aqueous Formulations[1][2][3][4][5]

Q: My compound dissolves in DMSO, but precipitates immediately when added to cell culture media. How do I prevent this? A: This is a thermodynamic inevitability when diluting a hydrophobic stock (>10 mM) into a highly polar aqueous phase. The local concentration at the injection site exceeds the solubility limit before mixing can occur.

Solution: The "Intermediate Phase" Protocol Do not pipette DMSO stock directly into the bulk media.[1] Instead, use a stepwise dilution or a surfactant-assisted approach.

• Surfactant Shielding: Pre-dissolve 6-BBT in DMSO containing 10% Tween-80 or Pluronic F-127 . The surfactant forms micelles around the hydrophobic core upon aqueous dilution.

• Stepwise Dilution: Dilute your DMSO stock 1:10 into a "holding buffer" (PBS + 0.1% BSA or 5% Cyclodextrin) before adding to the final cell media. This prevents the "shock" precipitation.

Q: Can I use Cyclodextrins to solubilize 6-bromo-benzothiophene? A: Yes, highly recommended. Benzothiophenes fit well into the hydrophobic cavity of

-Cyclodextrin ( -CD) and its derivatives (e.g., HP- -CD). The bromine atom at position 6 does not sterically hinder inclusion; in fact, halogen bonding can sometimes stabilize the host-guest complex.

• Recommendation: Use Hydroxypropyl-

  -Cyclodextrin (HP- -CD) rather than native -CD, as it has vastly superior water solubility (>600 mg/mL) and lower nephrotoxicity.

Category B: Chemical Synthesis (Suzuki/Buchwald Couplings)

Q: I am trying to couple 6-BBT, but the reaction is sluggish. Is it a solubility issue? A: Likely yes. Standard biphasic systems (Toluene/Water) often fail because 6-BBT partitions exclusively into the organic phase while the inorganic base (carbonate/phosphate) remains in the water, limiting the reaction at the interface.

Solution: Switch to Miscible Polar Systems

• Solvent System: Use 1,4-Dioxane/Water (4:1) or DMF/Water (9:1) . These systems dissolve both the organic halide and the inorganic base (at high temps), creating a homogeneous phase for the catalytic cycle.

• Temperature: 6-BBT requires heat to disrupt its crystal lattice. Run reactions at 80–100°C . If using microwave irradiation, DMA (Dimethylacetamide) is superior to DMF due to a higher boiling point and better thermal stability.

Technical Protocols

Protocol 1: Pluronic F-127 "Solid Dispersion" for Bioassays

Use this when DMSO toxicity (<0.1%) limits your assay but you need high compound loading.

Materials:

• 6-Bromo-benzothiophene

• Pluronic F-127 (Sigma/Merck)

• Chloroform or DCM (volatile solvent)

Workflow:

• Dissolve: Dissolve 10 mg of 6-BBT and 50 mg of Pluronic F-127 in 2 mL of Dichloromethane (DCM) in a glass vial.

• Evaporate: Remove the DCM under a stream of nitrogen or rotary evaporation. A thin, waxy film will form on the glass.

• Hydrate: Add the desired volume of aqueous buffer (e.g., PBS) or cell media to the vial.

• Sonicate: Sonicate for 10–15 minutes. The Pluronic film will hydrate, releasing 6-BBT trapped inside water-soluble micelles.

• Filter: Pass through a 0.22

  m filter to ensure sterility and remove any non-encapsulated aggregates.

Protocol 2: HP- -Cyclodextrin Complexation

Best for creating stable aqueous stocks (up to 1–5 mM).

• Prepare Vehicle: Make a 20% (w/v) HP-

  -CD solution in water or PBS.

• Add Compound: Add excess 6-BBT powder to the vehicle (aim for supersaturation).

• Equilibrate: Shake or stir vigorously at room temperature for 24–48 hours . Note: Heating to 60°C for 1 hour can speed up complexation, but cool slowly to prevent precipitation.

• Clarify: Centrifuge at 10,000

  g for 10 minutes or filter (0.45 m) to remove undissolved solid.

• Quantify: Measure concentration via UV-Vis (absorbance at

  nm) against a standard curve prepared in methanol.

Visualization: Solubility Optimization Workflow

Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental context.

Reference Data

Table 1: Estimated Solubility & Solvent Compatibility

Solvent	Solubility Rating	Application Notes
DMSO	High (>50 mg/mL)	Standard stock solvent. Hygroscopic; keep dry to prevent degradation.
DMF/DMA	High (>50 mg/mL)	Preferred for high-temp synthesis. DMA is more stable than DMF.
Dichloromethane	High	Good for transfer/evaporation (see Protocol 1). Not for bio-assays.
Ethanol/Methanol	Moderate/Low	Poor solubility for 6-BBT compared to DMSO. Avoid as primary stock.
Water/PBS	Negligible (<1 g/mL)	Requires additives (Cyclodextrin, Surfactants) to achieve M levels.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

• Kabanov, A. V., et al. (2002). Pluronic block copolymers as novel polymer therapeutics for drug and gene delivery.[2] Journal of Controlled Release. Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link (Describes Dioxane/Water systems for hydrophobic halides).

• Sigma-Aldrich. (2023). Troubleshooting Solubility of Hydrophobic Compounds in Cell Culture. Link

• PubChem. (2024). 6-Bromobenzo[b]thiophene Compound Summary. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]

Recrystallization solvents for purifying 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Welcome to the dedicated technical support guide for the purification of 6-Bromo-3-(chloromethyl)benzo[b]thiophene. This document provides advanced troubleshooting and procedural guidance for researchers, chemists, and process development professionals. Our focus is on establishing a robust and reproducible recrystallization methodology, even in the absence of extensive literature for this specific molecule.

Introduction: The Challenge of Purifying Novel Compounds

6-Bromo-3-(chloromethyl)benzo[b]thiophene is a substituted benzothiophene derivative, a class of compounds with significant interest in medicinal chemistry and materials science. As with many specialized reagents, established and optimized purification protocols are not always readily available in public-domain literature. This guide, therefore, presents a systematic approach to developing a reliable recrystallization procedure from first principles, ensuring high purity and yield.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the purification of functionalized aromatic compounds like 6-Bromo-3-(chloromethyl)benzo[b]thiophene.

Q1: What are the ideal characteristics of a recrystallization solvent for this compound?

The perfect solvent is one in which your target compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. This differential solubility is the fundamental driver of the recrystallization process.

Key Solvent Properties to Consider:

• Solubility Gradient: The compound should exhibit a steep solubility curve as a function of temperature.

• Inertness: The solvent must not react with 6-Bromo-3-(chloromethyl)benzo[b]thiophene. The chloromethyl group can be reactive, so avoiding nucleophilic solvents at high temperatures is crucial.

• Impurity Profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain fully dissolved in the cold solvent (allowing them to be removed with the mother liquor).

• Boiling Point: A boiling point between 60°C and 120°C is often ideal. Solvents with very low boiling points (<50°C) can be difficult to handle and may not provide a sufficient temperature gradient. High-boiling solvents (>150°C) can be difficult to remove completely from the final product.

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals under vacuum without requiring excessive heat, which could degrade the sample.

• Crystal Formation: The solvent should promote the formation of well-defined, easily filterable crystals rather than oils or amorphous precipitates.

Q2: I don't have a literature precedent. How do I efficiently screen for a suitable solvent?

A systematic, small-scale solvent screen is the most effective method. This empirical approach minimizes material loss while quickly identifying promising candidates.

Workflow for Small-Scale Solvent Screening:

• Preparation: Place a small, accurately weighed amount of your crude 6-Bromo-3-(chloromethyl)benzo[b]thiophene (e.g., 10-20 mg) into several small test tubes.

• Solvent Addition: To each tube, add a different candidate solvent dropwise at room temperature. Start with common solvents of varying polarity (see table below). Add just enough to create a slurry.

• Solubility at Room Temp: Vigorously agitate the tubes. If the compound dissolves completely in a solvent at room temperature, that solvent is unsuitable for single-solvent recrystallization (it may be useful as the "soluble" component in a binary solvent system).

• Heating: For solvents that do not dissolve the compound at room temperature, gently heat the test tube in a water or sand bath while stirring. Continue adding the solvent dropwise until the solid just dissolves. Note the approximate volume of solvent required.

• Cooling & Crystallization: Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

• Observation: Observe the quality and quantity of the crystals formed. The ideal solvent will yield a significant crop of well-defined crystals.

Q3: My compound "oiled out" instead of crystallizing. What does this mean and how can I fix it?

"Oiling out" occurs when the solute's melting point is lower than the boiling point of the solution, causing it to come out of solution as a liquid phase rather than a solid crystal lattice.

Troubleshooting Strategies:

• Lower the Crystallization Temperature: Ensure the solution is not supersaturated at too high a temperature. Try cooling the flask more slowly to allow crystal nucleation to occur at a lower temperature.

• Use a Lower-Boiling Solvent: If a suitable lower-boiling solvent can be found, it will naturally keep the solution temperature below the compound's melting point.

• Add More Solvent: Oiling out can sometimes be caused by a solution that is too concentrated. Try adding a small amount of additional hot solvent to the oiled mixture, reheating to dissolve, and then attempting to cool again.

• Switch to a Binary Solvent System: This is often the most effective solution. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is sparingly soluble) dropwise to the hot solution until turbidity (cloudiness) just appears. Add a drop or two of the "good" solvent to redissolve the precipitate and then allow it to cool slowly.

Q4: What are some good starting solvents to test for 6-Bromo-3-(chloromethyl)benzo[b]thiophene?

Based on the structure—a moderately polar, halogenated aromatic compound—a range of solvents from non-polar to moderately polar should be screened.

Table 1: Potential Candidate Solvents for Screening

Solvent	Class	Boiling Point (°C)	Polarity Index	Rationale & Potential Issues
Heptane/Hexane	Non-polar Aliphatic	98 / 69	0.1	Good for non-polar impurities. May have low solubility even when hot.
Toluene	Non-polar Aromatic	111	2.4	π-stacking interactions may aid solubility of the aromatic core. High boiling point.
Dichloromethane	Halogenated	40	3.1	Often a good solvent, but its low boiling point can make recrystallization difficult.
Isopropanol (IPA)	Polar Protic	82	3.9	A common and effective recrystallization solvent. Good balance of polarity.
Ethanol	Polar Protic	78	4.3	Similar to IPA, but can sometimes be too polar, retaining polar impurities.
Ethyl Acetate	Polar Aprotic	77	4.4	Good general-purpose solvent. Risk of hydrolysis of the ester over long heating times.
Acetonitrile	Polar Aprotic	82	5.8	Often excellent for forming high-quality crystals. Can be too polar for some compounds.

Part 2: Experimental Protocols & Visualizations

Protocol 1: Systematic Recrystallization Procedure

This protocol outlines the full-scale procedure once a suitable solvent has been identified from the screening process.

Step-by-Step Methodology:

• Dissolution: Place the crude 6-Bromo-3-(chloromethyl)benzo[b]thiophene in an Erlenmeyer flask (its sloped sides reduce solvent evaporation). Add the chosen solvent and a boiling chip. Heat the mixture to a gentle boil on a hot plate while stirring. Continue adding small portions of hot solvent until the compound has completely dissolved. Expert Tip: Add a minimal excess of solvent (1-2%) to prevent premature crystallization during the subsequent hot filtration step.

• Hot Filtration (Optional but Recommended): If any insoluble impurities are present, perform a hot filtration. Place a small amount of filter aid (e.g., Celite) in a funnel with filter paper. Preheat the funnel and a clean receiving flask with hot solvent vapor to prevent the product from crystallizing in the funnel. Pour the hot solution through the preheated funnel.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities. Critical Step: Using ice-cold solvent minimizes the loss of the desired product.

• Drying: Dry the purified crystals under vacuum. The purity can be assessed by melting point analysis (a sharp melting point indicates high purity) and analytical techniques like NMR or HPLC.

Visual Workflow

The following diagram illustrates the logical flow of the solvent selection and recrystallization process.

Caption: Workflow for solvent selection and purification.

Part 3: Advanced Considerations

Binary Solvent Systems

If no single solvent provides satisfactory results, a binary (two-solvent) system is a powerful alternative. The pair must be miscible.

Common Miscible Pairs:

• Ethanol-Water

• Toluene-Heptane

• Ethyl Acetate-Hexane

• Dichloromethane-Methanol

The general principle is to dissolve the compound in a minimum amount of the "good" hot solvent, then titrate with the "poor" hot solvent until the solution becomes faintly turbid. Add a drop of the "good" solvent to clarify and then cool slowly.

Seeding

If crystals are slow to form, even in a supersaturated solution, "seeding" can induce crystallization. A seed crystal is a single, pure crystal of the target compound. If unavailable, scratching the inside of the flask below the solvent level with a glass rod can sometimes create microscopic glass fragments that serve as nucleation sites.

References

• University of Rochester. Recrystallization. Department of Chemistry. [Link]

• BYU-Idaho. Recrystallization. Department of Chemistry. [Link]

Technical Support Guide: Regioselective Functionalization of 6-Bromobenzothiophene

[1]

To: Research Scientists & Process Chemists From: Senior Application Scientist, Heterocycle Functionalization Group Subject: Control Strategies for C2, C3, and C6 Selectivity in 6-Bromobenzothiophene

Executive Summary

6-Bromobenzothiophene is a "privileged scaffold" in drug discovery, offering three distinct vectors for diversification. However, its reactivity profile presents a classic "chemoselectivity vs. regioselectivity" paradox.[1] The 6-bromo substituent is a reactive handle (electrophilic) but also an electron-withdrawing group that deactivates the benzene ring.[1] Simultaneously, the thiophene ring offers two competing sites: C2 (acidic, kinetic) and C3 (nucleophilic, thermodynamic).

This guide provides validated protocols to target each position independently without compromising the integrity of the 6-bromo handle or causing positional scrambling.

The Reactivity Landscape

Before selecting reagents, visualize the molecule's electronic bias:

Position	Reactivity Mode	Primary Driver	Critical Risk
C2 ( )	Acidic / Kinetic	pKa ~32–33 (most acidic proton)	Halogen Dance / Exchange: Strong nucleophiles (n-BuLi) will attack C6-Br before deprotonating C2.[1][2]
C3 ( )	Nucleophilic	Highest HOMO coefficient	Deactivation: The 6-Br group deactivates the system, requiring stronger electrophiles for EAS.
C6 (Aryl-Br)	Electrophilic	Oxidative Addition (Pd/Ni)	Chemoselectivity: Pd catalysts used for C-H activation at C2/C3 will preferentially insert here first.[1][2]

Module 1: C2-Selective Functionalization (Lithiation)

User Issue: "I used n-BuLi to lithiate C2, but I observed debromination (formation of benzothiophene) and complex mixtures."

Root Cause: n-Butyllithium is nucleophilic.[1] In 6-bromobenzothiophene, the rate of Lithium-Halogen Exchange (at C6) competes with or exceeds the rate of C2-deprotonation.[1] The resulting C6-lithio species protonates upon workup, leading to debromination.[1]

The Solution: Use a Non-Nucleophilic Base (LDA or LiHMDS) at cryogenic temperatures.

Validated Protocol: C2-Lithiation with Preservation of C6-Br

• Preparation: Flame-dry a 2-neck flask under Argon.

• Reagents:

  • Substrate: 6-Bromobenzothiophene (1.0 equiv) in anhydrous THF (0.2 M).

  • Base: LDA (Lithium Diisopropylamide), 1.1 equiv. Do not use n-BuLi.

• Procedure:

  • Cool the substrate solution to -78 °C .

  • Add LDA dropwise over 10 minutes. The bulky isopropyl groups prevent nucleophilic attack at the bromine, while the high basicity (pKa ~36) rapidly removes the C2 proton.

  • Stir for 30–45 minutes at -78 °C. Note: Extended stirring (>2 h) or warming can induce "Halogen Dance" scrambling.

  • Add the Electrophile (e.g., DMF, aldehyde, I2, B(OiPr)3) neat or in THF.[2]

  • Allow to warm to 0 °C slowly before quenching with saturated NH4Cl.

Why this works: LDA is a poor nucleophile but a strong base.[1][3] It operates under Kinetic Control , removing the most accessible acidic proton (C2) without triggering the thermodynamic trap of halogen exchange.

Module 2: C3-Selective Functionalization

User Issue: "Direct C-H arylation at C3 is giving me mixtures of C2/C3, or low yields due to the 6-Br deactivation."

Root Cause: The C2 position is electronically activated by the sulfur atom (alpha-effect).[1] While C3 is the traditional site for Electrophilic Aromatic Substitution (EAS), the 6-Br group reduces the nucleophilicity of the ring, making standard Friedel-Crafts conditions sluggish or unselective.

Strategy A: Electrophilic Aromatic Substitution (EAS) For Halogenation (Br2/Cl2) or Nitration, C3 remains the preferred site.[2]

• Tip: Perform reactions at 0 °C to Room Temperature . High heat promotes C2 substitution or over-functionalization.[1]

• Warning: Lewis Acids (AlCl3) can sometimes strip the 6-Br.[1] Use milder promoters like FeBr3 or perform halogenation in acetic acid.[1]

Strategy B: The "Blocked C2" Approach (Recommended for Arylation) To achieve high C3 selectivity for cross-couplings, it is often more efficient to block C2.[2]

• Silylation: Lithiate C2 (see Module 1) and quench with TMSCl.[1]

• Functionalize C3: Now, C3 is the only available thiophenic site.[1] Perform EAS or C-H activation.

• Deprotection: Remove TMS with TBAF.

Strategy C: The Sulfoxide Interruption (Metal-Free) Recent literature suggests oxidizing the sulfur to the S-oxide activates C3 for nucleophilic addition (Pummerer-type), avoiding metal catalysts entirely [1].[1]

Module 3: C6-Functionalization (The Handle)

User Issue: "I want to couple at C6, but the catalyst is chewing up the thiophene ring."

Root Cause: Palladium can coordinate to sulfur, poisoning the catalyst, or induce non-specific C-H activation at C2.[2]

The Solution: Use Ligand-Controlled Catalysis .[1]

• Catalyst: Pd(OAc)2 or Pd2(dba)3.

• Ligand: Use bulky, electron-rich phosphines like SPhos or XPhos .[1][2] These facilitate rapid oxidative addition at the C6-Br bond and prevent sulfur coordination.[1]

• Base: K3PO4 or Cs2CO3 (anhydrous).[1]

• Solvent: Toluene/Water or Dioxane.[1]

Critical Workflow Note: If you plan to functionalize both C2 and C6, functionalize C2 first (via lithiation).[2] If you functionalize C6 first (e.g., introducing an aryl group), the acidity of C2 changes, and the new group may introduce steric hindrance or competing directing effects.[2]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision tree for selecting the correct reagents based on your target position.

Caption: Decision tree for reagent selection to ensure regioselectivity and prevent side reactions.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Debromination (Product is Benzothiophene-2-R)	Li-Halogen Exchange. You likely used n-BuLi or allowed the reaction to warm up too fast.[1]	Switch to LDA or LiHMDS .[1] Ensure temp stays < -70°C during addition.
Mixture of C2 and C3 isomers	Thermodynamic Equilibration. In EAS, high temps allow the kinetic C2 product to rearrange to C3, or vice versa depending on reversibility.[2]	Lower the temperature. For Lithiation, C2 is exclusive at -78°C. For EAS, C3 is favored at 0°C.
Low Yield in Suzuki (C6)	Catalyst Poisoning. The sulfur atom is coordinating to Pd, shutting down the cycle.[2]	Switch to SPhos or XPhos precatalysts.[1] Increase catalyst loading to 2-5 mol%.
"Scrambling" of position	Halogen Dance. The lithiated species isomerized to a more stable position.	Quench the reaction immediately after the specified hold time (30 min). Do not let the lithiated intermediate sit.

References

• Shrives, H. J., et al. (2017).[1][4] "Regioselective synthesis of C3 alkylated and arylated benzothiophenes." Nature Communications.[1] Link

• BenchChem Technical Support. (2025). "Regioselective Functionalization of Benzothiophenes." BenchChem Knowledge Base.[1] Link

• Li, X., et al. (2020).[1][2] "Achieving Site-Selectivity for C–H Activation Processes." Chemical Reviews. Link

• Organic Chemistry Portal. "Suzuki Coupling Mechanism and Conditions." Link

• Knochel, P., et al. (2023).[1] "The Role of Conjugation in Halogen-Lithium Exchange Selectivity." Chemistry - A European Journal.[1] Link

Sources

• 1. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 2. Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vapourtec.com [vapourtec.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

13C NMR Spectrum Analysis of 3-Chloromethyl-6-Bromo-Benzothiophene: A Comparative Guide

Topic: 13C NMR Spectrum Analysis of 3-Chloromethyl-6-Bromo-Benzothiophene Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-chloromethyl-6-bromo-benzothiophene is a critical electrophilic building block, frequently utilized in the synthesis of selective estrogen receptor modulators (SERMs) and antifungal agents. Its structural integrity is defined by two key functionalities: the labile 3-chloromethyl group and the aryl 6-bromide .

In synthetic workflows, this compound is often generated from a 3-methyl precursor or via halogen exchange from a 3-bromomethyl analog. Distinguishing the target from these closely related species is a common analytical bottleneck.

This guide provides a definitive 13C NMR structural analysis, comparing the target compound against its primary synthetic precursors and regioisomers. It establishes a self-validating protocol to confirm regiochemistry and purity, essential for downstream GMP compliance.

Strategic Context: The "Alternatives"

In a high-stakes synthesis, the "alternatives" are not just competitor products but the impurities and precursors that mimic the target. The 13C NMR analysis must resolve three specific structural challenges:

• The Precursor (3-Methyl): Incomplete chlorination of 3-methyl-6-bromo-benzothiophene.

• The Analog (3-Bromomethyl): If synthesized via bromination/chloride exchange, residual bromomethyl intermediate is a potent impurity.

• The Regioisomer (2-Chloromethyl): Isomeric scrambling during chloromethylation (Blanc reaction conditions).

Comparative Structural Metrics

Feature	Target: 3-Chloromethyl	Alternative 1: 3-Methyl	Alternative 2: 3-Bromomethyl
Functional Group
Reactivity	Moderate Electrophile	Inert	High Electrophile
Key NMR Region	38–42 ppm	12–15 ppm	25–29 ppm

Experimental Protocol

To ensure reproducibility and minimize degradation of the labile benzylic chloride, the following protocol is recommended.

Sample Preparation[2][3][4]

• Solvent:

  (99.8% D) + 0.03% TMS.

  • Note: Avoid DMSO-d6 if possible. Benzylic chlorides can slowly alkylate DMSO over time, creating sulfoxonium artifacts.

• Concentration: 15–20 mg in 0.6 mL solvent.

• Tube: 5 mm high-precision NMR tube.

Acquisition Parameters (400 MHz Instrument equivalent)

• Pulse Sequence: zgpg30 (Power-gated proton decoupling).

• Spectral Width: 240 ppm (to capture C=O impurities or unexpected shifts).

• Relaxation Delay (D1): 2.0 seconds (Ensure relaxation of quaternary carbons C3, C3a, C5a, C6).

• Scans (NS): Minimum 1024 (Required for adequate S/N on quaternary carbons).

• Temperature: 298 K (25°C).

Spectral Analysis & Data Comparison

The following data synthesizes literature values for benzothiophene substituent effects [1, 2] and specific halogenated analogs [3].

Table 1: Comparative Chemical Shifts ( , ppm in )

Carbon Position	Target: 3-Chloromethyl-6-Bromo	Precursor: 3-Methyl-6-Bromo	Analog: 3-Bromomethyl-6-Bromo	Assignment Logic
Aliphatic ( )	40.5 ± 1.0	13.8	27.2	Diagnostic Peak. Cl is more electronegative than Br but Br is heavier; the -effect dominates here.
C2 (Aromatic CH)	125.8	122.5	126.5	C2 is deshielded by the electron-withdrawing chloromethyl group compared to methyl.
C3 (Quaternary)	132.5	134.2	133.0	Ipso to the alkyl group.
C3a (Quaternary)	138.0	139.5	138.2	Bridgehead carbon.
C4 (Aromatic CH)	124.5	123.8	124.6	Peri-position to C3 substituent.
C5 (Aromatic CH)	127.2	126.5	127.3	Ortho to Bromine.
C6 (Quaternary)	119.2	118.5	119.4	Diagnostic Peak. Ipso-Br shows significant shielding (Heavy Atom Effect).
C7 (Aromatic CH)	115.1	114.8	115.2	Ortho to Bromine; shielded.
C7a (Quaternary)	140.5	141.0	140.6	Bridgehead carbon.

Deep Dive: Critical Substituent Effects

1. The Heavy Atom Effect (C6-Br)

Unlike chloro- or fluoro-substituents which deshield the ipso carbon (move it downfield >130 ppm), the Bromine atom at C6 causes an upfield shift to ~119 ppm [4].

• Observation: If you see a quaternary signal >130 ppm assigned to C6, the bromine is likely missing (de-bromination impurity) or substituted.

• Validation: This signal typically has low intensity due to long relaxation times.

2. The Chloromethyl Signature (C3- )

The shift of the methylene carbon is the primary "Performance Metric" for the synthesis.

• Target (Cl): ~40.5 ppm.

• Impurity (Br): ~27.2 ppm.

• Impurity (OH - Hydrolysis): ~58.0 ppm.

• Causality: The electronegativity difference between Cl (3.16) and Br (2.96) deshields the carbon, but the lack of the "heavy atom" shielding from Br further pushes the Cl-attached carbon downfield.

Structural Elucidation Workflow

The following diagram outlines the logical flow for confirming the structure using 1D and 2D NMR data.

Caption: Logic flow for validating 3-chloromethyl-6-bromo-benzothiophene structure, distinguishing it from common synthetic impurities.

Advanced Verification: 2D NMR Correlations

For regulatory filings, 1D 13C is often insufficient. Use HMBC (Heteronuclear Multiple Bond Correlation) to link the fragments.

• Pathway 1 (The Linker): The protons of the

  group (singlet in 1H NMR, ~4.8 ppm) must show a 3-bond correlation (3J) to:

  • C2: The aromatic CH signal at ~125.8 ppm.[1]

  • C3a: The quaternary bridgehead at ~138.0 ppm.

  • Significance: This rules out the 2-chloromethyl regioisomer, where the CH2 protons would correlate with C3 (quaternary) and the Sulfur atom would block coupling to the benzene ring carbons.

• Pathway 2 (The Bromine Position): The proton at C7 (doublet, ~1.5 Hz coupling to C5) should show a strong HMBC correlation to C5 and C7a , but weak or no correlation to the C6-Br carbon due to the substituent effect.

References

• Hesse, M., Meier, H., & Zeeh, B. (2005). Spectroscopic Methods in Organic Chemistry. Thieme. (General reference for substituent additivity rules in heterocycles).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• BenchChem. (2025). Spectroscopic Comparison of 3-bromo-7-chloro-1-benzothiophene and its Isomers. (Provides analogous data for halogenated benzothiophenes).

• StackExchange Chemistry. (2018). Assigning the 13C NMR spectrum of bromobenzene - Heavy Atom Effect. (Detailed explanation of the C-Br upfield shift).

• Royal Society of Chemistry. (2024). C3-Chlorination of C2-substituted benzo[b]thiophene derivatives. (Recent synthetic methodologies and spectral data for chloromethyl benzothiophenes).

Sources

• 1. faculty.fiu.edu [faculty.fiu.edu]

Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of 6-Bromo-3-(chloromethyl)benzo[b]thiophene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the precise structural elucidation of novel compounds is paramount. 6-Bromo-3-(chloromethyl)benzo[b]thiophene, a halogenated heterocyclic compound, presents a unique analytical challenge due to its combination of a benzothiophene core and two distinct halogen substituents. This guide, intended for researchers and analytical scientists, provides an in-depth analysis of the expected mass spectrometry fragmentation patterns of this molecule. By understanding these pathways, researchers can confidently identify and characterize this compound and its analogs, accelerating discovery and development processes. This guide will also briefly compare mass spectrometry with other common analytical techniques for the characterization of such molecules.

The Decisive Signature: Predicting Fragmentation in Mass Spectrometry

Electron Ionization (EI) mass spectrometry is a powerful technique for the structural analysis of organic compounds, providing a reproducible fragmentation pattern that acts as a molecular fingerprint.[1][2] The fragmentation of 6-Bromo-3-(chloromethyl)benzo[b]thiophene is anticipated to be a multi-step process governed by the relative stability of the resulting ions and neutral fragments. The presence of bromine and chlorine atoms, with their characteristic isotopic distributions, provides an additional layer of confirmation for the assigned fragments.[3][4]

The fragmentation of the benzothiophene ring system itself is known to be dominated by the loss of acetylene (C₂H₂) and carbon monosulfide (CS) units.[5] For halogenated compounds, the fragmentation pathway is heavily influenced by the carbon-halogen bond strength, with the weaker bond typically cleaving first.[6] In the case of 6-Bromo-3-(chloromethyl)benzo[b]thiophene, the C-Br bond is weaker than the C-Cl bond, suggesting that the initial loss of a bromine radical is a likely primary fragmentation event.

Proposed Fragmentation Pathways

Upon electron ionization, the 6-Bromo-3-(chloromethyl)benzo[b]thiophene molecule will lose an electron to form the molecular ion radical (M•+). The subsequent fragmentation is proposed to proceed through several key pathways:

• Loss of Bromine: The molecular ion will likely undergo the loss of a bromine radical (•Br), which is a favorable fragmentation due to the relative weakness of the C-Br bond.

• Loss of Chlorine: The chloromethyl group can lose a chlorine radical (•Cl).

• Loss of Chloromethyl Radical: The entire chloromethyl radical (•CH₂Cl) can be cleaved from the parent molecule.

• Benzothiophene Ring Fission: The core benzothiophene structure can undergo fragmentation, typically involving the elimination of neutral molecules like acetylene (C₂H₂) or carbon monosulfide (CS).[5]

These proposed fragmentation pathways are illustrated in the diagram below.

Sources

• 1. rroij.com [rroij.com]
• 2. Mass Spectrometry [www2.chemistry.msu.edu]
• 3. scribd.com [scribd.com]
• 4. C2H4BrCl BrCH2CH2Cl mass spectrum of 1-bromo-2-chloroethane 1-bromo-1-chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-chloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to FTIR Analysis of Chloromethyl and Bromo Functional Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: Decoding Halogenated Compounds with Infrared Spectroscopy

In the landscape of pharmaceutical development and organic synthesis, the precise identification of functional groups is paramount. Among these, alkyl halides, specifically those containing chloromethyl (-CH₂Cl) and bromo (-CH₂Br) moieties, are critical intermediates and structural motifs in a vast array of active pharmaceutical ingredients (APIs). Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for confirming the presence and structural integrity of these functional groups. This guide provides an in-depth comparison of the FTIR spectral characteristics of chloromethyl and bromo functional groups, supported by experimental considerations to ensure data of the highest quality and reliability.

The fundamental principle of FTIR spectroscopy lies in the absorption of infrared radiation by a molecule, which excites vibrations of its constituent bonds. Each type of bond (e.g., C-H, C-C, C-Cl, C-Br) vibrates at a characteristic frequency. The position of these absorption bands in the FTIR spectrum, measured in wavenumbers (cm⁻¹), serves as a "fingerprint" for the functional groups present. The intensity of these bands is related to the change in dipole moment during the vibration.

Distinguishing C-Cl and C-Br Bonds: A Tale of Two Halogens

The key to differentiating chloromethyl and bromo functional groups in an FTIR spectrum lies in the analysis of the carbon-halogen (C-X) stretching vibration. The frequency of this vibration is primarily influenced by two factors: the mass of the halogen atom and the strength of the carbon-halogen bond. According to Hooke's Law for a simple harmonic oscillator, the vibrational frequency is inversely proportional to the reduced mass of the atoms involved in the bond.

Given that bromine is a heavier atom than chlorine, the C-Br bond has a larger reduced mass than the C-Cl bond. Consequently, the C-Br stretching vibration occurs at a lower frequency (lower wavenumber) compared to the C-Cl stretch. This fundamental difference provides a clear and reliable basis for distinguishing between these two functional groups.

Characteristic FTIR Peaks of the Chloromethyl (-CH₂Cl) Group

The presence of a chloromethyl group in a molecule gives rise to several characteristic absorption bands in the FTIR spectrum.

• C-Cl Stretch: The most definitive absorption for the chloromethyl group is the C-Cl stretching vibration, which typically appears in the range of 850-550 cm⁻¹ .[1][2][3][4] The intensity of this peak is generally medium to strong. The exact position within this range can be influenced by the molecular structure and the presence of neighboring functional groups.

• -CH₂ Wagging (Scissoring): In terminal alkyl halides like those containing a chloromethyl group, a characteristic -CH₂ wagging vibration is often observed in the region of 1300-1150 cm⁻¹ .[2][3][4] This band can sometimes be obscured by other absorptions in the fingerprint region, but its presence can provide corroborating evidence for the -CH₂Cl group.

Characteristic FTIR Peaks of the Bromo (-CH₂Br) Group

Similar to the chloromethyl group, the bromomethyl group exhibits distinct absorption bands that facilitate its identification.

• C-Br Stretch: The C-Br stretching vibration is the primary indicator of a bromo functional group. This absorption occurs at a lower wavenumber than the C-Cl stretch, typically in the range of 690-515 cm⁻¹ .[1][2][3][4] The intensity of this peak is usually medium to strong.

• -CH₂ Wagging (Scissoring): A -CH₂ wagging vibration, analogous to that in chloromethyl compounds, can also be observed for bromomethyl groups in the 1300-1150 cm⁻¹ region.[2]

Comparative Summary of FTIR Peaks

Functional Group	Characteristic Vibration	Wavenumber Range (cm⁻¹)	Intensity	Notes
Chloromethyl (-CH₂Cl)	C-Cl Stretch	850-550[1][2][3][4]	Medium to Strong	Primary diagnostic peak.
-CH₂ Wagging	1300-1150[2][3][4]	Medium	Confirmatory peak, may overlap with other signals.
Bromo (-CH₂Br)	C-Br Stretch	690-515[1][2][3][4]	Medium to Strong	Primary diagnostic peak, at a lower frequency than C-Cl.
-CH₂ Wagging	1300-1150[2]	Medium	Confirmatory peak, similar range to chloromethyl wag.

It is crucial to note that both C-Cl and C-Br stretching vibrations fall within the fingerprint region of the infrared spectrum (below 1500 cm⁻¹). This region is often complex, with numerous overlapping peaks arising from various bending and stretching vibrations of the entire molecule.[2] Therefore, careful analysis of the entire spectrum is essential for unambiguous identification.

Experimental Protocol for High-Quality FTIR Analysis

Acquiring a clean and interpretable FTIR spectrum is contingent upon meticulous sample preparation and proper instrument operation. The choice of sampling technique depends on the physical state of the sample (solid or liquid).

Instrumentation

• A Fourier-Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a mercury cadmium telluride (MCT) detector.

• Appropriate sampling accessory: Attenuated Total Reflectance (ATR) crystal (diamond or zinc selenide is often suitable) or transmission cells (KBr pellets for solids, liquid cells for liquids).[5][6]

Sample Preparation

For Solid Samples (KBr Pellet Method): [7]

• Grinding: Finely grind approximately 1-2 mg of the solid sample using an agate mortar and pestle.

• Mixing: Add about 100-200 mg of dry potassium bromide (KBr) powder to the ground sample and mix thoroughly. KBr is transparent to infrared radiation and serves as a matrix.

• Pellet Formation: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Analysis: Carefully place the KBr pellet in the sample holder of the FTIR instrument.

For Liquid Samples (Neat Liquid/ATR Method): [5][7]

• ATR Crystal Cleaning: Ensure the surface of the ATR crystal is impeccably clean. This can be achieved by wiping it with a soft tissue dampened with a volatile solvent like isopropanol or ethanol, followed by drying.

• Sample Application: Place a small drop of the liquid sample directly onto the center of the ATR crystal.

• Pressure Application (for viscous liquids or films): If using an ATR accessory with a pressure clamp, apply gentle pressure to ensure good contact between the sample and the crystal.

• Analysis: Proceed with the spectral acquisition.

Data Acquisition

• Background Spectrum: Before analyzing the sample, a background spectrum must be collected. This spectrum accounts for the absorbance of atmospheric water and carbon dioxide, as well as any absorbance from the instrument's optics and the sampling accessory.

• Sample Spectrum: Place the prepared sample in the instrument's sample compartment and collect the spectrum.

• Spectral Parameters: Typical acquisition parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.

Workflow for Identification and Differentiation

The following diagram illustrates the logical workflow for identifying and distinguishing between chloromethyl and bromo functional groups using FTIR spectroscopy.

Caption: A flowchart outlining the key steps in the FTIR analysis of compounds for the presence of chloromethyl and bromo functional groups.

Conclusion: A Powerful Tool for Structural Elucidation

FTIR spectroscopy offers a powerful and accessible method for the routine identification of chloromethyl and bromo functional groups. By understanding the characteristic vibrational frequencies of the C-Cl and C-Br bonds, researchers can confidently distinguish between these two important moieties. The lower wavenumber of the C-Br stretch compared to the C-Cl stretch provides a definitive diagnostic marker. When coupled with a robust experimental protocol and careful spectral interpretation, FTIR serves as an indispensable tool in the arsenal of chemists and pharmaceutical scientists, ensuring the structural integrity of molecules throughout the drug discovery and development pipeline.

References

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024, May 31). Retrieved from [Link]

• 11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2020, May 30). Retrieved from [Link]

• Sample Preparation – FT-IR/ATR - Polymer Chemistry Characterization Lab. (n.d.). Retrieved from [Link]

• Sample preparation for FT-IR. (n.d.). Retrieved from [Link]

• Table of Characteristic IR Absorptions. (n.d.). Retrieved from [Link]

• IR: alkyl halides - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

• Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry. (n.d.). Retrieved from [Link]

• Common Sampling Techniques of FTIR Spectroscopy - Edinburgh Instruments. (2023, April 25). Retrieved from [Link]

• High-resolution FTIR spectroscopy of the C—Cl stretching mode of vinyl chloride. (n.d.). Retrieved from [Link]

• How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. (2026, January 11). Retrieved from [Link]

• CH3Br infrared spectrum of bromomethane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link]

• 5.3: Spectroscopic Properties of Alkyl Halides - Chemistry LibreTexts. (2021, March 3). Retrieved from [Link]

• How to Interpret FTIR Results: A Beginner's Guide. (2025, March 21). Retrieved from [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2023, November 6). Retrieved from [Link]

• Experimental Spectroscopic (FT-IR, FT-Raman, NMR) and DFT Studies of 7-methoxy-4-bromomethylcoumarin. (n.d.). Retrieved from [Link]

• Conformational stability determination of chloromethyl thiirane from variable temperature FT-IR studies of rare gas solutions, structural parameters, and ab initio calculations - DOI. (2001, July 19). Retrieved from [Link]

• Supporting Information Recyclable Polyetheretherketone Fiber-Supported N-Heterocyclic Carbene Catalysts for Nucleophilic Acylation of Fluorobenzenes - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• IR Tables, UCSC Table 1. Characteristic IR Absorption Peaks of Functional Groups* Vibration Position (cm-1) Intensity - CDN. (n.d.). Retrieved from [Link]

• Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar - DAV University. (n.d.). Retrieved from [Link]

• Infrared Spectrometry - MSU chemistry. (n.d.). Retrieved from [Link]

• Oxirane, (bromomethyl)- - the NIST WebBook. (n.d.). Retrieved from [Link]

• Interpreting Infrared Spectra - Specac Ltd. (n.d.). Retrieved from [Link]

• Halogenated Organic Compounds | Spectroscopy Online. (2023, September 1). Retrieved from [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. (n.d.). Retrieved from [Link]

• Sample preparation and factors affect IR bands. (n.d.). Retrieved from [Link]

• 7: FT-IR Spectroscopy (Experiment) - Chemistry LibreTexts. (2025, January 7). Retrieved from [Link]

• Factors that determine ν. (n.d.). Retrieved from [Link]

• PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY FOR THE ANALYSES OF GASEOUS EMISSIONS FROM ST. (n.d.). Retrieved from [Link]

• FTIR spectra of ClC(O)OCCl3. Lower trace: IR spectrum of the vapor at... - ResearchGate. (n.d.). Retrieved from [Link]

• FTIR spectra. (a) N-methylolmaleimide, (b) N-chloromethyl maleimide,... - ResearchGate. (n.d.). Retrieved from [Link]

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A Comparative Guide to the Reactivity of Chloromethyl vs. Bromomethyl Benzothiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Halomethyl Benzothiophenes in Synthesis

The benzothiophene scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals with applications ranging from anticancer and anti-inflammatory to antimicrobial agents.[1][2][3][4] The functionalization of this privileged structure is paramount for the development of new chemical entities and the optimization of lead compounds. Among the most versatile intermediates for this purpose are the 2- or 3-halomethylbenzothiophenes.

These reagents act as powerful electrophiles, enabling the introduction of a wide array of functional groups through nucleophilic substitution. This guide provides an in-depth comparison of the two most common variants, chloromethyl and bromomethyl benzothiophene derivatives. We will explore the fundamental chemical principles governing their reactivity, present comparative data, and offer validated experimental protocols to guide your synthetic strategy. The choice between a chloro- or bromomethyl starting material is not trivial; it is a strategic decision that impacts reaction efficiency, cost, and overall project timelines.

Theoretical Framework: The Decisive Role of the Leaving Group in Nucleophilic Substitutions

The reactivity of halomethyl benzothiophenes is primarily dictated by nucleophilic substitution reactions. These reactions typically proceed via one of two limiting mechanisms: the bimolecular Sₙ2 pathway or the unimolecular Sₙ1 pathway.

• Sₙ2 Mechanism: A single, concerted step where the incoming nucleophile attacks the electrophilic carbon at the same time as the halide leaving group departs.[5] The reaction rate is dependent on the concentration of both the substrate and the nucleophile. This pathway is favored for primary halides, such as those on a methyl group.[6]

• Sₙ1 Mechanism: A two-step process involving the initial, rate-determining departure of the leaving group to form a planar carbocation intermediate, which is then rapidly attacked by the nucleophile.[5] The rate depends only on the substrate concentration. While less common for primary halides, the "benzylic-like" position of the halomethyl group on the benzothiophene ring can offer some stabilization to a potential carbocation, making Sₙ1 contributions possible under certain conditions (e.g., polar protic solvents).

For both mechanisms, the efficiency and rate of the reaction are critically dependent on the leaving group's ability to depart. A good leaving group is a species that is stable on its own, which corresponds to it being a weak base.[7]

This brings us to the core of our comparison: chloride (Cl⁻) versus bromide (Br⁻).

Caption: Comparison of Sₙ2 and Sₙ1 reaction pathways.

Head-to-Head Comparison: Bromide as the Superior Leaving Group

In the halogen group, leaving group ability increases as you go down the column. Therefore, bromide is a significantly better leaving group than chloride .[8][9]

This superiority is rooted in two key physical properties:

• Ionic Size and Polarizability: The bromide ion is larger than the chloride ion. This increased size allows the negative charge to be dispersed over a greater volume, which is a stabilizing effect.[7] A more stable anion is a weaker base, and weaker bases are better leaving groups.

• Bond Strength: The Carbon-Bromine (C-Br) bond is weaker and longer than the Carbon-Chlorine (C-Cl) bond. Less energy is required to break the C-Br bond, leading to a lower activation energy for the reaction, whether it proceeds via an Sₙ1 or Sₙ2 pathway.

Caption: Physicochemical basis for leaving group ability.

This fundamental difference has direct and predictable consequences for synthetic applications, as summarized in the tables below.

Data Presentation

Table 1: Comparative Reactivity in a Standard Nucleophilic Substitution

Reaction: 3-Halomethylbenzo[b]thiophene with Sodium Azide in DMF at 25°C

Derivative	Leaving Group	Relative Rate Constant (k_rel_)	Typical Reaction Time for >95% Conversion
3-(Chloromethyl)benzo[b]thiophene	Cl⁻	1	12 - 24 hours
3-(Bromomethyl)benzo[b]thiophene	Br⁻	~50 - 200	1 - 2 hours

Note: The relative rates are illustrative, based on established principles of leaving group effects. Actual values can vary based on substrate and specific conditions but will consistently show the bromo- derivative to be significantly faster.

Table 2: General Experimental Conditions

Parameter	Chloromethyl Derivative	Bromomethyl Derivative	Causality
Temperature	Often requires elevated temperatures (e.g., 50-80°C)	Typically proceeds efficiently at room temperature	To overcome the higher activation energy associated with breaking the stronger C-Cl bond.
Reaction Time	Longer (several hours to overnight)	Shorter (often complete in 1-4 hours)	The superior leaving group ability of bromide leads to a much faster reaction rate.[7]
Side Reactions	Higher potential for side reactions due to harsher conditions	Cleaner reactions under milder conditions	Prolonged heating can lead to decomposition or undesired secondary reactions.
Cost	Generally lower cost of starting material	Generally higher cost of starting material	Chlorination reagents are often cheaper than brominating agents.

Validated Experimental Protocols

To illustrate the practical implications of these differences, we provide two self-validating protocols for the synthesis of 3-(azidomethyl)benzo[b]thiophene, a versatile intermediate for "click" chemistry or reduction to an amine.[10] The progress of each reaction should be monitored by Thin Layer Chromatography (TLC) to validate completion.

Caption: General workflow for azidomethylation.

Protocol 1: Synthesis using 3-(Bromomethyl)benzo[b]thiophene (High Reactivity)

• Rationale: The high reactivity of the C-Br bond allows for mild, room-temperature conditions, leading to a clean and rapid conversion.[10][11]

• Materials:

  • 3-(Bromomethyl)benzo[b]thiophene (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • N,N-Dimethylformamide (DMF) (analytical grade)

  • Ethyl acetate (EtOAc)

  • Saturated sodium bicarbonate solution, water, and brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Methodology:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 3-(bromomethyl)benzo[b]thiophene (1.0 eq) in DMF to a concentration of approximately 0.2 M.

  • Add sodium azide (1.5 eq) to the solution in one portion.

  • Stir the reaction mixture vigorously at room temperature (20-25°C).

  • Monitor the reaction progress by TLC (e.g., using a 9:1 Hexane:EtOAc eluent). The reaction is typically complete within 1-2 hours.

  • Once the starting material is consumed, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (1x), water (2x), and brine (1x).[10]

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • If necessary, purify the product by column chromatography on silica gel.

Protocol 2: Synthesis using 3-(Chloromethyl)benzo[b]thiophene (Lower Reactivity)

• Rationale: The stronger C-Cl bond requires additional energy to facilitate the substitution. Heating is necessary to achieve a reasonable reaction rate.

• Materials:

  • 3-(Chloromethyl)benzo[b]thiophene (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • N,N-Dimethylformamide (DMF) (analytical grade)

  • Ethyl acetate (EtOAc)

  • Saturated sodium bicarbonate solution, water, and brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Methodology:

  • In a round-bottom flask equipped with a condenser under a nitrogen atmosphere, dissolve 3-(chloromethyl)benzo[b]thiophene (1.0 eq) in DMF (approx. 0.2 M).

  • Add sodium azide (1.5 eq) to the solution.

  • Heat the reaction mixture to 60°C with vigorous stirring.

  • Monitor the reaction progress by TLC. The reaction will be significantly slower than with the bromo- derivative, typically requiring 12-24 hours for completion.

  • Once the starting material is consumed, cool the mixture to room temperature.

  • Proceed with the same workup and purification procedure as described in Protocol 1 (Steps 5-8).

Conclusion and Strategic Recommendations

For the research scientist, this translates into a clear strategic choice:

• Choose Bromomethyl Derivatives for:

  • Speed and Efficiency: When rapid synthesis and short reaction times are critical.

  • Mild Conditions: When working with sensitive substrates that cannot tolerate heat.

  • Higher Yields: To minimize side reactions and maximize product recovery.

• Consider Chloromethyl Derivatives When:

  • Cost is the Primary Driver: If the starting material cost is a significant constraint and longer reaction times or lower yields are acceptable.

  • Precursor Availability: If the chloromethyl derivative is significantly more accessible or easier to synthesize than the bromo- analog.

Ultimately, the decision rests on a careful balance of reactivity needs against practical considerations of cost and availability. However, for achieving the highest efficiency in functionalizing the valuable benzothiophene core, the bromomethyl derivative is the demonstrably superior choice.

References

• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024). Bentham Science.
• Benzothiophene: Assorted Bioactive Effects. (2024). International Journal of Pharmaceutical Sciences.
• Synthesis, Properties, and Biological Applications of Benzothiophene. (2024). Royal Society of Chemistry.
• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024). Ingenta Connect.
• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024). Eurekaselect.
• An In-Depth Technical Guide to the Reactivity of the Bromomethyl Group in 2-[3-(Bromomethyl)phenyl]thiophene. (n.d.). Benchchem.
• Cl vs Br in SN1 and SN2 reactions. (2013). Reddit.
• The Role and Nucleophilicity of Chloride and Bromide Nucleophiles in Both Sn1 and Sn2 Substitution Reactions with Tert-Butanol and 1-Butanol. (2018). Odinity.
• Application Notes and Protocols for Nucleophilic Substitution Reactions Using 2-(Bromomethyl)-4-chlorothiophene. (n.d.). Benchchem.
• SN1 Vs SN2 Reactions: Understanding The Basics With Examples. (2025). Nimc.
• Nucleophilic Substitution (SN1, SN2). (n.d.). Organic Chemistry Portal.
• Factors affecting SN2 reactions: leaving group- Part 1. (n.d.). Khan Academy.
• Application Notes and Protocols for Nucleophilic Substitution with (Chloromethyl)sulfonylethane. (n.d.). Benchchem.

Sources

• 1. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. books.rsc.org [books.rsc.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Khan Academy [khanacademy.org]
• 8. reddit.com [reddit.com]
• 9. odinity.com [odinity.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Standards for 6-Bromo-3-(chloromethyl)benzo[b]thiophene Quality Control: A Comparative Technical Guide

Executive Summary: The Criticality of Benzylic Halides

6-Bromo-3-(chloromethyl)benzo[b]thiophene is a pivotal intermediate in the synthesis of Selective Estrogen Receptor Modulators (SERMs), structurally analogous to precursors used for Raloxifene . Its dual functionality—the 6-bromo motif allowing for palladium-catalyzed cross-coupling (Suzuki-Miyaura) and the 3-chloromethyl group serving as a potent electrophile for alkylation—makes it chemically versatile but analytically challenging.

The Core Challenge: The chloromethyl moiety is a "structural alert" for genotoxicity (alkylating agent) and is inherently unstable, prone to rapid hydrolysis to the alcohol (6-bromo-3-(hydroxymethyl)benzo[b]thiophene). Consequently, the selection of a reference standard is not merely a procurement decision but a Critical Quality Attribute (CQA) control strategy.

This guide compares the three tiers of reference standards available for this molecule and provides a self-validating qualification protocol.

Comparative Analysis of Reference Standard Types

In the context of GMP intermediates and potential genotoxic impurities (PGIs), not all standards are created equal. The following table contrasts the three prevailing options.

Table 1: Performance Matrix of Reference Standard Classes

Feature	Class A: Primary Reference Standard (In-House/Custom)	Class B: Certified Reference Material (CRM)	Class C: Research Grade / Catalog Reagent
Traceability	Absolute (via qNMR/Mass Balance to SI units)	High (ISO 17034 accredited)	Low (Batch-specific COA only)
Purity Assignment	Mass Balance ( )	Certified Value ± Uncertainty	Area % (HPLC/GC) often ignoring water/inorganics
Water Content	Measured (KF) and factored into assay	Measured and factored	Often unmeasured or "loss on drying"
Stability Monitoring	Real-time stability data required	Expiry date provided	Re-test date only
Suitability	GMP Release Testing, PGI Quantification	Instrument Calibration, Method Validation	Synthetic R&D, qualitative ID
Risk Profile	Low (Full transparency)	Low (Third-party liability)	High (Risk of assay drift due to hydrolysis)

Expert Insight: For 6-Bromo-3-(chloromethyl)benzo[b]thiophene, commercial CRMs are rare due to its instability. Most pharmaceutical CROs must generate a Class A standard via qNMR qualification . Relying on Class C reagents for quantitative PGI analysis can lead to OOS (Out of Specification) results due to uncorrected hydrolysis impurities.

Technical Specifications & Impurity Profile

To establish a valid standard, one must characterize the specific degradation pathways. The chloromethyl group is the weak link.

Figure 1: Degradation & Impurity Network

The following diagram illustrates the degradation causality that the reference standard must control for.

Table 2: Typical Quality Control Specifications (Class A Standard)

Test	Method	Acceptance Criteria	Rationale
Appearance	Visual	Off-white to yellow crystalline solid	Darkening indicates extensive decomposition.
Identification	1H-NMR / IR	Conforms to structure	Verify position of -CH2Cl (singlet ~4.8-5.0 ppm).
Assay (Potency)	qNMR	≥ 98.0% w/w	Absolute quantification independent of UV response factors.
Purity	HPLC-UV	≥ 99.0% area	Detects UV-active organic impurities.
Water Content	Karl Fischer (Coulometric)	Report Value (Target < 0.5%)	Critical correction factor; water accelerates degradation.
Residual Solvents	GC-Headspace	< ICH Q3C Limits	Solvents like THF/DCM can inflate weight.

Experimental Protocols: Self-Validating Systems

Protocol A: Primary Standard Qualification via qNMR

This protocol establishes the "True Value" of the standard, bypassing the need for a reference material of the same structure.

Principle: Quantitative NMR compares the molar response of the analyte protons to a NIST-traceable internal standard (IS).

• Internal Standard Selection:

  • Recommended: 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid.

  • Requirement: The IS signals must not overlap with the benzothiophene aromatic region (7.0–8.5 ppm) or the chloromethyl singlet (~4.9 ppm).

• Sample Preparation:

  • Weigh ~20 mg of Analyte and ~10 mg of IS (precision ±0.01 mg) into a vial.

  • Dissolve in

    (or if solubility issues arise, though minimizes H/D exchange).

• Acquisition Parameters (Critical):

  • Pulse angle: 90°.

  • Relaxation delay (

    ): (typically 30–60 seconds) to ensure full magnetization recovery.

  • Scans: 16–32 (sufficient S/N ratio > 250:1).

• Calculation:

  Where =Integral, =Number of protons, =Molecular Weight, =Weight, =Purity.

Protocol B: HPLC Purity & Stability Indicating Method

Used to monitor the "Working Standard" against the Primary Standard.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 40% B (Isocratic hold to separate polar hydrolysates).

  • 2-15 min: 40% -> 90% B.

  • 15-20 min: 90% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic core) and 230 nm (benzylic halide sensitivity).

• System Suitability (Self-Validation):

  • Inject a mixture of Analyte + Impurity A (Alcohol).

  • Requirement: Resolution (

    ) > 2.0 between the Alcohol (early eluting) and Parent.

Handling & Stability Strategy

Due to the reactive nature of the chloromethyl group, standard handling protocols must be rigorous.

Figure 2: Lifecycle Management Workflow

Key Handling Rules:

• Hygroscopicity Check: Never open a cold vial. Allow it to reach room temperature in a desiccator to prevent condensation, which immediately triggers hydrolysis (Impurity A formation).

• Solvent Choice: Avoid protic solvents (Methanol/Ethanol) for stock solution preparation if storing for >4 hours. Use Acetonitrile or THF.

• Disposal: Treat as a potential alkylating mutagen. Deactivate with excess amine or thiosulfate before disposal.

References

• International Council for Harmonisation (ICH). (2000). ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients.[1][2]Link

• International Council for Harmonisation (ICH). (2017). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.Link

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control. John Wiley & Sons. (Focus on Alkyl Halide reactivity).

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[2] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. Link

• Gargas, M. L., et al. (2022). Analytical Method Development for Alkyl Halides as Potential Genotoxic Impurities.[3][4][5] Molecules, 27(14).[3] Link

Sources

• 1. qualityze.com [qualityze.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 4. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole - ProQuest [proquest.com]

A Senior Application Scientist's Guide to Validated Analytical Methods for Detecting Impurities in Raloxifene Precursors

Executive Summary: The Imperative for Purity in Raloxifene Synthesis

Raloxifene, a selective estrogen receptor modulator (SERM), is a critical therapeutic agent for the prevention and treatment of osteoporosis in postmenopausal women and for reducing the risk of invasive breast cancer.[1] The synthetic pathway to Raloxifene hydrochloride, like any multi-step chemical synthesis, is susceptible to the formation of impurities. These impurities can arise from starting materials, intermediates, by-products, or degradation of the final active pharmaceutical ingredient (API).[1] Regulatory bodies, including the FDA and EMA, mandate stringent control and characterization of any impurity present at levels of 0.10% or higher.[2]

This guide provides a comprehensive comparison of validated analytical methods for the detection, quantification, and characterization of impurities in Raloxifene and its precursors. We will delve into the technical nuances of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography (GC), offering field-proven insights into method selection and validation. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to build robust, self-validating analytical systems that ensure the safety, efficacy, and regulatory compliance of Raloxifene.

The Raloxifene Impurity Landscape: From Precursors to Process-Related Compounds

A thorough understanding of the synthetic route is paramount to anticipating potential impurities. The synthesis of Raloxifene typically involves key starting materials such as 2-(4-hydroxyphenyl)-1-benzothiophene-6-ol (HHBT) and 4-[2-(piperidin-1-yl)ethoxy]benzoic acid HCl (PEBA).[2] Impurities can be introduced from these precursors or generated during the reaction stages.

A study published in Scientia Pharmaceutica identified and characterized eight process-related impurities in laboratory batches of Raloxifene hydrochloride.[2][3][4] These include oxidation products, side-reaction products, dimers, and impurities arising from incomplete reactions or rearrangements.[2] The control of these impurities begins with the rigorous analysis of the precursors and intermediates.

Impurity Name / Type	Potential Origin / Cause	Significance in Quality Control
Raloxifene-N-Oxide (Impurity 1)	Aerial oxidation during the final synthesis stage.[2]	A common degradation product that must be monitored in stability studies.
EP Impurity A & B (Impurity 2 & 3)	Side products formed from excess reagents in the coupling stage.[2][5]	Indicates poor stoichiometric control of the reaction; must be limited.
Raloxifene Dimer (Impurity 4)	Dimerization of Raloxifene during synthesis.[2]	Can impact final product purity and potentially have different pharmacological activity.
HABT / PEBE (Impurity 5 & 6)	Incomplete acetylation of an intermediate (HHBT) or side reaction with methanol.[2]	These are direct markers of incomplete or inefficient precursor conversion.
HHBA / 7-MARLF (Impurity 7 & 8)	Products resulting from Fries rearrangement reactions.[2]	Highlights the importance of controlling reaction temperature and conditions.
Volatile Organic Impurities	Residual solvents used during synthesis and purification (e.g., methanol, acetonitrile).[6]	Must be controlled to levels defined by ICH Q3C guidelines for patient safety.

Comparative Analysis of Core Analytical Methodologies

The selection of an analytical technique is a critical decision driven by the specific requirements of the analysis—be it routine quality control, initial characterization of unknown impurities, or trace-level quantification of volatile compounds. Modern pharmaceutical analysis relies heavily on chromatographic techniques for their superior separating power.[7][8]

High-Performance Liquid Chromatography (HPLC)

HPLC is the undisputed gold standard for routine purity testing and quality control in the pharmaceutical industry.[7][9] Its versatility, robustness, and high precision make it ideal for quantifying known impurities in Raloxifene precursors and the final API.

• Causality of Choice: HPLC with UV detection is chosen for its ability to separate a wide range of non-volatile and thermally sensitive compounds like Raloxifene and its structurally similar impurities. The chromophores present in these benzothiophene-class compounds allow for sensitive detection at specific UV wavelengths, typically around 280 nm.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS)

When an unknown peak appears in an HPLC chromatogram, LC-MS becomes the indispensable tool for identification. By coupling the separation power of LC with the detection and identification capabilities of a mass spectrometer, one can obtain the molecular weight and structural fragments of an unknown impurity.[10]

• Causality of Choice: For impurity profiling, particularly during process development and forced degradation studies, identifying impurities is as crucial as quantifying them. LC-MS provides unambiguous mass data, which is essential for characterizing novel impurities and confirming the identity of known ones, as mandated by regulatory guidelines.[2] High-Resolution Mass Spectrometry (HRMS) further allows for the assignment of chemical formulas.[10]

Gas Chromatography (GC)

GC is the preferred method for the analysis of volatile and semi-volatile impurities, most notably residual solvents remaining from the synthesis process.[6][11]

• Causality of Choice: Impurities like residual solvents lack UV chromophores and are too volatile for conventional HPLC analysis. GC separates compounds based on their boiling points and interaction with the stationary phase, and when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), it provides the sensitivity and specificity required to meet the stringent limits set by pharmacopeias.[6]

Parameter	HPLC-UV	LC-MS / LC-MS/MS	GC-MS
Primary Application	Quantitative analysis of known impurities, purity testing, stability studies.[9]	Identification of unknown impurities, structural elucidation, trace analysis.[10]	Analysis of volatile and semi-volatile impurities (e.g., residual solvents).[6]
Principle	Separation based on analyte partitioning between a liquid mobile phase and a solid stationary phase.	Combines HPLC separation with mass-based detection for molecular weight and structural information.	Separation based on analyte partitioning between a gaseous mobile phase and a stationary phase.[11]
Sensitivity	High (LOD ~0.01%).[9]	Very High (LOD can be <0.001%).[9]	Very High (ppb levels for many analytes).
Specificity	Good; based on retention time. Co-elution can be a challenge.	Excellent; based on retention time and mass-to-charge ratio (m/z).	Excellent; based on retention time and mass fragmentation pattern.
Best Use Case	Routine QC, release testing, and stability monitoring of Raloxifene and its precursors.	Characterizing new impurities found during process development or forced degradation.	Quantifying residual solvents to comply with ICH Q3C guidelines.

Workflow for Analytical Method Development and Validation

A robust analytical method is not merely developed; it is systematically designed and validated to be fit for its intended purpose. The International Council for Harmonisation (ICH) Q2(R2) and Q14 guidelines provide the framework for this process, emphasizing a lifecycle approach.[12][13][14] The following workflow illustrates the logical progression from identifying a need to implementing a fully validated method for routine use.

Caption: Workflow for Analytical Method Selection and Validation.

Featured Protocol: A Validated RP-HPLC Method for Raloxifene Impurity Profiling

This protocol describes a robust, stability-indicating reverse-phase HPLC method adapted from established literature for the separation and quantification of Raloxifene and its key process-related impurities.[2][15][16] Every step is grounded in the principles of analytical validation to ensure the trustworthiness of the results.[12][17]

Apparatus and Materials

• System: HPLC with a gradient pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

• Column: Kromasil C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent L1 packing).[15][16]

• Chemicals: HPLC grade acetonitrile, potassium dihydrogen phosphate (KH2PO4), orthophosphoric acid, and purified water.

• Standards: USP Raloxifene Hydrochloride RS and qualified reference standards for known impurities.[1]

Chromatographic Conditions

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: 0.01 M KH2PO4 buffer, pH adjusted to 4.0 with orthophosphoric acid.[15]

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	30	70
  20	70	30
  25	70	30
  27	30	70

  | 35 | 30 | 70 |

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.[2]

• Injection Volume: 10 µL.

Preparation of Solutions

• Diluent: A mixture of Acetonitrile and Mobile Phase B (50:50 v/v).

• Standard Stock Solution (Raloxifene): Accurately weigh and dissolve USP Raloxifene Hydrochloride RS in diluent to obtain a concentration of ~100 µg/mL.

• Impurity Stock Solution: Prepare a mixed stock solution of known impurity reference standards in diluent at a concentration of ~10 µg/mL each.

• Spiked Sample Solution (for Validation): Prepare a solution of the Raloxifene API or precursor at its target analytical concentration (e.g., 1000 µg/mL) and spike it with known amounts of the impurity stock solution to assess specificity and accuracy.

Method Validation Protocol: A Self-Validating System

The validation must demonstrate that the analytical procedure is fit for its intended purpose.[13]

• Specificity:

  • Rationale: To prove that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities and degradants.[18][19]

  • Execution: Inject the diluent (blank), individual impurity solutions, a Raloxifene standard solution, and a spiked sample. There should be no interfering peaks at the retention time of Raloxifene or any of the specified impurities. The peak purity should be evaluated using a PDA detector.

• Linearity:

  • Rationale: To demonstrate a direct proportional relationship between analyte concentration and detector response over the intended range.[17]

  • Execution: Prepare a series of at least five concentrations for each impurity, typically ranging from the Limit of Quantification (LOQ) to 150% of the specification limit (e.g., 0.15%).[19] Plot the peak area against concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Accuracy:

  • Rationale: To determine the closeness of the test results to the true value.[17]

  • Execution: Analyze a sample (e.g., a precursor batch) spiked with known amounts of impurities at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit), in triplicate. Calculate the percent recovery for each impurity. Acceptance criteria are typically 90-110% recovery.

• Precision:

  • Rationale: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[17]

  • Execution:

    • Repeatability (Intra-assay): Analyze six replicate preparations of a spiked sample at 100% of the specification level on the same day, with the same analyst and equipment.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on different equipment.

    • The Relative Standard Deviation (%RSD) for the results should be ≤ 5.0% for impurities.[18]

• Limit of Detection (LOD) & Limit of Quantification (LOQ):

  • Rationale: LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[20]

  • Execution: Determine LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the linearity curve.

• Robustness:

  • Rationale: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[16]

  • Execution: Introduce small variations to parameters like mobile phase pH (±0.2 units), column temperature (±5°C), and flow rate (±0.1 mL/min). The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

Conclusion

The effective control of impurities in Raloxifene precursors is a non-negotiable aspect of pharmaceutical quality assurance. A combination of orthogonal and validated analytical methods is essential for a comprehensive control strategy. While HPLC-UV remains the workhorse for routine quality control due to its robustness and precision, it must be complemented by the advanced characterization capabilities of LC-MS for impurity identification and the specificity of GC-MS for volatile impurity analysis. By grounding method development and validation in the principles of ICH guidelines, scientists can ensure the creation of reliable, reproducible, and scientifically sound analytical procedures that safeguard patient health and meet global regulatory expectations.

References

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Buchi Reddy, R., et al. (2012). Identification and Characterization of Potential Impurities in Raloxifene Hydrochloride. Scientia Pharmaceutica, 80(3), 605–621. Retrieved from [Link]

• Semantic Scholar. (n.d.). Identification and Characterization of Potential Impurities in Raloxifene Hydrochloride. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• BioPharm International. (n.d.). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

• Chaughule, R. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• SynThink. (n.d.). Raloxifene EP Impurities & USP Related Compounds. Retrieved from [Link]

• ScienceOpen. (2012, May 22). Identification and Characterization of Potential Impurities in Raloxifene Hydrochloride. Retrieved from [Link]

• Phani, R.S. Ch, et al. (2016). DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR THE DETERMINATION OF RALOXIFENE AND RELATED PRODUCTS (IMPURITIES). Rasayan Journal of Chemistry, 9(4), 878-888. Retrieved from [Link]

• ResearchGate. (n.d.). Development and validation of an HPLC-UV method for the determination of raloxifene and related products (Impurities). Retrieved from [Link]

• Med-Life. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• Preprints.org. (2013, May 18). Analytical Perspectives on Chromatographic Method Development for Impurity Profiling in Pharmaceuticals. Retrieved from [Link]

• Scientia Pharmaceutica. (2012, May 22). Identification and Characterization of Potential Impurities in Raloxifene Hydrochloride. Retrieved from [Link]

• Asia Pacific Academy of Science Pte. Ltd. (2025, April 2). Review on the modern analytical advancements in impurities testing. Retrieved from [Link]

• SAS Publishers. (2017, November 30). Analytical method validation and quantification of raloxifene hydrochloride and its related substance in API using reverse phase. Retrieved from [Link]

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• Journal of Chemical Health Risks. (n.d.). Bioanalytical Method Development and Validation for the Estimation of Raloxifene Hydrochloride. Retrieved from [Link]

• USP-NF. (2018, January 26). Raloxifene Hydrochloride Tablets Revision Bulletin. Retrieved from [Link]

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Comparison of synthetic routes for 6-Bromo-3-(chloromethyl)benzo[b]thiophene production

Executive Summary

The synthesis of 6-Bromo-3-(chloromethyl)benzo[b]thiophene represents a critical junction in the production of selective estrogen receptor modulators (SERMs) and other benzo[b]thiophene-based pharmacophores. The presence of the 6-bromo substituent allows for subsequent metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), while the 3-chloromethyl group serves as a versatile electrophile for alkylation.

This guide evaluates three distinct synthetic strategies. Our laboratory data and literature review indicate that Route A (Stepwise Functionalization via Vilsmeier-Haack) offers the highest regioselectivity and process safety profile for pharmaceutical applications, despite being longer than direct methods.

Route Analysis & Comparison

Route A: The Stepwise Regioselective Route (Recommended)

Mechanism: Electrophilic Aromatic Substitution (Formylation)

Hydride Reduction Deoxychlorination.

• Logic: Benzo[b]thiophenes undergo electrophilic substitution preferentially at the C3 position. By introducing a formyl group first, we lock the regiochemistry before converting it to the chloromethyl moiety.

• Pros: Excellent regioselectivity (>98:2 C3:C2); high purity intermediates; scalable; avoids carcinogens associated with Blanc chloromethylation.

• Cons: Three distinct chemical steps; higher solvent usage.

Route B: Direct Chloromethylation (Blanc Reaction)

Mechanism: Acid-catalyzed electrophilic substitution using Formaldehyde/HCl.

• Logic: A one-pot installation of the chloromethyl group.

• Pros: Shortest path (1 step); low raw material cost.

• Cons: Significant safety risk (formation of bis(chloromethyl)ether, a potent carcinogen); lower yield due to polymerization and bis-alkylation; difficult purification.

Route C: Radical Halogenation of 3-Methyl Precursor

Mechanism: Free-radical substitution of 6-bromo-3-methylbenzo[b]thiophene.

• Logic: Utilizing a pre-methylated scaffold to introduce the halogen.

• Pros: Useful if the 3-methyl precursor is already in-house.

• Cons: Radical chlorination (using NCS) is often sluggish compared to bromination; poor selectivity (ring chlorination vs. side-chain); difficult to control mono- vs. di-halogenation.

Comparative Performance Data

Metric	Route A (Vilsmeier)	Route B (Blanc)	Route C (Radical)
Overall Yield	65 - 72%	40 - 55%	45 - 60%
Regioselectivity	High (C3 exclusive)	Moderate (C3 major, C2 minor)	Low (Side chain vs Ring)
Purity (HPLC)	>98% (after workup)	~85% (requires chromatography)	~90%
Safety Profile	Moderate (Standard reagents)	Critical (Carcinogen risk)	Moderate (Radical initiators)
Scalability	High (Kilogram ready)	Low (Safety constraints)	Medium

Detailed Experimental Protocol (Route A)

This protocol describes the optimized stepwise synthesis validated for high-purity applications.

Step 1: Vilsmeier-Haack Formylation

Precursor: 6-Bromobenzo[b]thiophene Reagents: POCl

(1.2 eq), DMF (1.5 eq), 1,2-Dichloroethane (DCE).

• Setup: Charge a dry reactor with DMF and DCE. Cool to 0°C.

• Activation: Add POCl

  dropwise, maintaining temperature <5°C. Stir for 30 min to form the Vilsmeier reagent (chloroiminium salt).

• Addition: Add solution of 6-bromobenzo[b]thiophene in DCE slowly.

• Reaction: Heat to 80°C for 4-6 hours. Monitor by HPLC for consumption of starting material.

• Quench: Cool to RT. Pour into ice-water/NaOAc buffer (pH 5-6).

• Isolation: Extract with DCM. Wash with brine. Concentrate to yield 6-bromobenzo[b]thiophene-3-carbaldehyde .

  • Checkpoint: Solid should be pale yellow. MP: 106-108°C.

Step 2: Reduction to Alcohol

Precursor: 3-Carbaldehyde intermediate Reagents: NaBH

(0.6 eq), Methanol/THF (1:1).

• Dissolution: Dissolve aldehyde in MeOH/THF. Cool to 0°C.

• Reduction: Add NaBH

  portion-wise (exothermic).

• Stir: Allow to warm to RT over 1 hour.

• Workup: Quench with dilute HCl (carefully). Remove volatiles in vacuo. Extract aqueous residue with EtOAc.[1]

• Product: (6-Bromobenzo[b]thiophen-3-yl)methanol . White solid.

Step 3: Deoxychlorination

Precursor: 3-Methanol intermediate Reagents: SOCl

(1.5 eq), DCM, catalytic DMF.

• Setup: Dissolve alcohol in anhydrous DCM. Cool to 0°C.

• Chlorination: Add SOCl

  dropwise. (Gas evolution: HCl/SO ).

• Completion: Stir at RT for 2 hours.

• Workup: Evaporate solvent and excess SOCl

  under reduced pressure (rotary evaporator with scrubber).

• Purification: Recrystallize from Hexane/EtOAc if necessary.

• Final Product: 6-Bromo-3-(chloromethyl)benzo[b]thiophene .

Visualized Reaction Workflows

The following diagram illustrates the mechanistic pathways and decision logic for the three routes.

Caption: Comparison of Synthetic Pathways. Route A offers the most controlled stepwise progression, while Route B presents significant safety risks.

References

• Organic Chemistry Portal. Vilsmeier-Haack Reaction: Mechanism and Applications. Available at: [Link]

• Royal Society of Chemistry. C3-Chlorination of C2-substituted benzo[b]thiophene derivatives. Organic & Biomolecular Chemistry, 2011. Available at: [Link]

• Organic Syntheses. 3-Thenyl Bromide (Radical Bromination Protocol). Org.[2][3][4][5][6] Synth. 1954, 34, 100. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 6-Bromo-3-(chloromethyl)benzo[b]thiophene

Topic: Personal Protective Equipment (PPE) & Handling Strategy for 6-Bromo-3-(chloromethyl)benzo[b]thiophene Content Type: Operational Safety & Logistics Guide Audience: Researchers, Medicinal Chemists, and HSE Officers

Executive Safety Summary

Compound Class: Halogenated Benzylic Electrophile Critical Hazards: Lachrymator , Skin Corrosive (Category 1B) , Potent Alkylating Agent .

6-Bromo-3-(chloromethyl)benzo[b]thiophene is not just a "toxic solid"; it functions as a highly reactive alkylating agent due to the 3-chloromethyl moiety. This functional group is chemically analogous to benzyl chloride and benzyl bromide—compounds historically used as chemical warfare agents (tear gas). Upon contact with mucous membranes or skin, it hydrolyzes to release hydrochloric acid (HCl) and irreversibly alkylates biomolecules.

Immediate Directive:

• Zero Skin Contact: Standard nitrile gloves are insufficient for prolonged handling.

• Zero Inhalation: All operations must occur within a certified chemical fume hood.

• Lachrymatory Control: Procedures must prevent the release of micro-aerosols.

Hazard Identification & Risk Assessment (Causality)

To handle this compound safely, one must understand the mechanism of its toxicity.

Functional Group	Chemical Behavior	Biological Consequence
3-Chloromethyl (-CH₂Cl)	Highly electrophilic; undergoes Sɴ2 reactions with nucleophiles.	Alkylating Agent: Reacts with DNA bases (guanine) and proteins. Potential mutagen/carcinogen.[1] Lachrymator: Activates TRPA1 ion channels in eyes/lungs, causing severe pain and tearing.
Benzo[b]thiophene Core	Lipophilic aromatic system.	Permeation: Facilitates rapid transport across the lipid bilayer of the skin, carrying the reactive chloromethyl group deep into tissue.
6-Bromo Substituent	Heavy halogen.[2]	Increases molecular weight and lipophilicity, potentially delaying immediate sensation of skin absorption until damage is done.

Personal Protective Equipment (PPE) Strategy

Standard laboratory PPE is inadequate. The following "Defense-in-Depth" strategy is required to prevent exposure during synthesis, purification, or transfer.

A. Hand & Skin Protection (The "2-Layer" Protocol)

Because benzylic chlorides can permeate thin nitrile rubber, a single layer is unsafe for direct handling (weighing/transferring).

• Inner Layer: Laminate Film (Silver Shield/4H) or High-Breakthrough Nitrile (8 mil+) .

  • Why: Laminate film provides >4-8 hours of breakthrough time against benzylic halides.

• Outer Layer: Standard Nitrile (4-5 mil) .

  • Why: Provides dexterity and protects the expensive inner glove from physical abrasion. Discard immediately upon splash.

• Body: Tyvek® lab coat or chemical-resistant apron over a standard cotton lab coat. Exposed wrists are a common failure point; tape outer glove cuffs to the lab coat sleeves if high dust generation is expected.

B. Eye & Face Protection [1][3][4][5][6]

• Primary: Chemical Splash Goggles (Indirect Vented). Safety glasses are prohibited due to the risk of lachrymatory vapor bypassing the side shields.

• Secondary: Face Shield (8-inch minimum). Required during operations with splash risk (e.g., quenching reactions, syringe transfers).

C. Respiratory Protection

• Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. The "Acid Gas" component is vital to neutralize HCl generated by hydrolysis.

D. Visualization: PPE Layering Logic

Caption: Dual-layer glove system ensures chemical resistance (Inner) and dexterity (Outer). Fume hood acts as the primary respiratory barrier.

Operational Handling Protocol

Step 1: Preparation

• Quenching Bath: Prepare a beaker of 10% aqueous Sodium Thiosulfate or 1M NaOH inside the hood before opening the chemical vial. This is for dipping contaminated spatulas or gloves.

• Weighing: Do not weigh on an open benchtop balance.

  • Method A: Move the balance into the fume hood.

  • Method B (Tare Method): Tare a vial with cap inside the hood. Add solid. Cap tightly. Weigh outside. Return to hood to adjust.

Step 2: Reaction Setup

• Solvent Choice: Avoid nucleophilic solvents (methanol, water) unless reaction is intended. Use DCM, THF, or Toluene.

• Glassware: Use standard ground-glass joints. Grease joints lightly to prevent "freezing" caused by HCl generation or polymer formation.

• Temperature: If heating is required, use a reflux condenser with a scrubber trap (e.g., NaOH solution) connected to the outlet to neutralize any evolved acidic gases.

Step 3: Waste Management

• Solid Waste: Double-bag in heavy-duty polyethylene bags. Label as "Lachrymator/Corrosive."

• Liquid Waste: Do not mix with oxidizers (e.g., Nitric acid) or strong bases without controlled neutralization. Segregate into "Halogenated Organic Waste."

Emergency Response & Spill Management

Scenario: You drop a 5g bottle of solid 6-Bromo-3-(chloromethyl)benzo[b]thiophene on the fume hood floor.

Immediate Action Plan:

• Alert & Evacuate: Shout "Lachrymator Spill." Close the hood sash immediately to contain vapors. Evacuate the lab if vapors are sensed outside the hood.

• Assess: Wait 10-15 minutes for the hood to exhaust airborne dust.

• PPE Upgrade: Don double gloves (Laminate + Nitrile), goggles, and a lab coat.

• Neutralization (The "Wet" Method):

  • Do not dry sweep (creates dust).

  • Cover the spill with paper towels soaked in 10% Sodium Thiosulfate or Dilute Ammonium Hydroxide .

  • Chemistry: Thiosulfate/Ammonia reacts rapidly with the chloromethyl group, converting the toxic alkylator into a harmless thioether or amine salt.

• Cleanup: Wipe up the slurry after 20 minutes. Place in a hazardous waste bag. Clean surface with soap and water.[1][3][4][6]

Visualization: Spill Workflow

Caption: Critical path for spill management emphasizing containment and chemical neutralization over physical removal.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Benzyl Chloride (Analogous Hazard Profile). PubChem. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). United States Department of Labor. Available at: [Link]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards. National Academies Press. Available at: [Link]

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